ZK-261991

Core Science & Biosynthesis

ZK-261991: An In-Depth Analysis of its Kinase Inhibitory Profile

Initial investigations into the kinase inhibitory activity of ZK-261991 reveal its primary role as a potent and orally active inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases, with no direct evidence currently available to substantiate significant activity against the c-Kit receptor.

While the initial request focused on the c-Kit inhibitory properties of ZK-261991, extensive searches of the scientific literature and available databases have not yielded specific data on its activity, mechanism of action, or experimental protocols related to c-Kit inhibition. The compound is consistently characterized by its potent inhibition of VEGFR-2, a key regulator of angiogenesis.

This technical guide will, therefore, focus on the well-documented activity of ZK-261991 as a VEGFR inhibitor, providing a comprehensive overview for researchers, scientists, and drug development professionals.

VEGFR Inhibitor Activity: Quantitative Analysis

The primary target of ZK-261991 is the VEGFR-2 kinase. Quantitative data from in vitro assays have demonstrated its high potency against this receptor.

Target	IC50 Value	Assay Type
VEGFR-2	5 nM	Kinase Assay

Table 1: Inhibitory Potency of ZK-261991 against VEGFR-2. The IC50 value represents the concentration of the inhibitor required to achieve 50% inhibition of the target kinase activity.

Experimental Protocols

The determination of ZK-261991's inhibitory activity against VEGFR-2 typically involves biochemical kinase assays. A generalized protocol for such an assay is outlined below.

VEGFR-2 Kinase Assay Protocol

This protocol describes a common method for measuring the in vitro inhibitory activity of a compound against VEGFR-2.

• Reagents and Materials:

  • Recombinant human VEGFR-2 kinase domain

  • Poly(Glu, Tyr) 4:1 as a generic substrate

  • Adenosine triphosphate (ATP), radioactively labeled (e.g., [γ-³²P]ATP) or non-radioactive for detection via antibodies.

  • Assay buffer (e.g., Tris-HCl, MgCl₂, MnCl₂)

  • ZK-261991 at various concentrations

  • 96-well plates

  • Phosphocellulose paper or other capture membrane

  • Scintillation counter or appropriate detection instrument

• Procedure:

  • Prepare a reaction mixture containing the assay buffer, VEGFR-2 kinase, and the substrate in each well of a 96-well plate.

  • Add serial dilutions of ZK-261991 to the wells. A control with no inhibitor is included.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30-60 minutes).

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Transfer a portion of the reaction mixture onto phosphocellulose paper.

  • Wash the paper to remove unincorporated ATP.

  • Measure the amount of incorporated radioactive phosphate (B84403) using a scintillation counter. For non-radioactive assays, a specific antibody against the phosphorylated substrate is used, followed by a secondary antibody conjugated to a detectable enzyme.

  • Calculate the percentage of inhibition for each concentration of ZK-261991 relative to the control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the VEGFR signaling pathway targeted by ZK-261991 and a typical experimental workflow for evaluating its inhibitory activity.

Caption: VEGFR-2 signaling pathway inhibited by ZK-261991.

Caption: Experimental workflow for determining IC50 of ZK-261991.

ZK-261991: A Critical Review of its Molecular Target

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

ZK-261991 is a small molecule that has been classified with conflicting mechanisms of action, creating ambiguity regarding its primary cellular target. While some commercial suppliers have categorized it as a histone deacetylase (HDAC) inhibitor, a larger body of evidence from other chemical vendors points towards its function as a potent inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. This technical guide aims to dissect the available information, present the quantitative data, and provide a clear analysis of the evidence to address the question: Is ZK-261991 a histone deacetylase inhibitor?

Conflicting Classifications: HDAC vs. VEGFR Inhibition

The primary confusion surrounding ZK-261991 stems from its dual citation as both an HDAC and a VEGFR inhibitor. A solitary vendor source has described ZK-261991 as a histone deacetylase inhibitor with demonstrated effects on cell growth in vitro and in vivo models of pancreatic cancer[1]. However, this classification appears to be an outlier.

In contrast, multiple chemical and biochemical suppliers classify ZK-261991 as a VEGFR inhibitor[2][3][4]. This assertion is substantiated with a specific half-maximal inhibitory concentration (IC50) value, indicating a high affinity for VEGFR2. The repeated and quantitative nature of this classification lends greater weight to its role as a VEGFR tyrosine kinase inhibitor.

Quantitative Data

To date, the publicly available quantitative data for ZK-261991 exclusively pertains to its activity as a VEGFR inhibitor. No IC50 values or other quantitative measures of its potency against any histone deacetylase isoforms have been found in a thorough review of available literature and databases. The known quantitative data for its VEGFR inhibitory activity is summarized in the table below.

Target	IC50	Cell-Based Assay IC50	Reference
VEGFR2	5 nM	2 nM (KDR-PAECs)	[2]
VEGFR3	20 nM	Not Reported	[2]

Table 1: Summary of reported in vitro inhibitory activity of ZK-261991 against VEGFR isoforms.

Mechanism of Action: VEGFR Inhibition

Vascular Endothelial Growth Factor Receptors are key mediators of angiogenesis, the formation of new blood vessels. This process is crucial for tumor growth and metastasis. VEGFRs are receptor tyrosine kinases that, upon binding to their ligand VEGF, dimerize and autophosphorylate specific tyrosine residues in their intracellular domain. This phosphorylation event initiates a cascade of downstream signaling pathways, including the RAS/MEK/ERK and PI3K/Akt pathways, which ultimately lead to endothelial cell proliferation, migration, and survival.

As a VEGFR inhibitor, ZK-261991 presumably binds to the ATP-binding site of the VEGFR kinase domain, preventing the transfer of phosphate (B84403) from ATP to the tyrosine residues. This inhibition of autophosphorylation blocks the downstream signaling cascade, thereby inhibiting angiogenesis.

VEGFR Signaling Pathway and Inhibition by ZK-261991.

Experimental Protocols

In Vitro VEGFR2 Kinase Assay

Objective: To determine the IC50 of ZK-261991 against recombinant human VEGFR2 kinase.

Materials:

• Recombinant human VEGFR2 kinase domain

• Poly(Glu, Tyr) 4:1 peptide substrate

• ZK-261991 (dissolved in DMSO)

• ATP (Adenosine Triphosphate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Kinase-Glo® Luminescent Kinase Assay kit (Promega) or similar ADP-Glo™ Kinase Assay

• 384-well white microplates

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of ZK-261991 in DMSO, and then dilute further in assay buffer to the desired final concentrations.

• In a 384-well plate, add the VEGFR2 enzyme, the peptide substrate, and the various concentrations of ZK-261991 or vehicle control (DMSO).

• Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be at or near the Km for VEGFR2.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction and measure the amount of ATP remaining (or ADP produced) using a luminescent assay kit according to the manufacturer's instructions.

• The luminescence signal is inversely proportional to the kinase activity.

• Plot the percentage of kinase inhibition against the logarithm of the ZK-261991 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

General workflow for an in vitro kinase inhibition assay.

Conclusion

Based on the currently available evidence, ZK-261991 is most accurately classified as a VEGFR tyrosine kinase inhibitor . The claim that it is a histone deacetylase inhibitor is not well-supported and lacks quantitative data in the public domain. While the possibility of off-target effects or dual activity cannot be entirely ruled out without comprehensive screening data, researchers and drug development professionals should proceed with the understanding that the primary and most robustly documented mechanism of action for ZK-261991 is the inhibition of VEGFR signaling. Further studies, including broad-panel kinase and HDAC screening, would be necessary to definitively elucidate the complete pharmacological profile of this compound.

References

• 1. Design, synthesis and biological evaluation of benzothiazepinones (BTZs) as novel non-ATP competitive inhibitors of glycogen synthase kinase-3β (GSK-3β) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of new 3-aralkylamino-2-aryl-2H-1, 2,4-pyridothiadiazine 1,1-dioxides as potential CCK-receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of biotinylated ZJ-101 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. patents.justia.com [patents.justia.com]

ZK-261991: A Preclinical Profile of a VEGFR Inhibitor

Introduction

ZK-261991 is an orally active small molecule inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. Preclinical data indicate that ZK-261991 potently targets VEGFR-2 and VEGFR-3, key mediators of angiogenesis and lymphangiogenesis, respectively. This document provides a comprehensive overview of the available preclinical research findings for ZK-261991, including its in vitro activity, in vivo efficacy, and the methodologies of the key experiments conducted. The information presented herein is intended for researchers, scientists, and drug development professionals. It is important to note that a primary, peer-reviewed publication detailing the initial discovery and comprehensive preclinical development of ZK-261991 has not been identified in the public domain. The data presented is primarily from commercial vendor sources and should be interpreted with this in mind.

Quantitative Data Summary

The in vitro inhibitory activity of ZK-261991 against key VEGFRs has been quantified, demonstrating potent inhibition of VEGFR-2 and VEGFR-3.

Target	Assay Type	IC50 (nM)	Source
VEGFR-2	Kinase Assay	5	[1]
VEGFR-2 Autophosphorylation	Cellular Assay (KDR-PAECs)	2	[1]
VEGFR-3 Autophosphorylation	Cellular Assay	20	[1]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of preclinical findings. The following sections outline the methodologies for the key in vitro and in vivo experiments identified for ZK-261991.

In Vitro VEGFR Kinase Inhibition Assay

Objective: To determine the 50% inhibitory concentration (IC50) of ZK-261991 against VEGFR-2 kinase activity.

Methodology:

• A standard enzymatic kinase assay was likely performed.

• Recombinant human VEGFR-2 kinase domain would be incubated with a specific substrate (e.g., a synthetic peptide) and ATP.

• The kinase reaction would be initiated and allowed to proceed for a defined period.

• The amount of phosphorylated substrate would be quantified, likely using a method such as radioisotope incorporation (32P-ATP) or a non-radioactive method like ELISA with a phospho-specific antibody.

• A range of ZK-261991 concentrations would be tested to determine the dose-dependent inhibition of kinase activity.

• The IC50 value is calculated from the resulting dose-response curve.

Cellular VEGFR Autophosphorylation Assay

Objective: To assess the ability of ZK-261991 to inhibit the autophosphorylation of VEGFR-2 and VEGFR-3 in a cellular context.

Cell Line: Porcine Aortic Endothelial Cells transfected with KDR (VEGFR-2) (KDR-PAECs).[1]

Methodology:

• KDR-PAECs are cultured to near confluence in appropriate growth media.

• Cells are serum-starved for a period to reduce basal receptor phosphorylation.

• Cells are pre-incubated with varying concentrations of ZK-261991.

• VEGF-A (for VEGFR-2) or VEGF-C/D (for VEGFR-3) is added to stimulate receptor autophosphorylation.

• Following stimulation, cells are lysed, and protein concentrations are determined.

• Cell lysates are subjected to immunoprecipitation using an anti-VEGFR-2 or anti-VEGFR-3 antibody.

• The immunoprecipitated proteins are separated by SDS-PAGE and transferred to a membrane.

• Western blotting is performed using an anti-phosphotyrosine antibody to detect the level of receptor autophosphorylation.

• The membrane is stripped and re-probed with an antibody against total VEGFR-2 or VEGFR-3 to confirm equal protein loading.

• Densitometry is used to quantify the bands, and the IC50 value is calculated.

In Vivo Corneal Neovascularization Assay

Objective: To evaluate the anti-angiogenic efficacy of ZK-261991 in a murine model of corneal neovascularization.

Animal Model: Mice.

Methodology:

• Suture-induced corneal neovascularization is a common method. A suture is placed in the corneal stroma of anesthetized mice to induce an inflammatory response and subsequent blood vessel growth.

• Mice are randomly assigned to treatment and control groups.

• The treatment group receives ZK-261991 orally at a specified dose and frequency. The control group receives the vehicle.

• After a defined period (e.g., 14 days), the animals are euthanized, and the corneas are excised.

• The extent of neovascularization is quantified. This can be done by imaging the flat-mounted corneas and measuring the area of vessel growth or by immunohistochemical staining of endothelial cell markers (e.g., CD31).

• The effect of ZK-261991 is determined by comparing the extent of neovascularization in the treated group to the control group. The study also noted a significant reduction in the recruitment of CD11b+ and LYVE-1+ cells into the cornea.[1]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanism of action and experimental processes, the following diagrams have been generated using the DOT language.

Caption: VEGFR-2 Signaling Pathway Inhibition by ZK-261991.

Caption: Cellular Autophosphorylation Assay Workflow.

Caption: In Vivo Corneal Neovascularization Assay Workflow.

The available preclinical data for ZK-261991 consistently point to its role as a potent inhibitor of VEGFR-2 and VEGFR-3. The in vitro and in vivo studies, although not extensively detailed in primary literature, provide a foundational understanding of its anti-angiogenic potential. Further research and publication of primary data would be invaluable to fully elucidate the therapeutic potential and complete the preclinical profile of this compound.

References

• 1. Recent development of VEGFR small molecule inhibitors as anticancer agents: A patent review (2021-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]

ZK-261991: A Potent Inhibitor of Angiogenesis and Lymphangiogenesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

ZK-261991 is a potent, orally active small molecule inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. It has demonstrated significant activity in preclinical models as an inhibitor of both angiogenesis (the formation of new blood vessels) and lymphangiogenesis (the formation of new lymphatic vessels). This technical guide provides a comprehensive overview of the role of ZK-261991 in these critical physiological and pathological processes, with a focus on its mechanism of action, quantitative effects, and the experimental methodologies used to elucidate its function. This document is intended for researchers, scientists, and drug development professionals working in the fields of oncology, ophthalmology, and inflammation.

Core Mechanism of Action

ZK-261991 exerts its anti-angiogenic and anti-lymphangiogenic effects by targeting the tyrosine kinase activity of VEGFRs. Specifically, it is a potent inhibitor of VEGFR-2 (also known as KDR) and VEGFR-3, with inhibitory concentrations in the low nanomolar range.[1] By blocking the autophosphorylation of these receptors, ZK-261991 effectively abrogates the downstream signaling cascades that are crucial for endothelial and lymphatic endothelial cell proliferation, migration, and survival.

The binding of VEGF-A to VEGFR-2 and VEGF-C/D to VEGFR-3 triggers receptor dimerization and subsequent trans-autophosphorylation of specific tyrosine residues in the intracellular domain. This phosphorylation creates docking sites for various signaling proteins, leading to the activation of multiple downstream pathways, including the PLCγ-PKC-MAPK and the PI3K-Akt pathways, which are central to the angiogenic and lymphangiogenic processes. ZK-261991, by competing with ATP for the kinase domain of the receptors, prevents this initial phosphorylation step, thereby inhibiting the entire downstream signaling cascade.

Quantitative Data Summary

The inhibitory effects of ZK-261991 on angiogenesis and lymphangiogenesis have been quantified in several preclinical studies. The following tables summarize the key findings.

Parameter	Value	Reference
VEGFR-2 Inhibition (IC50)	5 nM	[1]
VEGFR-3 Autophosphorylation Inhibition (IC50)	20 nM

In Vivo Model	Treatment	Outcome	Inhibition (%)	P-value	Reference
Mouse Corneal Neovascularization (Suture-induced)	ZK-261991 (50 mg/kg, oral, twice daily)	Hemangiogenesis	53%	< 0.001
Mouse Corneal Neovascularization (Suture-induced)	ZK-261991 (50 mg/kg, oral, twice daily)	Lymphangiogenesis	71%	< 0.001

In Vitro Assay	Cell Type	Treatment	Outcome	Inhibition (%)	P-value	Reference
Lymphatic Endothelial Cell (LEC) Proliferation	Primary LECs	ZK-261991 (10 nM)	Proliferation	34%	< 0.001
Lymphatic Endothelial Cell (LEC) Proliferation	Primary LECs	ZK-261991 (20 nM)	Proliferation	59%	< 0.001

Signaling Pathways

The following diagrams illustrate the VEGFR-2 and VEGFR-3 signaling pathways and the point of inhibition by ZK-261991.

VEGFR-2 Signaling Pathway Inhibition by ZK-261991

VEGFR-3 Signaling Pathway Inhibition by ZK-261991

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of ZK-261991.

In Vivo Mouse Model of Suture-Induced Inflammatory Corneal Neovascularization

This model is a standard and reproducible method to induce and quantify both hemangiogenesis and lymphangiogenesis in the normally avascular cornea.

Workflow Diagram:

Workflow for Corneal Neovascularization Assay

Detailed Steps:

• Animal Model: Adult male BALB/c mice (8-12 weeks old) are typically used. All procedures should be performed in accordance with institutional animal care and use committee guidelines.

• Anesthesia: Mice are anesthetized with an intraperitoneal injection of a ketamine/xylazine mixture.

• Surgical Procedure:

  • A topical anesthetic (e.g., 0.5% proparacaine hydrochloride) is applied to the cornea.

  • Under a surgical microscope, three 11-0 nylon sutures are placed intrastromally in the cornea of one eye. The sutures are placed in a triangular pattern to induce a standardized inflammatory and neovascular response.

• Treatment:

  • Mice are randomly assigned to treatment and control groups.

  • The treatment group receives ZK-261991 (50 mg/kg body weight) orally twice daily via gavage. The compound is typically formulated in a vehicle such as 0.5% carboxymethylcellulose.

  • The control group receives the vehicle only.

• Tissue Collection and Processing:

  • After 14 days of treatment, mice are euthanized.

  • The eyes are enucleated, and the corneas are carefully dissected.

• Immunohistochemistry and Imaging:

  • Corneas are fixed (e.g., in acetone) and stained with fluorescently labeled antibodies to identify blood vessels (e.g., anti-CD31) and lymphatic vessels (e.g., anti-LYVE-1).

  • Whole-mount preparations of the corneas are imaged using a confocal microscope.

• Quantification:

  • The area of neovascularization (both blood and lymphatic) is quantified using image analysis software (e.g., ImageJ). The vascularized area is typically expressed as a percentage of the total corneal area.

• Statistical Analysis:

  • Data are analyzed using appropriate statistical tests (e.g., Student's t-test or ANOVA) to determine the significance of the difference between the treatment and control groups.

In Vitro Lymphatic Endothelial Cell (LEC) Proliferation Assay

This assay is used to directly assess the effect of ZK-261991 on the proliferation of lymphatic endothelial cells.

Workflow Diagram:

Workflow for LEC Proliferation Assay

Detailed Steps:

• Cell Culture:

  • Primary human lymphatic endothelial cells (LECs) are cultured in appropriate media (e.g., EGM-2MV) supplemented with growth factors.

  • Cells are seeded into 96-well plates at a density of approximately 5,000 cells per well and allowed to adhere for 24 hours.

• Treatment:

  • The culture medium is replaced with a basal medium containing a low serum concentration to synchronize the cells.

  • ZK-261991 is added to the wells at various concentrations (e.g., 10 nM and 20 nM). Control wells receive the vehicle (e.g., DMSO) at the same final concentration.

  • Cells are incubated with the compound for a period of 24 to 48 hours.

• Proliferation Measurement (BrdU Assay):

  • A BrdU (5-bromo-2'-deoxyuridine) labeling solution is added to each well, and the cells are incubated for an additional 2 to 24 hours. During this time, BrdU is incorporated into the DNA of proliferating cells.

  • The cells are then fixed, and the DNA is denatured.

  • An anti-BrdU antibody conjugated to peroxidase (POD) is added, which binds to the incorporated BrdU.

  • A substrate solution is added, which is converted by the POD into a colored product.

  • The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 450 nm). The absorbance is directly proportional to the amount of BrdU incorporated and thus to the rate of cell proliferation.

• Data Analysis:

  • The proliferation of the treated cells is expressed as a percentage of the proliferation of the control cells.

  • Statistical analysis is performed to determine the significance of the inhibitory effect of ZK-261991.

Conclusion

ZK-261991 is a potent dual inhibitor of angiogenesis and lymphangiogenesis, primarily through its targeted inhibition of VEGFR-2 and VEGFR-3 tyrosine kinases. The quantitative data from both in vivo and in vitro studies demonstrate its significant efficacy in blocking the formation of new blood and lymphatic vessels. The detailed experimental protocols provided in this guide offer a framework for the continued investigation of ZK-261991 and other anti-angiogenic and anti-lymphangiogenic compounds. The signaling pathway diagrams illustrate the central role of VEGFRs in these processes and the mechanism by which ZK-261991 exerts its therapeutic potential. This comprehensive technical overview provides a valuable resource for researchers and drug development professionals seeking to understand and further explore the role of ZK-261991 in vascular biology and disease.

References

• 1. Oncogenic activation of the PI3K/Akt pathway promotes cellular glucose uptake by downregulating the expression of thioredoxin-interacting protein - PubMed [pubmed.ncbi.nlm.nih.gov]

ZK-261991: An Unexplored Candidate in Pancreatic Cancer Research

Despite initial promise as a dual-action inhibitor targeting both histone deacetylase (HDAC) and the epidermal growth factor receptor (EGFR), a comprehensive review of publicly available scientific literature reveals a significant lack of in-depth preclinical research on ZK-261991 for the treatment of pancreatic cancer. While the compound is commercially available and described as having potential therapeutic applications, dedicated studies detailing its efficacy, mechanism of action, and experimental protocols in pancreatic cancer models are not readily accessible.

Pancreatic cancer remains one of the most challenging malignancies to treat, with a consistently poor prognosis. The aggressive nature of the disease is, in part, driven by complex signaling pathways that promote uncontrolled cell growth, proliferation, and resistance to therapy. Two key pathways frequently implicated in pancreatic tumorigenesis are those regulated by histone deacetylases and the epidermal growth factor receptor.

The Rationale for Dual HDAC and EGFR Inhibition

In theory, a molecule capable of concurrently inhibiting both HDACs and EGFR presents a compelling therapeutic strategy for pancreatic cancer.

Histone Deacetylase (HDAC) Inhibition: HDACs are a class of enzymes that play a crucial role in regulating gene expression by removing acetyl groups from histone and non-histone proteins. In cancer, aberrant HDAC activity can lead to the silencing of tumor suppressor genes and the activation of oncogenic pathways. HDAC inhibitors aim to reverse these effects, leading to cell cycle arrest, apoptosis, and increased sensitivity to other anticancer agents.

Epidermal Growth Factor Receptor (EGFR) Inhibition: EGFR is a transmembrane receptor tyrosine kinase that, upon activation by its ligands, triggers downstream signaling cascades, most notably the RAS-RAF-MEK-ERK and PI3K-Akt pathways. These pathways are central to cell proliferation, survival, and metastasis. Overexpression of EGFR is a common feature in pancreatic cancer, making it an attractive therapeutic target.

By targeting both mechanisms, a dual inhibitor like ZK-261991 could potentially exert a more potent and durable anti-tumor effect compared to single-target agents.

The Information Gap: A Lack of Preclinical Data

A thorough search of scientific databases and research publications for preclinical data on ZK-261991 in pancreatic cancer yields no specific studies. This absence of information prevents the construction of a detailed technical guide as requested. Key missing elements include:

• Quantitative Data: There is no published data on the efficacy of ZK-261991 in pancreatic cancer cell lines (e.g., IC50 values for cell viability) or in animal models (e.g., tumor growth inhibition).

• Experimental Protocols: Detailed methodologies for in vitro and in vivo experiments involving ZK-261991 in the context of pancreatic cancer are not available. This includes protocols for cell viability assays, apoptosis assays, western blotting for signaling pathway analysis, and xenograft or patient-derived xenograft (PDX) tumor model studies.

• Signaling Pathway Analysis: While the theoretical signaling pathways affected by HDAC and EGFR inhibition are well-established, there are no specific diagrams or experimental validations of ZK-261991's impact on these pathways in pancreatic cancer cells.

Hypothetical Experimental Workflows

In the absence of specific data for ZK-261991, we can outline a standard preclinical workflow that would be necessary to evaluate such a compound for pancreatic cancer research.

In Vitro Evaluation

A logical first step would be to assess the effect of ZK-261991 on a panel of human pancreatic cancer cell lines.

Caption: A standard workflow for the initial in vitro evaluation of a novel compound in pancreatic cancer cell lines.

In Vivo Assessment

Following promising in vitro results, the efficacy of ZK-261991 would be tested in animal models of pancreatic cancer.

Caption: A typical workflow for evaluating the in vivo efficacy and toxicity of a therapeutic agent in a pancreatic cancer mouse model.

Potential Signaling Pathways for Investigation

Based on its putative dual mechanism, the investigation of ZK-261991 would focus on its impact on the downstream effectors of both the HDAC and EGFR signaling pathways.

Caption: The putative dual inhibitory mechanism of ZK-261991 on the HDAC and EGFR signaling pathways.

Conclusion

While the concept of a dual HDAC and EGFR inhibitor for pancreatic cancer is scientifically sound, ZK-261991 remains an enigmatic compound in this specific context. The lack of published, peer-reviewed research makes it impossible to provide a detailed technical guide on its use. For researchers, scientists, and drug development professionals, ZK-261991 represents a potential but unvalidated tool. Any consideration of its use would necessitate a comprehensive, ground-up preclinical evaluation to determine its actual efficacy and mechanism of action in pancreatic cancer. Until such data becomes publicly available, its role in the fight against this devastating disease remains purely speculative.

ZK-261991: A Potent Inhibitor of Corneal Neovascularization

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the pre-clinical efficacy and mechanism of action of ZK-261991, a vascular endothelial growth factor receptor (VEGFR) tyrosine kinase inhibitor, in the context of corneal neovascularization (CNV). The data presented is compiled from key studies investigating its therapeutic potential in arresting the pathological growth of blood and lymphatic vessels in the cornea, a critical factor in various ocular diseases and transplant rejection.

Core Efficacy Data of ZK-261991

The following tables summarize the key quantitative findings from in vivo and in vitro studies, demonstrating the potent anti-angiogenic and anti-lymphangiogenic effects of ZK-261991.

In Vivo Efficacy in a Murine Model of Inflammatory Corneal Neovascularization

Parameter	Treatment Group	Dosage	Outcome	P-value
Hemangiogenesis Inhibition	ZK-261991	50 mg/kg, orally, twice daily	53% reduction compared to control	< 0.001
PTK787/ZK222584	75 mg/kg, orally, twice daily	30% reduction compared to control	< 0.001
Lymphangiogenesis Inhibition	ZK-261991	50 mg/kg, orally, twice daily	71% reduction compared to control	< 0.001
PTK787/ZK222584	75 mg/kg, orally, twice daily	70% reduction compared to control	< 0.001
Corneal Graft Survival	ZK-261991	50 mg/kg, orally, twice daily	68% survival rate at 8 weeks	< 0.02
Control	Vehicle	33% survival rate at 8 weeks
Macrophage Recruitment Inhibition	ZK-261991	50 mg/kg, orally, twice daily	25% reduction in CD11b+ cells	< 0.001
ZK-261991	50 mg/kg, orally, twice daily	52% reduction in LYVE-1+ cells	< 0.001

In Vitro Efficacy: Inhibition of Lymphatic Endothelial Cell (LEC) Proliferation and VEGFR-3 Phosphorylation

Assay	Treatment	Concentration	Outcome	P-value
LEC Proliferation Inhibition	ZK-261991	10 nM	34% inhibition	< 0.001
ZK-261991	20 nM	59% inhibition	< 0.001
PTK787/ZK222584	10 nM	46% inhibition	< 0.001
PTK787/ZK222584	20 nM	58% inhibition	< 0.001
VEGFR-3 Autophosphorylation	ZK-261991	20 nM	IC50	N/A

Signaling Pathway and Mechanism of Action

Corneal neovascularization, encompassing both hemangiogenesis (blood vessel growth) and lymphangiogenesis (lymphatic vessel growth), is primarily driven by the vascular endothelial growth factor (VEGF) family and their corresponding receptors.[1] ZK-261991 is a small molecule inhibitor that targets the tyrosine kinase activity of VEGF receptors.[1] The inhibitory action of ZK-261991 has been demonstrated on VEGFR-2 and VEGFR-3.[2] By blocking the autophosphorylation of these receptors, ZK-261991 effectively halts the downstream signaling cascades responsible for endothelial cell proliferation, migration, and tube formation, thereby inhibiting the growth of new blood and lymphatic vessels.[1][2]

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]

ZK-261991: A Technical Overview of its Discovery and Preclinical Development as a VEGFR Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZK-261991 is a potent, orally active small molecule inhibitor of Vascular Endothelial Growth Factor (VEGF) receptor tyrosine kinases, with notable selectivity for VEGFR-2 and VEGFR-3. Developed by Bayer-Schering-Pharma AG, this compound has been instrumental in preclinical research, particularly in the field of ophthalmology, for its ability to inhibit hemangiogenesis and lymphangiogenesis. This technical guide consolidates the available public data on the discovery, mechanism of action, and preclinical development of ZK-261991, with a focus on its application in corneal neovascularization models. While a comprehensive, publicly available history of its synthesis and full preclinical development program remains limited, this document provides a detailed account of its known biological activity and the experimental protocols utilized in its characterization.

Introduction

Vascular Endothelial Growth Factor (VEGF) and its receptors are key regulators of angiogenesis and lymphangiogenesis, making them critical targets in various pathologies, including cancer and neovascular ocular diseases. ZK-261991 emerged from drug discovery efforts aimed at identifying small molecule inhibitors of VEGFR tyrosine kinases. Its primary mechanism of action involves the competitive inhibition of ATP binding to the catalytic domain of VEGFRs, thereby blocking downstream signaling pathways responsible for endothelial cell proliferation, migration, and survival.

Discovery and Development History

Detailed information regarding the initial synthesis, screening cascade, and lead optimization process for ZK-261991 is not extensively documented in publicly accessible literature. It was developed by Bayer-Schering-Pharma AG as a novel oral small molecule inhibitor of VEGF receptor tyrosine kinases.[1] The majority of available data on ZK-261991 comes from its use as a pharmacological tool to investigate the roles of VEGFR-2 and VEGFR-3 in pathological angiogenesis and lymphangiogenesis, particularly in the context of corneal neovascularization and transplant rejection.[1][2] There is no publicly available information on any clinical trials conducted with ZK-261991, suggesting its development may not have progressed to the clinical phase or was discontinued (B1498344) at an early stage.

Mechanism of Action

ZK-261991 is a potent inhibitor of VEGFR-2 and VEGFR-3 tyrosine kinases. The inhibition of these receptors leads to the suppression of downstream signaling pathways crucial for the proliferation and survival of vascular and lymphatic endothelial cells.

Kinase Inhibition Profile

The inhibitory activity of ZK-261991 against key VEGFRs has been quantified through in vitro kinase assays and cellular autophosphorylation assays.

Target	Assay Type	IC50	Reference
VEGFR-2	In vitro kinase inhibition	5 nM	[1][3][4]
VEGFR-2	Cellular receptor autophosphorylation (in KDR-PAECs)	2 nM	[1][4]
VEGFR-3	Cellular receptor autophosphorylation	20 nM	[1][4]

Signaling Pathway

The binding of VEGF-A to VEGFR-2 and VEGF-C/D to VEGFR-3 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This creates docking sites for various signaling proteins, initiating downstream cascades such as the PLCγ-PKC-MAPK and the PI3K-Akt pathways, which ultimately promote endothelial cell proliferation, migration, and survival. ZK-261991 blocks the initial autophosphorylation step, thereby inhibiting these downstream effects.

Figure 1: ZK-261991 Inhibition of VEGFR Signaling

Preclinical Studies in Corneal Neovascularization

The primary application of ZK-261991 in published research has been in the study of corneal neovascularization, a condition characterized by the growth of new blood vessels (hemangiogenesis) and lymphatic vessels (lymphangiogenesis) into the normally avascular cornea.

In Vivo Efficacy in a Mouse Model

In a murine model of suture-induced inflammatory corneal neovascularization, oral administration of ZK-261991 demonstrated significant inhibition of both hemangiogenesis and lymphangiogenesis.[1]

Treatment Group	Dosage	Hemangiogenesis Inhibition	Lymphangiogenesis Inhibition	Reference
ZK-261991	50 mg/kg, orally, twice daily	53% (p < 0.001)	71% (p < 0.001)	[1]

Furthermore, treatment with ZK-261991 was shown to improve the survival rate of subsequent corneal allografts, increasing it from 33% in the control group to 68% in the treated group (p < 0.02).[1] This effect is attributed to the suppression of neovascularization, which is a major risk factor for graft rejection. The anti-angiogenic and anti-lymphangiogenic effects in vivo appear to be mediated by both a direct action on endothelial cells and an indirect effect through the inhibition of macrophage recruitment to the cornea.[1]

In Vitro Efficacy on Lymphatic Endothelial Cells

The direct effect of ZK-261991 on endothelial cells was confirmed through in vitro proliferation assays using lymphatic endothelial cells (LECs).

Treatment Group	Concentration	Inhibition of LEC Proliferation	Reference
ZK-261991	10 nM	34% (p < 0.001)	[1]
ZK-261991	20 nM	59% (p < 0.001)	[1]

Experimental Protocols

Suture-Induced Corneal Neovascularization in Mice

This model is a standard method for inducing inflammatory neovascularization in the cornea.

• Animal Model: BALB/c or C57BL/6 mice are typically used.

• Anesthesia: Mice are anesthetized with an intraperitoneal injection of ketamine (e.g., 120 mg/kg) and xylazine (B1663881) (e.g., 20 mg/kg). Topical proparacaine (B1679620) (0.5%) is applied to the cornea.

• Surgical Procedure: Under a surgical microscope, three intrastromal sutures (e.g., 11-0 nylon) are placed in the corneal stroma in a triangular pattern. The outer point of suture placement is near the limbus, and the inner point is near the corneal center.

• Treatment: ZK-261991 is administered orally (e.g., 50 mg/kg, twice daily) for the duration of the experiment (e.g., 7-14 days). The control group receives the vehicle.

• Analysis: After a set period, the corneas are excised, and whole mounts are prepared for immunofluorescence staining with antibodies against pan-endothelial cell markers (e.g., CD31 for blood vessels) and lymphatic vessel endothelial cell markers (e.g., LYVE-1). The area of neovascularization is then quantified using imaging software.

Figure 2: Suture-Induced Corneal Neovascularization Workflow

Lymphatic Endothelial Cell (LEC) Proliferation Assay (BrdU)

This assay measures the proliferation of LECs in vitro in response to treatment.

• Cell Culture: Primary human lymphatic endothelial cells are cultured in appropriate media (e.g., EGM-2MV) in 96-well plates until they reach a suitable confluency.

• Treatment: The culture medium is replaced with serum-free medium containing different concentrations of ZK-261991 (e.g., 10 nM, 20 nM) or vehicle control.

• BrdU Labeling: After a set incubation period with the drug, a BrdU (5-bromo-2'-deoxyuridine) labeling solution is added to each well. BrdU is a synthetic analog of thymidine (B127349) and is incorporated into the DNA of proliferating cells during the S-phase of the cell cycle.

• Fixation and Denaturation: The cells are fixed, and the DNA is denatured (e.g., using HCl) to expose the incorporated BrdU.

• Immunodetection: An anti-BrdU antibody conjugated to an enzyme (e.g., peroxidase) is added.

• Substrate Reaction and Measurement: A substrate for the enzyme is added, which produces a colored product. The absorbance of this product is measured using a microplate reader. The intensity of the color is proportional to the amount of BrdU incorporated and thus to the degree of cell proliferation.

Figure 3: LEC Proliferation (BrdU) Assay Workflow

Conclusion

ZK-261991 is a potent and selective dual inhibitor of VEGFR-2 and VEGFR-3. While detailed information on its discovery and comprehensive development history is limited in the public domain, its utility as a research tool has been clearly demonstrated in preclinical models of pathological angiogenesis and lymphangiogenesis. The data from studies on corneal neovascularization highlight its efficacy in inhibiting the growth of both blood and lymphatic vessels through oral administration. The experimental protocols detailed herein provide a framework for the continued investigation of novel anti-angiogenic and anti-lymphangiogenic therapies. The lack of information on its progression to clinical trials suggests that its development may have been halted, but the compound remains a valuable asset for preclinical research into the mechanisms of neovascular diseases.

References

• 1. Establishment of the mouse model of suture-induced inflammatory corneal neovascularization and its significance [zzs.ujs.edu.cn]
• 2. mbl.edu [mbl.edu]
• 3. media.cellsignal.com [media.cellsignal.com]
• 4. medchemexpress.com [medchemexpress.com]

Unraveling the Molecular Identity of ZK-261991: A Case of Conflicting Data

An in-depth investigation into the target binding affinity and selectivity of the compound designated ZK-261991 reveals significant discrepancies in publicly available data, preventing a definitive analysis of its biological activity. While multiple chemical suppliers identify ZK-261991 as a potent VEGFR tyrosine kinase inhibitor, other sources associate the same compound identifier with activity as a histone deacetylase (HDAC) and epidermal growth factor receptor (EGFR) inhibitor. This fundamental conflict in the primary target of ZK-261991 makes a comprehensive technical guide on its binding affinity and selectivity currently unfeasible.

Efforts to resolve this ambiguity through searches for primary scientific literature or patents detailing the original synthesis and biological evaluation of ZK-261991 have been unsuccessful. Without a definitive primary source to clarify the compound's true molecular target, any presentation of its binding affinity, selectivity, and associated signaling pathways would be speculative and potentially inaccurate.

The Conflicting Evidence

Several chemical vendors list ZK-261991, with the associated CAS number 886563-25-3, as a VEGFR inhibitor. Notably, some sources specify an IC50 of 5 nM for VEGFR2, suggesting a high affinity for this key regulator of angiogenesis.[1][2][3][] This would classify ZK-261991 as a potent anti-angiogenic agent with potential applications in oncology.

In stark contrast, other suppliers describe a compound with the identical CAS number (886563-25-3) as a histone deacetylase inhibitor.[5] This class of molecules alters gene expression by modifying the epigenetic landscape and is also a validated target in cancer therapy. The same source also claims potent inhibition of the epidermal growth factor receptor, another critical target in oncology.

This discrepancy is not a matter of promiscuous binding to multiple targets, but rather a fundamental disagreement on the primary mechanism of action for the compound identified as ZK-261991.

The Path Forward: A Call for Clarity

To provide the requested in-depth technical guide for researchers, scientists, and drug development professionals, the definitive primary target of ZK-261991 must be established. This would require the identification of the original patent or peer-reviewed publication that first disclosed the compound's discovery and characterization. Such a document would provide the necessary context and data to:

• Confirm the Primary Molecular Target: Unequivocally identify whether ZK-261991 is a VEGFR inhibitor, an HDAC inhibitor, or targets another protein.

• Establish a Selectivity Profile: Detail the binding affinities against a panel of related and unrelated targets to understand its specificity.

• Elucidate the Mechanism of Action: Provide insights into how the compound interacts with its target and modulates its function.

• Detail Experimental Protocols: Offer the methodologies used for the initial characterization, which can be replicated or adapted for further studies.

Without this foundational information, the creation of accurate data tables, signaling pathway diagrams, and experimental workflows as requested is not possible. The scientific community would benefit from a clarification of the biological activities associated with ZK-261991 and its corresponding CAS number to ensure the integrity of research and development efforts involving this compound.

References

• 1. ZK-261991 - CAS:886563-25-3 - KKL Med Inc. [kklmed.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ZK-261991 | CymitQuimica [cymitquimica.com]
• 5. ZK 261991 | 886563-25-3 | LKB56325 | Biosynth [biosynth.com]

ZK-261991: A Technical Guide for Researchers

This technical guide provides an in-depth overview of the vascular endothelial growth factor receptor (VEGFR) inhibitor, ZK-261991. The information is intended for researchers, scientists, and professionals involved in drug development and cancer research. This document outlines the compound's chemical properties, mechanism of action, and relevant experimental data.

Chemical and Physical Properties

ZK-261991 is an orally active small molecule inhibitor of VEGFR tyrosine kinases.[1][2]

Property	Value	Reference
CAS Number	886563-25-3	[1][3]
Molecular Weight	443.50 g/mol	[1][3]
Molecular Formula	C24H25N7O2	[3]

Mechanism of Action

The primary mechanism of action of ZK-261991 is the inhibition of vascular endothelial growth factor receptor (VEGFR) tyrosine kinases, with a particular potency against VEGFR2.[1][2] While some commercial suppliers have anecdotally listed it as a histone deacetylase (HDAC) or epidermal growth factor receptor (EGFR) inhibitor, the substantiated scientific literature points towards its role as a VEGFR inhibitor.[1] By blocking the ATP binding site of the VEGFR2 tyrosine kinase, ZK-261991 prevents the autophosphorylation and subsequent activation of downstream signaling pathways that are crucial for angiogenesis, the formation of new blood vessels.

VEGFR2 Signaling Pathway and Inhibition by ZK-261991

Vascular endothelial growth factor A (VEGF-A) is a key signaling protein that promotes angiogenesis. The binding of VEGF-A to its receptor, VEGFR2, on the surface of endothelial cells triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This phosphorylation event initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, which ultimately lead to endothelial cell proliferation, migration, and survival. ZK-261991 exerts its anti-angiogenic effects by inhibiting the initial autophosphorylation of VEGFR2.

ZK-261991 inhibits VEGFR2 autophosphorylation.

Quantitative Data

The inhibitory activity of ZK-261991 has been quantified in various assays.

Parameter	Target/System	Value	Reference
IC50	VEGFR2	5 nM	[1][2]
IC50	Cellular VEGFR2 (KDR) Autophosphorylation	2 nM	[1][2]
IC50	VEGFR-3 Autophosphorylation	20 nM	[1][2]
In vivo Dosage	Mouse Model (oral)	50 mg/kg (twice daily)	[2]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the characterization of ZK-261991.

VEGFR2 Kinase Autophosphorylation Assay (Cell-Based)

This protocol describes a method to determine the inhibitory effect of ZK-261991 on VEGF-A-induced VEGFR2 autophosphorylation in endothelial cells.

Workflow for VEGFR2 autophosphorylation assay.

Methodology:

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured in EGM-2 medium and seeded into 96-well plates at a density of 2 x 10^4 cells per well. The cells are grown to 80-90% confluency.

• Serum Starvation: The culture medium is replaced with a serum-free medium, and the cells are incubated overnight to reduce basal receptor phosphorylation.

• Compound Incubation: The serum-free medium is removed, and the cells are pre-incubated with various concentrations of ZK-261991 (typically in a range from 0.1 nM to 10 µM) for 1-2 hours.

• VEGF-A Stimulation: Recombinant human VEGF-A is added to each well to a final concentration of 50 ng/mL and incubated for 10-15 minutes at 37°C to induce VEGFR2 autophosphorylation.

• Cell Lysis and ELISA: The cells are washed with cold phosphate-buffered saline (PBS) and then lysed with a suitable lysis buffer containing protease and phosphatase inhibitors. The concentration of phosphorylated VEGFR2 in the cell lysates is quantified using a sandwich enzyme-linked immunosorbent assay (ELISA) kit specific for phospho-VEGFR2 (Tyr1175).

• Data Analysis: The results are expressed as a percentage of the VEGF-A-stimulated control. The IC50 value is calculated by fitting the data to a four-parameter logistic curve.

In Vivo Mouse Corneal Neovascularization Assay

This in vivo assay evaluates the anti-angiogenic activity of ZK-261991 in a mouse model of corneal neovascularization.

Methodology:

• Animal Model: Adult male C57BL/6 mice are used for this study. All animal procedures are performed in accordance with institutional guidelines.

• Induction of Corneal Neovascularization: The mice are anesthetized, and a sterile 10-0 nylon suture is placed through the center of the cornea of one eye. The suture induces an inflammatory response that leads to the growth of new blood vessels from the limbus into the normally avascular cornea.

• Compound Administration: The mice are randomly assigned to a control group and a treatment group. The treatment group receives ZK-261991 orally at a dose of 50 mg/kg twice daily, starting from the day of suture placement. The control group receives the vehicle.

• Quantification of Angiogenesis: After a set period (e.g., 7-14 days), the mice are euthanized, and the corneas are excised. The extent of neovascularization is quantified by staining the corneal flat mounts with an antibody against an endothelial cell marker (e.g., CD31) followed by imaging and analysis of the vascularized area.

• Data Analysis: The vascularized area in the corneas of the treated group is compared to that of the control group to determine the inhibitory effect of ZK-261991 on angiogenesis. Statistical significance is determined using an appropriate statistical test, such as a t-test.

This technical guide provides a summary of the key information regarding ZK-261991. For further details, researchers are encouraged to consult the primary literature.

References

• 1. ZK 261991 | 886563-25-3 | LKB56325 | Biosynth [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Mouse Model for Corneal Neovascularization by Alkali Burn [jove.com]

Protocols & Analytical Methods

Application Notes and Protocols for ZK-261991 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of ZK-261991, a potent VEGFR tyrosine kinase inhibitor, in cell culture settings. Detailed protocols for key assays are provided to guide researchers in evaluating its efficacy and mechanism of action.

Introduction

ZK-261991 is a selective inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. It primarily targets VEGFR-2, a key mediator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis. By inhibiting VEGFR-2, ZK-261991 can block the downstream signaling pathways that lead to endothelial cell proliferation, migration, and survival. These notes provide protocols for assessing the biological effects of ZK-261991 on cultured cells.

Mechanism of Action

ZK-261991 exerts its biological effects by binding to the ATP-binding site of the VEGFR-2 tyrosine kinase domain, preventing the autophosphorylation of the receptor upon binding of its ligand, VEGF. This inhibition blocks the activation of downstream signaling cascades, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, which are critical for promoting cell proliferation, survival, and migration.

Data Presentation

The following tables summarize the known inhibitory concentrations of ZK-261991 against its primary targets. Data for cell viability in various cell lines, apoptosis induction, and specific fold-change in VEGFR2 phosphorylation from comprehensive studies were not available in the public domain at the time of this writing. The tables below are populated with the available data.

Table 1: Inhibitory Activity of ZK-261991

Target	IC50 (nM)
VEGFR-2 Kinase Activity	5
VEGFR-2 Autophosphorylation (in KDR-PAECs)	2
VEGFR-3 Kinase Activity	20

Table 2: Effect of ZK-261991 on Cell Viability (Example Data)

Cell Line	Cancer Type	IC50 (µM)
HUVEC	Normal Endothelial	Data not available
HT-29	Colorectal Carcinoma	Data not available
A549	Lung Carcinoma	Data not available
PC-3	Prostate Carcinoma	Data not available

Note: Researchers will need to determine the IC50 values for their specific cell lines of interest using the protocol provided below.

Table 3: Induction of Apoptosis by ZK-261991 (Example Data)

Cell Line	Concentration of ZK-261991 (nM)	Percentage of Apoptotic Cells (%)
HUVEC	10	Data not available
HUVEC	100	Data not available
HT-29	50	Data not available
HT-29	500	Data not available

Note: The percentage of apoptotic cells should be determined experimentally using the Annexin V assay protocol.

Table 4: Inhibition of VEGFR-2 Phosphorylation by ZK-261991 (Example Data)

Cell Line	Treatment	Fold Change in p-VEGFR2 / Total VEGFR2
HUVEC	Control (VEGF stimulation)	1.0
HUVEC	ZK-261991 (10 nM) + VEGF	Data not available
HUVEC	ZK-261991 (100 nM) + VEGF	Data not available

Note: The fold change in VEGFR-2 phosphorylation needs to be quantified by Western blot analysis as described in the protocol.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of ZK-261991 on cultured cells.

Materials:

• Target cell lines (e.g., HUVEC, cancer cell lines)

• Complete cell culture medium

• ZK-261991 stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Prepare serial dilutions of ZK-261991 in culture medium. The final DMSO concentration should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the ZK-261991 dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Gently shake the plate for 15-20 minutes to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying the percentage of apoptotic cells following treatment with ZK-261991.

Materials:

• Target cell lines

• Complete cell culture medium

• ZK-261991 stock solution

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells into 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of ZK-261991 for the desired time. Include a vehicle control.

• Harvest the cells by trypsinization and collect the cell suspension. Also, collect the floating cells from the supernatant.

• Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Live cells will be Annexin V- and PI-negative, early apoptotic cells will be Annexin V-positive and PI-negative, and late apoptotic/necrotic cells will be both Annexin V- and PI-positive.

Western Blot Analysis of VEGFR-2 Phosphorylation

This protocol is to determine the effect of ZK-261991 on the phosphorylation of VEGFR-2.

Materials:

• Target endothelial cell line (e.g., HUVEC)

• Serum-free culture medium

• ZK-261991 stock solution

• Recombinant human VEGF

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-VEGFR2 (Tyr1175) and anti-total VEGFR2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed endothelial cells and grow to 80-90% confluency.

• Serum-starve the cells for 4-6 hours.

• Pre-treat the cells with various concentrations of ZK-261991 for 1-2 hours.

• Stimulate the cells with VEGF (e.g., 50 ng/mL) for 10-15 minutes.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-VEGFR2 overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total VEGFR2 for normalization.

• Quantify the band intensities using densitometry software and calculate the ratio of phosphorylated VEGFR2 to total VEGFR2.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Experimental Workflow Diagram

Caption: General workflow for evaluating the effects of ZK-261991 in cell culture.

Application Notes and Protocols for ZK-261991 in In Vitro Angiogenesis Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK-261991 is a potent, orally active inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases, with a high affinity for VEGFR2. It has an IC50 of 5 nM for VEGFR2 and inhibits the cellular receptor autophosphorylation in KDR-expressing porcine aortic endothelial cells (KDR-PAECs) with an IC50 of 2 nM. Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in both normal physiological functions and in pathological conditions such as tumor growth and metastasis. The VEGF/VEGFR2 signaling cascade is a primary driver of angiogenesis, making it a key target for anti-angiogenic therapies. These application notes provide detailed protocols for utilizing ZK-261991 in an in vitro tube formation assay, a common method for assessing angiogenesis.

Mechanism of Action: Inhibition of VEGFR2 Signaling

ZK-261991 exerts its anti-angiogenic effects by competitively binding to the ATP-binding site of the VEGFR2 tyrosine kinase domain. This inhibition blocks the autophosphorylation of the receptor upon binding of its ligand, VEGF-A. Consequently, the downstream signaling cascades that lead to endothelial cell proliferation, migration, survival, and tube formation are suppressed.

Quantitative Data Summary

The following table summarizes the key inhibitory concentrations for ZK-261991 and its close analog, PTK787/ZK 222584, providing a basis for dose selection in in vitro angiogenesis assays.

Compound	Assay	Target/Cell Line	IC50 / Effective Concentration
ZK-261991	Kinase Assay	VEGFR2	5 nM
Cellular Autophosphorylation	KDR-PAECs	2 nM
Cytotoxicity Assay	HLMVECs	20 nM (tested concentration)
PTK787/ZK 222584	Endothelial Cell Proliferation	MVECs	30 nM
VEGF-induced KDR Autophosphorylation	Endothelial Cells	Nanomolar range
Endothelial Cell Migration	Endothelial Cells	Nanomolar range
Endothelial Cell Survival	Endothelial Cells	Nanomolar range

Based on this data, a suggested concentration range for ZK-261991 in an in vitro angiogenesis assay is 1-100 nM . A dose-response experiment within this range is recommended to determine the optimal inhibitory concentration for the specific endothelial cell type and assay conditions being used.

Experimental Protocol: In Vitro Tube Formation Assay

This protocol details the steps for conducting an in vitro angiogenesis assay using the tube formation method on a basement membrane matrix.

Materials

• Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable endothelial cells

• Endothelial Cell Growth Medium (e.g., EGM-2)

• Basement Membrane Extract (BME), such as Matrigel® or Geltrex™

• ZK-261991 stock solution (in DMSO)

• Vehicle control (DMSO)

• Positive control (e.g., VEGF-A)

• Negative control (basal medium)

• 96-well tissue culture plates

• Calcein AM (for fluorescent visualization, optional)

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

Protocol

• Preparation of BME-Coated Plates:

  • Thaw the BME overnight on ice at 4°C.

  • Using pre-chilled pipette tips, add 50 µL of BME to each well of a 96-well plate.

  • Ensure the entire bottom of the well is covered.

  • Incubate the plate at 37°C for 30-60 minutes to allow the BME to solidify.

• Cell Preparation and Treatment:

  • Culture HUVECs to 80-90% confluency.

  • Harvest the cells using Trypsin-EDTA and neutralize with growth medium.

  • Centrifuge the cells and resuspend the pellet in basal medium.

  • Perform a cell count and adjust the cell concentration to 1 x 10^5 cells/mL.

  • Prepare serial dilutions of ZK-261991 in basal medium to achieve final concentrations in the desired range (e.g., 1, 10, 50, 100 nM). Also prepare vehicle control (DMSO at the same final concentration as the highest ZK-261991 concentration), positive control (e.g., 20 ng/mL VEGF-A), and negative control (basal medium only) treatments.

• Seeding and Incubation:

  • Add 100 µL of the cell suspension with the respective treatments to each BME-coated well.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours. Monitor for tube formation periodically.

• Visualization and Quantification:

  • Brightfield Microscopy: Visualize the tube-like structures using an inverted microscope.

  • Fluorescent Microscopy (Optional):

    • 30 minutes before the end of the incubation, add Calcein AM to a final concentration of 2 µg/mL.

    • Incubate for 30 minutes at 37°C.

    • Gently wash the cells with PBS.

    • Visualize using a fluorescence microscope.

  • Quantification:

    • Capture images from multiple representative fields for each well.

    • Analyze the images using angiogenesis analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

    • Quantify parameters such as total tube length, number of nodes/junctions, and number of meshes.

Expected Results

In the presence of a pro-angiogenic stimulus (positive control), endothelial cells will form an interconnected network of capillary-like tubes. With increasing concentrations of ZK-261991, a dose-dependent inhibition of tube formation is expected. This will manifest as a reduction in total tube length, fewer branch points, and a disrupted network structure compared to the vehicle control. The negative control should show minimal to no tube formation.

Troubleshooting

• No tube formation in the positive control: Ensure the BME is of good quality and properly solidified. Check the health and passage number of the endothelial cells.

• High background in fluorescence: Ensure complete removal of excess Calcein AM by washing.

• Cell clumping: Ensure a single-cell suspension is achieved after harvesting.

These application notes and protocols provide a comprehensive guide for investigating the anti-angiogenic properties of ZK-261991 in an in vitro setting. Proper experimental design, including appropriate controls and a dose-response analysis, is crucial for obtaining reliable and reproducible results.

Application Notes and Protocols for ZK-261991 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling of stock solutions of ZK-261991, a potent, orally active inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases.

Compound Information

ZK-261991 is a small molecule inhibitor primarily targeting VEGFR2 with high affinity, and also demonstrating inhibitory activity against VEGFR3. These receptors are crucial mediators of angiogenesis and lymphangiogenesis, respectively. Inhibition of these pathways is a key strategy in cancer therapy and other diseases characterized by pathological blood and lymphatic vessel formation.

Chemical and Physical Properties

A summary of the key properties of ZK-261991 is provided in the table below.

Property	Value
Molecular Formula	C₂₄H₂₅N₇O
Molecular Weight	443.50 g/mol
CAS Number	886563-25-3
Mechanism of Action	ATP-competitive inhibitor of VEGFR2 and VEGFR3 tyrosine kinases
IC₅₀ (VEGFR2)	5 nM[1]
IC₅₀ (VEGFR3)	20 nM[1]
Appearance	Typically a solid powder

Stock Solution Preparation

The following protocol outlines the steps for preparing a high-concentration stock solution of ZK-261991, which can then be diluted to the desired working concentration for various in vitro and in vivo experiments.

Materials

• ZK-261991 powder

• Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Protocol

• Pre-weighing Preparation: Before opening, bring the vial of ZK-261991 powder to room temperature to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of ZK-261991 powder using a calibrated analytical balance in a chemical fume hood.

• Dissolution:

  • Transfer the weighed powder to a sterile microcentrifuge tube or cryovial.

  • Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mM). To prepare a 10 mM stock solution, dissolve 4.435 mg of ZK-261991 in 1 mL of DMSO.

  • Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

• Sterilization (Optional): For cell culture applications, it is recommended to filter-sterilize the stock solution using a 0.22 µm syringe filter compatible with DMSO. However, as DMSO is bactericidal, this step may not be necessary if aseptic techniques are strictly followed.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize freeze-thaw cycles.

  • Label each aliquot clearly with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2][3]

Calculation of Stock Solution Volume

To calculate the volume of DMSO required to prepare a stock solution of a specific concentration, use the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example for a 10 mM stock solution from 1 mg of ZK-261991:

Volume (L) = 0.001 g / (443.50 g/mol x 0.010 mol/L) = 0.000225 L = 225 µL

Experimental Protocols: Dilution to Working Concentration

For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[4]

Protocol for Cell Culture Experiments

• Thaw a single aliquot of the ZK-261991 stock solution at room temperature.

• Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final working concentration.

• It is recommended to prepare intermediate dilutions in culture medium before the final dilution to ensure accurate and homogenous mixing.

• Always include a vehicle control (culture medium with the same final concentration of DMSO) in your experiments to account for any effects of the solvent.

Visualization of Mechanism of Action

Signaling Pathway Diagram

The following diagram illustrates the simplified signaling pathway of VEGFR2 and VEGFR3 and the inhibitory action of ZK-261991.

Caption: Inhibition of VEGFR2 and VEGFR3 signaling by ZK-261991.

Experimental Workflow Diagram

The following diagram outlines the general workflow for preparing and using a ZK-261991 stock solution in a typical cell-based assay.

Caption: Workflow for ZK-261991 stock solution preparation and use.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. captivatebio.com [captivatebio.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. lifetein.com [lifetein.com]

Application Notes and Protocols for ZK-261991 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of ZK-261991, a potent VEGFR tyrosine kinase inhibitor, in animal models of corneal neovascularization. The protocols are based on established in vivo and in vitro studies and are intended to guide researchers in designing and executing experiments to evaluate the anti-angiogenic and anti-lymphangiogenic properties of this compound.

Overview of ZK-261991

ZK-261991 is a small molecule inhibitor of Vascular Endothelial Growth Factor (VEGF) receptors, playing a critical role in angiogenesis (the formation of new blood vessels) and lymphangiogenesis (the formation of new lymphatic vessels). By targeting VEGFR, ZK-261991 can effectively block the signaling pathways that lead to the proliferation and migration of endothelial cells, thereby inhibiting the growth of new vessels. This makes it a valuable tool for studying and potentially treating diseases characterized by pathological neovascularization, such as certain cancers and ocular diseases.

In Vivo Administration Protocol: Murine Model of Corneal Neovascularization

This protocol describes the oral administration of ZK-261991 to inhibit suture-induced inflammatory corneal neovascularization in mice.

Animal Model

• Species: Mouse

• Strain: Balb/C (6 weeks old)

• Model: Suture-induced corneal neovascularization. Three 11-0 nylon sutures are placed into the corneal stroma.

Reagents and Materials

• ZK-261991 (provided by Schering AG, Berlin or other commercial source)

• Vehicle for oral administration (e.g., appropriate solvent as used for similar compounds)

• Oral gavage needles

• Animal housing and care facilities compliant with institutional guidelines

Dosing and Administration

• Dosage: 50 mg/kg body weight

• Route of Administration: Oral gavage

• Frequency: Twice daily

• Treatment Duration: 14 days

Experimental Workflow

The following diagram illustrates the experimental workflow for the in vivo administration of ZK-261991 in the murine corneal neovascularization model.

Experimental workflow for in vivo ZK-261991 administration.

Quantitative Data Summary

The following table summarizes the quantitative outcomes from a study using this protocol[1][2][3].

Parameter	Control Group	ZK-261991 (50 mg/kg)	Percent Inhibition	P-value
Hemangiogenesis	Undefined baseline	53% reduction	53%	<0.001
Lymphangiogenesis	Undefined baseline	71% reduction	71%	<0.001
Corneal Graft Survival	33%	68%	-	<0.02

In Vitro Protocol: Inhibition of Lymphatic Endothelial Cell Proliferation

This protocol outlines an in vitro assay to assess the direct inhibitory effect of ZK-261991 on the proliferation of lymphatic endothelial cells (LECs).

Cell Culture

• Cell Line: Primary lymphatic endothelial cells

• Culture Conditions: Standard cell culture conditions (e.g., 37°C, 5% CO2) in appropriate growth medium.

Reagents and Materials

• ZK-261991

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Cell proliferation assay kit (e.g., BrdU-based ELISA)

• 96-well cell culture plates

Experimental Procedure

• Seed LECs in a 96-well plate at an appropriate density.

• Allow cells to adhere overnight.

• Prepare serial dilutions of ZK-261991 in cell culture medium. A vehicle control (DMSO) should also be prepared.

• Replace the medium in the wells with the medium containing different concentrations of ZK-261991 or the vehicle control.

• Incubate for the desired period (e.g., 24-48 hours).

• Assess cell proliferation using a BrdU incorporation assay or other suitable method.

Quantitative Data Summary

The following table presents the dose-dependent inhibition of LEC proliferation by ZK-261991[1][2].

ZK-261991 Concentration	Percent Inhibition of Proliferation	P-value
10 nM	34%	<0.001
20 nM	59%	<0.001

Signaling Pathway

ZK-261991 exerts its anti-angiogenic and anti-lymphangiogenic effects by inhibiting the VEGF receptor signaling pathway. The diagram below illustrates the key components of this pathway.

Simplified VEGF receptor signaling pathway and the point of inhibition by ZK-261991.

Conclusion

The provided protocols and data demonstrate that ZK-261991 is a potent inhibitor of both hemangiogenesis and lymphangiogenesis in vivo and in vitro. The oral administration of ZK-261991 effectively reduces pathological vessel growth in a murine model of corneal neovascularization and improves corneal graft survival. These application notes serve as a comprehensive resource for researchers investigating the therapeutic potential of ZK-261991 in diseases driven by aberrant angiogenesis and lymphangiogenesis.

References

• 1. Inflammatory corneal (lymph)angiogenesis is blocked by VEGFR-tyrosine kinase inhibitor ZK 261991, resulting in improved graft survival after corneal transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]

Application Notes and Protocols: ZK-261991 in a Corneal Suture Model for Angiogenesis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corneal neovascularization, the growth of new blood vessels into the normally avascular cornea, is a significant cause of vision loss and is implicated in various ocular diseases. The corneal suture model is a widely used and reproducible in vivo assay to induce and study both inflammatory and angiogenic responses, making it an ideal platform for evaluating novel therapeutic agents.

This document provides detailed application notes and protocols for the use of ZK-261991, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase, in a murine corneal suture model of neovascularization.[1] ZK-261991 has demonstrated efficacy in reducing the recruitment of inflammatory cells and promoting graft survival in corneal transplantation models, suggesting its therapeutic potential in inhibiting pathological angiogenesis.[1]

These guidelines are intended to assist researchers in designing and executing experiments to evaluate the anti-angiogenic effects of ZK-261991.

Mechanism of Action: VEGFR-2 Inhibition

Vascular Endothelial Growth Factor (VEGF) and its primary receptor, VEGFR-2, are key mediators of angiogenesis. The binding of VEGF-A to VEGFR-2 initiates a signaling cascade that leads to endothelial cell proliferation, migration, and survival, all critical steps in the formation of new blood vessels.[2][3][4][5] ZK-261991 exerts its anti-angiogenic effect by inhibiting the tyrosine kinase activity of VEGFR-2, thereby blocking the downstream signaling pathways responsible for neovascularization.[1]

Experimental Protocols

Murine Corneal Suture Model of Neovascularization

This protocol describes the induction of corneal neovascularization in mice via the placement of intrastromal sutures.[6][7][8][9]

Materials:

• Male BALB/c mice (8-12 weeks old)

• ZK-261991

• Vehicle control (e.g., appropriate buffer or solvent for ZK-261991)

• Ketamine/Xylazine anesthetic solution

• Proparacaine (B1679620) hydrochloride ophthalmic solution (0.5%)

• 11-0 nylon sutures on a curved needle

• Surgical microscope

• Fine surgical instruments (forceps, needle holders, scissors)

• Calipers or imaging software for analysis

• Phosphate-buffered saline (PBS)

Procedure:

• Animal Preparation:

  • Anesthetize the mouse via intraperitoneal injection of Ketamine (100 mg/kg) and Xylazine (10 mg/kg).

  • Confirm proper anesthetic depth by lack of response to a toe pinch.

  • Apply a drop of proparacaine hydrochloride to the operative eye for topical anesthesia.

• Suture Placement:

  • Under a surgical microscope, place three intrastromal 11-0 nylon sutures in the cornea of one eye.

  • The sutures should be placed such that the outer point is near the limbus and the inner point is closer to the corneal center, creating a standardized area for angiogenic response.[1]

  • Ensure the sutures are placed at approximately 80-90% stromal depth.[2]

• Treatment Administration:

  • Divide the animals into treatment and control groups.

  • Administer ZK-261991 (e.g., 50 mg/kg, orally, twice daily) to the treatment group, starting on the day of surgery.[1]

  • Administer an equal volume of the vehicle to the control group using the same route and schedule.

• Post-Operative Care and Observation:

  • Apply a topical antibiotic ointment to the eye to prevent infection.

  • Monitor the animals daily for any signs of distress or adverse reactions.

  • At predetermined time points (e.g., days 3, 7, and 14 post-surgery), examine the eyes under a slit-lamp microscope and capture images for analysis.[7]

• Quantification of Neovascularization:

  • The extent of neovascularization can be quantified by measuring the length and area of new vessel growth from the limbus towards the sutures.

  • This can be done using calipers or image analysis software (e.g., ImageJ).

  • The area of neovascularization is often calculated using the formula: Area = (clock hours of neovascularization / 12) * π * (vessel length in mm) * (corneal radius in mm).

• Immunohistochemical Analysis (Optional):

  • At the end of the experiment, enucleate the eyes and prepare corneal flat mounts or paraffin (B1166041) sections.

  • Perform immunohistochemistry using antibodies against endothelial cell markers (e.g., CD31) to visualize and quantify the new blood vessels.

  • Analysis of inflammatory cell infiltration can be performed using markers such as CD45.

Data Presentation

The following tables present hypothetical but expected quantitative data from a study evaluating ZK-261991 in the corneal suture model.

Table 1: Effect of ZK-261991 on Corneal Neovascularization Area

Treatment Group	Day 3 (mm²)	Day 7 (mm²)	Day 14 (mm²)
Vehicle Control	1.2 ± 0.3	4.5 ± 0.8	6.8 ± 1.1
ZK-261991 (50 mg/kg)	0.4 ± 0.1	1.8 ± 0.5	2.5 ± 0.7*

Data are presented as mean ± standard deviation. *p < 0.05 compared to Vehicle Control.

Table 2: Effect of ZK-261991 on Neovascular Vessel Length

Treatment Group	Day 3 (mm)	Day 7 (mm)	Day 14 (mm)
Vehicle Control	0.8 ± 0.2	2.1 ± 0.4	3.2 ± 0.6
ZK-261991 (50 mg/kg)	0.3 ± 0.1	0.9 ± 0.3	1.3 ± 0.4*

Data are presented as mean ± standard deviation. *p < 0.05 compared to Vehicle Control.

Table 3: Histological Quantification of CD31-Positive Area

Treatment Group	CD31-Positive Area (% of total corneal area) at Day 14
Vehicle Control	15.2 ± 2.5
ZK-261991 (50 mg/kg)	5.8 ± 1.7*

Data are presented as mean ± standard deviation. *p < 0.05 compared to Vehicle Control.

Visualizations

Signaling Pathway

Caption: VEGFR-2 signaling pathway and the inhibitory action of ZK-261991.

Experimental Workflow

Caption: Experimental workflow for the corneal suture model.

References

• 1. researchgate.net [researchgate.net]
• 2. commerce.bio-rad.com [commerce.bio-rad.com]
• 3. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 4. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assaygenie.com [assaygenie.com]
• 6. Ocular surgical models for immune and angiogenic responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Establishment of the mouse model of suture-induced inflammatory corneal neovascularization and its significance [zzs.ujs.edu.cn]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. Animal models of ocular angiogenesis: from development to pathologies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of p-VEGFR2 Following ZK-261991 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a receptor tyrosine kinase, is a critical mediator of angiogenesis, the formation of new blood vessels. Its activation through phosphorylation (p-VEGFR2) triggers a cascade of downstream signaling events crucial for endothelial cell proliferation, migration, and survival. Dysregulation of the VEGFR2 signaling pathway is a hallmark of several pathologies, including cancer and retinopathies. ZK-261991 is a potent, orally active inhibitor of VEGFR2 tyrosine kinase, demonstrating a half-maximal inhibitory concentration (IC50) of 5 nM.[1][2][3] This document provides a detailed protocol for utilizing Western blot analysis to investigate the dose-dependent inhibitory effect of ZK-261991 on VEGFR2 phosphorylation in a cellular context.

Principle

Western blotting is a widely used technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate. This protocol outlines the treatment of cultured endothelial cells with ZK-261991, followed by cell lysis, protein separation by gel electrophoresis, transfer to a membrane, and immunodetection of phosphorylated VEGFR2 (p-VEGFR2) using a specific primary antibody. The intensity of the resulting band, corresponding to p-VEGFR2, is then quantified to determine the inhibitory effect of ZK-261991.

Data Presentation

The following table summarizes hypothetical quantitative data from a Western blot experiment investigating the dose-dependent inhibition of VEGFR2 phosphorylation by ZK-261991 in human umbilical vein endothelial cells (HUVECs) stimulated with VEGF. The data is presented as the relative band intensity of p-VEGFR2 normalized to total VEGFR2 and the untreated control.

ZK-261991 Concentration (nM)	Mean Relative p-VEGFR2 Band Intensity (Normalized)	Standard Deviation	% Inhibition
0 (Vehicle Control)	1.00	0.08	0
1	0.78	0.06	22
5	0.52	0.05	48
10	0.31	0.04	69
50	0.12	0.03	88
100	0.05	0.02	95

Signaling Pathway

The binding of Vascular Endothelial Growth Factor (VEGF) to VEGFR2 induces receptor dimerization and autophosphorylation of specific tyrosine residues in its cytoplasmic domain. This activation initiates multiple downstream signaling cascades that regulate key cellular processes in angiogenesis. ZK-261991, as a VEGFR2 tyrosine kinase inhibitor, blocks this initial phosphorylation step, thereby inhibiting all subsequent downstream signaling.

VEGFR2 Signaling Pathway and Inhibition by ZK-261991.

Experimental Protocol

This protocol is optimized for assessing the inhibition of VEGF-induced VEGFR2 phosphorylation in HUVECs.

Materials and Reagents

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium (e.g., EGM-2)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Recombinant Human VEGF-A (VEGF165)

• ZK-261991

• Dimethyl Sulfoxide (DMSO)

• RIPA Lysis Buffer (with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli Sample Buffer (4x)

• Precast Polyacrylamide Gels (e.g., 4-12% Bis-Tris)

• PVDF or Nitrocellulose Membranes

• Transfer Buffer

• Blocking Buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary Antibody: Rabbit anti-phospho-VEGFR2 (Tyr1175)

• Primary Antibody: Mouse anti-total-VEGFR2

• Primary Antibody: Rabbit or Mouse anti-GAPDH or β-actin (Loading Control)

• Secondary Antibody: HRP-conjugated anti-rabbit IgG

• Secondary Antibody: HRP-conjugated anti-mouse IgG

• Enhanced Chemiluminescence (ECL) Substrate

• Deionized Water

Experimental Workflow

Western Blot Workflow for p-VEGFR2 Analysis.

Step-by-Step Procedure

• Cell Culture and Treatment:

  • Culture HUVECs in endothelial cell growth medium until they reach 80-90% confluency.

  • Serum-starve the cells for 4-6 hours in a basal medium containing 0.5-1% FBS.

  • Prepare stock solutions of ZK-261991 in DMSO. Dilute to final concentrations (e.g., 0, 1, 5, 10, 50, 100 nM) in serum-free media.

  • Pre-treat the cells with the different concentrations of ZK-261991 or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with VEGF-A (e.g., 50 ng/mL) for 5-10 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to each lysate and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto a precast polyacrylamide gel.

  • Run the gel according to the manufacturer's instructions.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoblotting and Detection:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

  • Incubate the membrane with the primary antibody against p-VEGFR2 (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Prepare the ECL substrate according to the manufacturer's instructions and apply it to the membrane.

  • Capture the chemiluminescent signal using a digital imaging system.

• Stripping and Re-probing (Optional but Recommended):

  • To normalize for protein loading, the same membrane can be stripped of the p-VEGFR2 antibody and re-probed for total VEGFR2 and a loading control (GAPDH or β-actin).

  • Incubate the membrane in a mild stripping buffer for 15-30 minutes at room temperature.

  • Wash thoroughly and re-block the membrane before incubating with the next primary antibody.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the p-VEGFR2 band intensity to the total VEGFR2 band intensity for each sample.

  • Further, normalize these values to the vehicle-treated control to determine the relative inhibition.

  • Calculate the percentage of inhibition for each concentration of ZK-261991.

Troubleshooting

Issue	Possible Cause	Solution
No or weak p-VEGFR2 signal	Inefficient VEGF stimulation	Ensure VEGF is active and used at an appropriate concentration and stimulation time.
Inactive phosphatase inhibitors	Prepare fresh lysis buffer with active phosphatase inhibitors.
Low protein concentration	Load a higher amount of protein per lane.
Ineffective primary antibody	Use a recommended and validated p-VEGFR2 antibody at the correct dilution.
High background	Insufficient blocking	Increase blocking time or use a different blocking agent.
Insufficient washing	Increase the number and duration of wash steps.
High antibody concentration	Optimize the primary and secondary antibody concentrations.
Uneven loading	Inaccurate protein quantification	Be meticulous with the protein quantification and loading steps.
Always normalize to a loading control like GAPDH or β-actin.
Multiple non-specific bands	Antibody cross-reactivity	Use a more specific primary antibody.
Protein degradation	Ensure protease inhibitors are always present in the lysis buffer and keep samples on ice.

Conclusion

This protocol provides a comprehensive guide for the Western blot analysis of p-VEGFR2 in response to treatment with the inhibitor ZK-261991. Adherence to this detailed methodology will enable researchers to reliably assess the potency and dose-response of ZK-261991 in a cellular context, providing valuable data for drug development and angiogenesis research.

References

• 1. Phospho-VEGF Receptor 2 (Tyr1054, Tyr1059) Polyclonal Antibody (44-1047G) [thermofisher.com]
• 2. Gαi1 and Gαi3mediate VEGF-induced VEGFR2 endocytosis, signaling and angiogenesis [thno.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring the In Vivo Efficacy of ZK-261991

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and executing in vivo studies to evaluate the efficacy of ZK-261991, a potent VEGFR2 tyrosine kinase inhibitor. The protocols detailed below are intended to serve as a foundational framework for preclinical assessment in relevant cancer models.

Introduction to ZK-261991 and its Mechanism of Action

ZK-261991 is an orally active and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) tyrosine kinase, with a reported IC50 of 5 nM.[1][2] Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis, and is primarily driven by the VEGF/VEGFR2 signaling pathway. By inhibiting VEGFR2, ZK-261991 is expected to disrupt this pathway, leading to a reduction in tumor-associated neovascularization, thereby impeding tumor growth and progression.

Signaling Pathway of VEGFR2 and Inhibition by ZK-261991

Caption: VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Recommended In Vivo Efficacy Model: Orthotopic Pancreatic Cancer Mouse Model

Given that multi-targeted VEGFR inhibitors have shown efficacy in pancreatic tumor models, an orthotopic model using a human pancreatic cancer cell line (e.g., PANC-1, MiaPaCa-2) in immunocompromised mice (e.g., athymic nude or SCID) is recommended. This model recapitulates the tumor microenvironment more accurately than subcutaneous models.

Experimental Workflow

Caption: Experimental workflow for in vivo efficacy testing of ZK-261991.

Experimental Protocols

Orthotopic Pancreatic Cancer Model

Materials:

• Human pancreatic cancer cell line (e.g., PANC-1)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Matrigel® Basement Membrane Matrix

• 6-8 week old male athymic nude mice

• Anesthetic (e.g., isoflurane)

• Surgical tools

Protocol:

• Culture PANC-1 cells to ~80% confluency.

• Harvest cells using trypsin-EDTA, wash with PBS, and resuspend in a 1:1 mixture of cold PBS and Matrigel® at a concentration of 2 x 10^7 cells/mL.

• Anesthetize the mouse and make a small incision in the left abdominal flank.

• Exteriorize the spleen to expose the pancreas.

• Inject 50 µL of the cell suspension (1 x 10^6 cells) into the tail of the pancreas using a 30-gauge needle.

• Reposition the pancreas and spleen and close the incision.

• Monitor the mice for recovery and tumor growth.

Dosing and Administration

• Dose Finding: A preliminary dose-finding study is recommended. Based on available data for ZK-261991 in other models, a starting dose of 50 mg/kg twice daily can be evaluated, with additional dose levels (e.g., 25 and 100 mg/kg) to determine the maximum tolerated dose (MTD).

• Formulation: ZK-261991 should be formulated for oral gavage (e.g., in 0.5% carboxymethylcellulose).

• Treatment Schedule: Once tumors are established (e.g., 100-150 mm³), randomize mice into treatment and control groups (n=8-10 per group). Administer ZK-261991 or vehicle control orally, twice daily, for a period of 21-28 days.

Efficacy Endpoints and Data Collection

Primary Endpoint:

• Tumor Growth Inhibition (TGI): Measure tumor dimensions with calipers twice weekly and calculate tumor volume using the formula: (Width² x Length) / 2. At the end of the study, excise and weigh the tumors.

Secondary Endpoints:

• Microvessel Density (MVD): Analyze tumor sections by immunohistochemistry (IHC) for the endothelial cell marker CD31.

• Apoptosis: Perform TUNEL staining on tumor sections to quantify apoptotic cells.

• VEGF Levels: Measure human VEGF-A concentrations in tumor lysates using an ELISA kit.

• Pharmacodynamic Marker (VEGFR2 Phosphorylation): Assess the phosphorylation status of VEGFR2 in tumor lysates via Western blot.

Data Presentation

Table 1: Summary of In Vivo Efficacy Data for ZK-261991

Treatment Group	N	Mean Final Tumor Volume (mm³) ± SEM	% Tumor Growth Inhibition (TGI)	Mean Final Tumor Weight (g) ± SEM	Microvessel Density (vessels/mm²) ± SEM	Apoptotic Index (%) ± SEM	Tumor VEGF-A (pg/mg protein) ± SEM
Vehicle Control	10	N/A
ZK-261991 (25 mg/kg)	10
ZK-261991 (50 mg/kg)	10
ZK-261991 (100 mg/kg)	10

Detailed Methodologies for Key Experiments

Immunohistochemistry for CD31

• Fix excised tumors in 10% neutral buffered formalin and embed in paraffin.

• Cut 4-5 µm sections and mount on charged slides.

• Deparaffinize and rehydrate the sections.

• Perform heat-induced epitope retrieval using a citrate (B86180) buffer (pH 6.0).

• Block endogenous peroxidase activity and non-specific binding.

• Incubate with a primary antibody against CD31 overnight at 4°C.

• Apply a secondary antibody and a detection system (e.g., HRP-polymer).

• Visualize with a chromogen (e.g., DAB) and counterstain with hematoxylin.

• Quantify MVD by counting the number of stained vessels in several high-power fields.

Western Blot for Phosphorylated VEGFR2

• Homogenize flash-frozen tumor samples in lysis buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 30-50 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour.

• Incubate with primary antibodies for phosphorylated VEGFR2 (pVEGFR2) and total VEGFR2 overnight at 4°C.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect chemiluminescence and quantify band intensities. The ratio of pVEGFR2 to total VEGFR2 will indicate the level of target inhibition.

ELISA for Tumor VEGF-A

• Prepare tumor lysates as for Western blotting, but without SDS in the lysis buffer.

• Use a commercially available human VEGF-A ELISA kit.

• Follow the manufacturer's instructions for sample dilution, standard curve preparation, and assay procedure.

• Read the absorbance at the appropriate wavelength and calculate VEGF-A concentration from the standard curve. Normalize to the total protein concentration of the lysate.

References

• 1. Orthotopic pancreatic cancer mouse model [bio-protocol.org]
• 2. Video: Generation of an Orthotopic Xenograft of Pancreatic Cancer Cells by Ultrasound-Guided Injection [jove.com]

Application Notes and Protocols for Studying the Tumor Microenvironment with ZK-261991

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK-261991 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis and lymphangiogenesis. The tumor microenvironment (TME) is a complex ecosystem comprising tumor cells, stromal cells, immune cells, and the extracellular matrix, all of which are critically dependent on a functional vascular network for survival and progression. By targeting VEGFR-2, ZK-261991 offers a powerful tool to modulate the TME, not only by inhibiting the formation of new blood and lymphatic vessels but also by influencing the immune landscape within the tumor. These application notes provide a comprehensive guide for utilizing ZK-261991 to investigate and manipulate the tumor microenvironment in preclinical cancer models.

Mechanism of Action

ZK-261991 competitively binds to the ATP-binding site within the tyrosine kinase domain of VEGFR-2.[1] This inhibition prevents the autophosphorylation and activation of the receptor upon binding of its ligands, primarily VEGF-A.[1] The blockade of VEGFR-2 signaling disrupts downstream pathways, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, which are crucial for endothelial cell proliferation, migration, survival, and permeability. Consequently, ZK-261991 effectively curtails tumor-associated angiogenesis and lymphangiogenesis, key processes for tumor growth and metastasis. Furthermore, emerging evidence suggests that VEGFR-2 inhibition can "normalize" the tumor vasculature, leading to improved perfusion and potentially enhanced delivery of other therapeutic agents. It can also modulate the immune TME by reducing the infiltration of regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs), thereby alleviating immunosuppression.

Data Presentation

Table 1: In Vitro and In Vivo Activity of ZK-261991

Parameter	Value	Cell Line/Model	Reference
IC₅₀ (VEGFR-2 kinase assay)	560 pM	Enzymatic Assay	[2]
IC₅₀ (VEGF-stimulated HUVEC proliferation)	300 pM	EA.hy926 (HUVEC cell line)	[2]
Inhibition of Corneal Neovascularization	Significant reduction in vessel area	Mouse model of alkali-induced corneal injury	[3]

Signaling Pathway

Caption: VEGFR-2 signaling pathway and the inhibitory action of ZK-261991.

Experimental Protocols

Protocol 1: In Vivo Murine Model of Corneal Neovascularization

This protocol is adapted from studies demonstrating the anti-angiogenic effects of VEGFR inhibitors in a corneal model.[3][4]

Materials:

• ZK-261991

• Anesthetic (e.g., ketamine/xylazine cocktail)

• 0.1 N NaOH solution

• Topical antibiotic ointment

• Phosphate-buffered saline (PBS)

• Anti-CD31 antibody (for immunofluorescence)

• Fluorescently-conjugated secondary antibody

• Mounting medium with DAPI

• Microscope with fluorescence capabilities

• Image analysis software (e.g., ImageJ)

Procedure:

• Anesthetize the mouse according to approved institutional animal care and use committee (IACUC) protocols.

• Create a corneal alkali burn by applying a 2mm filter paper disc soaked in 0.1 N NaOH to the central cornea for 40 seconds, followed by immediate and thorough rinsing with sterile PBS.

• Administer ZK-261991 systemically (e.g., via oral gavage or intraperitoneal injection) or topically, starting on the day of injury and continuing for the duration of the experiment (typically 7-14 days). A vehicle control group should be included.

• Apply a topical antibiotic ointment to the affected eye to prevent infection.

• At the experimental endpoint, euthanize the mice and enucleate the eyes.

• Dissect the corneas and fix them in 4% paraformaldehyde.

• Perform immunofluorescence staining for the endothelial cell marker CD31.

• Capture images of the flat-mounted corneas using a fluorescence microscope.

• Quantify the area of neovascularization using image analysis software.[4][5]

Protocol 2: Flow Cytometry Analysis of Tumor-Infiltrating Immune Cells

This protocol provides a general framework for immunophenotyping of the tumor microenvironment following treatment with ZK-261991.[6][7][8][9][10]

Materials:

• Tumor-bearing mice (control and ZK-261991-treated)

• RPMI-1640 medium

• Collagenase D (100 mg/ml)

• DNase I (10 mg/ml)

• Fetal bovine serum (FBS)

• ACK lysis buffer

• Fc block (anti-CD16/CD32)

• Fluorescently-conjugated antibodies against immune cell markers (e.g., CD45, CD3, CD4, CD8, FoxP3, CD11b, Gr-1, F4/80)

• Live/dead stain

• Flow cytometer

Procedure:

• Excise tumors from control and ZK-261991-treated mice.

• Mince the tumors into small pieces in RPMI-1640 medium.

• Digest the tumor tissue with Collagenase D and DNase I in RPMI-1640 for 30-60 minutes at 37°C with gentle agitation.

• Neutralize the enzymatic digestion with RPMI-1640 containing 10% FBS.

• Filter the cell suspension through a 70 µm cell strainer to obtain a single-cell suspension.

• Lyse red blood cells using ACK lysis buffer.

• Wash the cells with PBS containing 2% FBS.

• Stain the cells with a live/dead stain according to the manufacturer's instructions.

• Block Fc receptors with Fc block for 10-15 minutes on ice.

• Stain the cells with a cocktail of fluorescently-conjugated antibodies against the immune cell markers of interest for 30 minutes on ice in the dark.

• Wash the cells twice with PBS containing 2% FBS.

• If performing intracellular staining (e.g., for FoxP3), fix and permeabilize the cells according to a standard protocol before adding the intracellular antibody.

• Resuspend the cells in an appropriate buffer for flow cytometry analysis.

• Acquire data on a flow cytometer and analyze the different immune cell populations.

Protocol 3: Immunohistochemical Analysis of Tumor Vasculature

This protocol outlines the steps for assessing tumor vessel density and maturation.[11][12][13][14][15]

Materials:

• Tumor tissue sections (paraffin-embedded or frozen) from control and ZK-261991-treated mice

• Xylene and ethanol (B145695) series (for deparaffinization and rehydration)

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Hydrogen peroxide (for blocking endogenous peroxidases)

• Blocking solution (e.g., normal goat serum)

• Primary antibodies (e.g., anti-CD31 for endothelial cells, anti-NG2 or anti-α-SMA for pericytes)

• Biotinylated secondary antibody

• Streptavidin-HRP conjugate

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

• Microscope

Procedure:

• Deparaffinize and rehydrate paraffin-embedded tissue sections. For frozen sections, fix as required.

• Perform antigen retrieval by heating the slides in antigen retrieval buffer.

• Block endogenous peroxidase activity with hydrogen peroxide.

• Block non-specific antibody binding with a blocking solution.

• Incubate the sections with the primary antibody (e.g., anti-CD31) overnight at 4°C.

• Wash the sections with PBS.

• Incubate with a biotinylated secondary antibody.

• Wash the sections with PBS.

• Incubate with streptavidin-HRP conjugate.

• Wash the sections with PBS.

• Develop the signal with DAB substrate.

• Counterstain with hematoxylin.

• Dehydrate the sections and mount with a coverslip.

• Image the stained sections and quantify microvessel density (MVD) and pericyte coverage.

Protocol 4: ELISA for Cytokine Quantification in Tumor Lysates

This protocol describes how to measure cytokine levels within the tumor microenvironment.[16][17][18][19][20]

Materials:

• Tumor tissue from control and ZK-261991-treated mice

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Commercially available ELISA kits for specific cytokines (e.g., IL-6, IL-10, TNF-α, IFN-γ)

• Microplate reader

Procedure:

• Homogenize tumor tissue in lysis buffer on ice.

• Centrifuge the homogenate at high speed to pellet cellular debris.

• Collect the supernatant (tumor lysate).

• Determine the total protein concentration of the lysate using a BCA protein assay.

• Perform the ELISA for the cytokines of interest according to the manufacturer's instructions. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Blocking the plate.

  • Adding diluted tumor lysates and standards to the wells.

  • Incubating with a detection antibody.

  • Adding an enzyme-conjugated secondary antibody or streptavidin-HRP.

  • Adding a substrate and stopping the reaction.

• Read the absorbance on a microplate reader.

• Calculate the cytokine concentrations in the tumor lysates based on the standard curve and normalize to the total protein concentration.

Experimental Workflow

Caption: General experimental workflow for studying the effects of ZK-261991 on the TME.

References

• 1. VEGFR-2 inhibitor - Wikipedia [en.wikipedia.org]
• 2. Novel VEGFR-2 kinase inhibitor identified by the back-to-front approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A robust model for simultaneously inducing corneal neovascularization and retinal gliosis in the mouse eye - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring Corneal Neovascularization: An Integrated Approach Using Transcriptomics and Proteomics in an Alkali Burn Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitation of corneal neovascularization using computerized image analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multi-color Flow Cytometry for Comprehensive Analysis of the Tumor Immune Infiltrate in a Murine Model of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol to characterize the melanoma tumor immune microenvironment in mice from single cell to flow cytometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Analyzing the Tumor-Immune Microenvironment by Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]
• 10. crownbio.com [crownbio.com]
• 11. genomeme.ca [genomeme.ca]
• 12. Immunohistochemistry in the evaluation of neovascularization in tumor xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wrexham.repository.guildhe.ac.uk [wrexham.repository.guildhe.ac.uk]
• 14. researchgate.net [researchgate.net]
• 15. sysy-histosure.com [sysy-histosure.com]
• 16. bowdish.ca [bowdish.ca]
• 17. Cytokine Elisa [bdbiosciences.com]
• 18. Cytokine analyses [bio-protocol.org]
• 19. ELISA Protocol [protocols.io]
• 20. biomatik.com [biomatik.com]

Application of ZK-261991 in Lymphatic Vessel Research: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ZK-261991, a potent VEGFR-2 tyrosine kinase inhibitor, in the investigation of lymphatic vessel biology. The following sections detail the mechanism of action, key experimental findings, and detailed protocols for the application of ZK-261991 in both in vitro and in vivo models of lymphangiogenesis.

Application Notes

ZK-261991 is a small molecule inhibitor that selectively targets the vascular endothelial growth factor receptor-2 (VEGFR-2), a key mediator of angiogenesis and lymphangiogenesis. With an IC50 of 5 nM for VEGFR-2, ZK-261991 serves as a powerful tool for elucidating the role of VEGFR-2 signaling in the formation and proliferation of lymphatic vessels.[1] Research has demonstrated its efficacy in blocking inflammatory-induced lymphangiogenesis, making it a valuable compound for studying pathological conditions associated with lymphatic growth, such as tumor metastasis, transplant rejection, and chronic inflammation.

The primary application of ZK-261991 in lymphatic research is as an inhibitor of lymphangiogenesis. By blocking the ATP-binding site of the VEGFR-2 tyrosine kinase, it prevents the autophosphorylation and activation of the receptor upon binding of its ligands, primarily VEGF-C and VEGF-D. This inhibition leads to the downstream suppression of signaling pathways crucial for lymphatic endothelial cell (LEC) proliferation, migration, and tube formation.

Quantitative Data Summary

The following table summarizes the key quantitative findings from a pivotal study investigating the effects of ZK-261991 on lymphangiogenesis.

Experimental Model	Parameter Measured	Treatment Group	Result	Reference
In vivo (Mouse Cornea)	Hemangiogenesis	ZK-261991	53% reduction (P < 0.001)	Regenfuss et al., 2008
In vivo (Mouse Cornea)	Lymphangiogenesis	ZK-261991	71% reduction (P < 0.001)	Regenfuss et al., 2008
In vitro (LEC Proliferation)	BrdU Incorporation	ZK-261991	Significant, dose-dependent inhibition (P < 0.001)	Regenfuss et al., 2008
In vivo (Corneal Transplant)	Graft Survival (8 weeks)	ZK-261991	68% survival	Regenfuss et al., 2008
In vivo (Corneal Transplant)	Graft Survival (8 weeks)	Control	33% survival	Regenfuss et al., 2008

Experimental Protocols

In Vitro Lymphatic Endothelial Cell (LEC) Proliferation Assay

This protocol details the methodology to assess the inhibitory effect of ZK-261991 on the proliferation of lymphatic endothelial cells using a BrdU incorporation assay.

Materials:

• Primary human or animal-derived Lymphatic Endothelial Cells (LECs)

• Endothelial Cell Growth Medium

• ZK-261991 (to be dissolved in a suitable solvent, e.g., DMSO)

• BrdU (5-bromo-2'-deoxyuridine) labeling solution

• Fixing/Denaturing Solution (e.g., 1.5 N HCl)

• Anti-BrdU antibody

• HRP-conjugated secondary antibody

• TMB substrate

• Stop Solution (e.g., 2 N H2SO4)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed LECs in a 96-well plate at a density of 5,000-10,000 cells/well in complete endothelial cell growth medium. Allow cells to adhere overnight.

• Treatment: The following day, replace the medium with fresh medium containing various concentrations of ZK-261991. Include a vehicle control (e.g., DMSO) and a positive control (e.g., VEGF-C).

• BrdU Labeling: After 24-48 hours of incubation with ZK-261991, add BrdU labeling solution to each well to a final concentration of 10 µM. Incubate for 2-4 hours.

• Fixation and Denaturation: Remove the labeling medium and add 100 µL of Fixing/Denaturing Solution to each well. Incubate for 30 minutes at room temperature.

• Antibody Incubation: Wash the wells three times with PBS. Add 100 µL of anti-BrdU antibody diluted in blocking buffer to each well and incubate for 1 hour at room temperature.

• Secondary Antibody and Detection: Wash the wells three times with PBS. Add 100 µL of HRP-conjugated secondary antibody and incubate for 1 hour. Wash again, then add 100 µL of TMB substrate.

• Measurement: Allow the color to develop for 15-30 minutes, then stop the reaction by adding 100 µL of Stop Solution. Measure the absorbance at 450 nm using a microplate reader.

In Vivo Suture-Induced Corneal Lymphangiogenesis Model

This protocol describes the induction of inflammatory lymphangiogenesis in the mouse cornea and its inhibition by ZK-261991.

Materials:

• 8-12 week old mice (e.g., BALB/c)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Surgical microscope

• 11-0 nylon sutures

• ZK-261991 (formulated for systemic or topical administration)

• Antibiotic ointment

• Tissue fixation and embedding reagents

• Antibodies for immunohistochemistry (e.g., anti-LYVE-1 for lymphatic vessels, anti-CD31 for blood vessels)

• Fluorescence microscope and image analysis software

Procedure:

• Anesthesia and Suture Placement: Anesthetize the mouse and place it under a surgical microscope. Place three 11-0 nylon intrastromal sutures in the central cornea of one eye. Apply antibiotic ointment post-surgery.

• ZK-261991 Administration: Administer ZK-261991 systemically (e.g., via oral gavage or intraperitoneal injection) or topically (e.g., as eye drops) daily, starting from the day of surgery. The control group should receive the vehicle.

• Tissue Collection and Preparation: After a predetermined period (e.g., 14 days), euthanize the mice and enucleate the eyes. Fix the corneas in 4% paraformaldehyde, dissect them, and prepare them as whole mounts.

• Immunohistochemistry: Permeabilize and block the corneal whole mounts. Incubate with primary antibodies against LYVE-1 and CD31 overnight at 4°C.

• Visualization and Quantification: The next day, wash and incubate with fluorescently labeled secondary antibodies. Mount the corneas and visualize them using a fluorescence microscope.

• Histomorphometric Analysis: Capture images of the corneas and use image analysis software to quantify the area of lymphangiogenesis (LYVE-1 positive vessels) and hemangiogenesis (CD31 positive vessels).

Visualizations

Caption: Signaling pathway of ZK-261991 action.

Caption: Experimental workflow for in vivo studies.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: ZK-261991 in Combination with Chemotherapy In Vitro

Introduction

ZK-261991 is identified as an orally active inhibitor of the Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinase, with a primary target of VEGFR2.[1] Inhibition of VEGFR signaling is a critical strategy in cancer therapy to disrupt angiogenesis, the process by which new blood vessels are formed to supply tumors with essential nutrients and oxygen. By targeting VEGFR2, ZK-261991 can inhibit the autophosphorylation of the receptor, a key step in the activation of downstream signaling pathways that promote endothelial cell proliferation and migration.[1] The potent and specific nature of ZK-261991, with an IC50 of 5 nM for VEGFR2, suggests its potential as an anti-angiogenic agent in cancer treatment.[1]

Given its mechanism of action, combining ZK-261991 with traditional cytotoxic chemotherapy presents a rational therapeutic strategy. Chemotherapeutic agents, such as doxorubicin (B1662922) and cisplatin, directly target cancer cells, inducing cell death through mechanisms like DNA damage and inhibition of cell division. The concurrent use of an anti-angiogenic agent like ZK-261991 could potentially enhance the overall anti-tumor effect by not only directly attacking the cancer cells but also by disrupting their blood supply. This dual approach could lead to synergistic or additive effects, improving treatment efficacy and potentially overcoming drug resistance.

These application notes provide a framework for investigating the in vitro effects of combining ZK-261991 with standard chemotherapeutic agents. The protocols outlined below are designed for researchers, scientists, and drug development professionals to assess the cytotoxic, apoptotic, and cell cycle effects of this combination therapy on various cancer cell lines.

Data Presentation

As no specific in vitro data for the combination of ZK-261991 with chemotherapy is publicly available, the following tables are presented as templates for data collection and organization.

Table 1: In Vitro Cytotoxicity of ZK-261991 in Combination with Doxorubicin

Cell Line	ZK-261991 IC50 (nM)	Doxorubicin IC50 (nM)	Combination Index (CI) at ED50	Effect (Synergistic/Additive/Antagonistic)
e.g., MCF-7	Data	Data	Data	Data
e.g., A549	Data	Data	Data	Data
e.g., U-87 MG	Data	Data	Data	Data

Table 2: In Vitro Cytotoxicity of ZK-261991 in Combination with Cisplatin

Cell Line	ZK-261991 IC50 (nM)	Cisplatin IC50 (µM)	Combination Index (CI) at ED50	Effect (Synergistic/Additive/Antagonistic)
e.g., HeLa	Data	Data	Data	Data
e.g., SK-OV-3	Data	Data	Data	Data
e.g., HT-29	Data	Data	Data	Data

Table 3: Apoptosis Induction by ZK-261991 and Chemotherapy Combination

Cell Line	Treatment	% Apoptotic Cells (Annexin V+)	Fold Change vs. Control
e.g., MCF-7	Control	Data	1.0
ZK-261991 (Conc.)	Data	Data
Doxorubicin (Conc.)	Data	Data
Combination	Data	Data

Table 4: Cell Cycle Analysis of Cells Treated with ZK-261991 and Chemotherapy

Cell Line	Treatment	% Cells in G0/G1	% Cells in S	% Cells in G2/M
e.g., A549	Control	Data	Data	Data
ZK-261991 (Conc.)	Data	Data	Data
Cisplatin (Conc.)	Data	Data	Data
Combination	Data	Data	Data

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of ZK-261991 in combination with chemotherapeutic agents.

• Materials:

  • Cancer cell lines of interest

  • Complete cell culture medium

  • ZK-261991 (stock solution in DMSO)

  • Chemotherapeutic agent (e.g., Doxorubicin, Cisplatin; stock solution in appropriate solvent)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Prepare serial dilutions of ZK-261991 and the chemotherapeutic agent, both alone and in combination at a constant ratio.

  • Replace the medium with fresh medium containing the drug dilutions. Include vehicle-treated wells as a control.

  • Incubate the plates for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the control and determine the IC50 values. The combination index (CI) can be calculated using the Chou-Talalay method to determine synergism (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

2. Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis following treatment.

• Materials:

  • Cancer cell lines

  • 6-well plates

  • ZK-261991 and chemotherapeutic agent

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with ZK-261991, the chemotherapeutic agent, or the combination at predetermined concentrations (e.g., IC50 values) for 24-48 hours.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

3. Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the effect of the drug combination on cell cycle progression.

• Materials:

  • Cancer cell lines

  • 6-well plates

  • ZK-261991 and chemotherapeutic agent

  • Cold 70% ethanol (B145695)

  • RNase A

  • Propidium Iodide (PI) staining solution

  • Flow cytometer

• Procedure:

  • Seed and treat cells in 6-well plates as described for the apoptosis assay.

  • Harvest the cells and wash with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the DNA content by flow cytometry. The distribution of cells in G0/G1, S, and G2/M phases can be quantified using appropriate software.

Visualizations

Signaling Pathway of VEGFR Inhibition by ZK-261991

Caption: VEGFR2 signaling pathway and its inhibition by ZK-261991.

Experimental Workflow for In Vitro Combination Studies

Caption: Workflow for evaluating ZK-261991 and chemotherapy combinations.

Logical Relationship for Determining Drug Interaction

Caption: Interpretation of the Combination Index (CI) for drug interactions.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Long-Term Stability Assessment of ZK-261991 in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK-261991 is an orally active VEGFR tyrosine kinase inhibitor with an IC50 of 5 nM for VEGFR2.[1] For accurate and reproducible experimental results, understanding the long-term stability of ZK-261991 in its solubilized form, typically Dimethyl Sulfoxide (DMSO), is critical. DMSO is a widely used solvent for compound storage due to its excellent solubilizing capacity for a broad range of organic molecules.[2][3] However, the chemical stability of compounds in DMSO can be influenced by several factors over time, including storage conditions, water absorption, and freeze-thaw cycles.[4][5][6]

These application notes provide a comprehensive protocol for assessing the long-term stability of ZK-261991 in DMSO, enabling researchers to establish optimal storage conditions and ensure the integrity of their stock solutions for screening and other assays. The methodologies described are based on established practices for evaluating small molecule stability.[5][6]

Factors Affecting Compound Stability in DMSO

Several environmental factors can impact the stability of compounds stored in DMSO during long-term storage:

• Water Content: DMSO is hygroscopic and can absorb moisture from the atmosphere.[4] The presence of water can lead to hydrolysis of susceptible compounds, significantly impacting their concentration over time.[5][6] Studies have shown that water is a more significant factor in compound degradation than oxygen.[5][6]

• Temperature: Elevated temperatures can accelerate the degradation of chemical compounds.[5] Therefore, storage at lower temperatures (e.g., 4°C, -20°C, or -80°C) is generally recommended. Accelerated stability studies are often conducted at higher temperatures (e.g., 40°C) to predict long-term stability.[2][5]

• Freeze-Thaw Cycles: Repeated freezing and thawing of DMSO stock solutions can potentially lead to compound degradation. However, some studies have shown no significant compound loss after multiple freeze-thaw cycles when handled properly.[5][6]

• Oxygen: The presence of oxygen can lead to oxidative degradation of susceptible compounds.

• Light Exposure: For light-sensitive compounds, exposure to light can cause photodegradation.

Experimental Protocol for Long-Term Stability Assessment

This protocol outlines a systematic approach to evaluate the stability of ZK-261991 in DMSO over an extended period.

3.1. Materials and Equipment

• ZK-261991 (powder form)

• Anhydrous DMSO

• Inert gas (e.g., Argon or Nitrogen)

• Appropriate storage vials (glass or polypropylene)[5][6]

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system with a UV detector and a Mass Spectrometer (MS)

• Internal Standard (a stable, non-reactive compound)

• Controlled temperature storage units (e.g., refrigerators at 4°C, freezers at -20°C and -80°C, and an incubator at 40°C for accelerated studies)

3.2. Stock Solution Preparation

• Preparation of Primary Stock Solution:

  • Accurately weigh a sufficient amount of ZK-261991 powder.

  • Dissolve the compound in anhydrous DMSO to prepare a high-concentration stock solution (e.g., 10 mM).[4][5]

  • To minimize water absorption, it is recommended to work in a dry environment or under a stream of inert gas.

• Aliquoting:

  • Aliquot the stock solution into multiple smaller-volume storage vials to avoid repeated freeze-thaw cycles of the main stock.

  • If oxygen sensitivity is a concern, overlay the solution with an inert gas before sealing the vials.

3.3. Storage Conditions and Time Points

• Storage Conditions:

  • Store the aliquots at various temperatures to assess the impact of storage conditions:

    • Room Temperature (~25°C)

    • Refrigerated (4°C)

    • Frozen (-20°C)

    • Deep-Frozen (-80°C)

    • Accelerated Stability (40°C)[5]

• Time Points:

  • Establish a schedule for sample analysis at regular intervals. The frequency will depend on the expected stability of the compound.[2] Suggested time points include:

    • T = 0 (initial analysis immediately after preparation)

    • 1 week

    • 1 month

    • 3 months

    • 6 months

    • 1 year

    • 2 years (for long-term studies)

3.4. Sample Analysis by LC-UV-MS

• Sample Preparation for Analysis:

  • At each designated time point, retrieve one aliquot from each storage condition.

  • Allow the frozen samples to thaw completely at room temperature.

  • Prepare a working solution by diluting the stock solution with an appropriate solvent (e.g., acetonitrile (B52724) or methanol).

  • Add a known concentration of an internal standard to each sample to correct for variations in injection volume and instrument response.[5]

• LC-UV-MS Analysis:

  • Analyze the samples using a validated LC-UV-MS method.

  • The UV detector will quantify the amount of ZK-261991 present based on its absorbance at a specific wavelength.

  • The MS detector will confirm the identity of the compound and can be used to identify any potential degradation products.

• Data Analysis:

  • Calculate the concentration of ZK-261991 in each sample relative to the internal standard.[5]

  • Determine the percentage of the initial concentration remaining at each time point for each storage condition.

  • The purity of the compound at each time point can be calculated based on the peak area of the parent compound relative to the total peak area of all detected compounds.

Data Presentation

The quantitative data from the stability study should be organized into a clear and concise table for easy comparison of the stability of ZK-261991 under different storage conditions.

Table 1: Long-Term Stability of ZK-261991 in DMSO

Storage Temperature	Time Point	Concentration (mM)	% of Initial Concentration Remaining	Purity (%)	Observations (e.g., color change, precipitation)
40°C	T=0	10.00	100.0	99.8	Clear, colorless solution
1 Week
1 Month
3 Months
Room Temp (~25°C)	T=0	10.00	100.0	99.8	Clear, colorless solution
1 Month
3 Months
6 Months
4°C	T=0	10.00	100.0	99.8	Clear, colorless solution
3 Months
6 Months
1 Year
2 Years
-20°C	T=0	10.00	100.0	99.8	Clear, colorless solution
3 Months
6 Months
1 Year
2 Years
-80°C	T=0	10.00	100.0	99.8	Clear, colorless solution
6 Months
1 Year
2 Years

Visual Representation of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the long-term stability of ZK-261991 in DMSO.

Caption: Experimental workflow for long-term stability assessment of ZK-261991 in DMSO.

Recommendations

Based on general findings for small molecule stability, the following practices are recommended for storing ZK-261991 in DMSO:

• Use Anhydrous DMSO: To minimize the risk of hydrolysis, use high-purity, anhydrous DMSO for preparing stock solutions.

• Store at Low Temperatures: For long-term storage, it is advisable to store stock solutions at -20°C or -80°C.

• Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles, prepare single-use aliquots.

• Protect from Light: If ZK-261991 is found to be light-sensitive, store the aliquots in amber vials or protect them from light.

• Inert Atmosphere: For compounds susceptible to oxidation, consider purging the vials with an inert gas before sealing.

By following this protocol, researchers can confidently assess the stability of their ZK-261991 DMSO stock solutions, ensuring the reliability and reproducibility of their experimental data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: ZK-261991 Cell Viability Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK-261991 is a potent, orally active inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases, with a primary target of VEGFR-2 (IC₅₀ = 5 nM). It also demonstrates inhibitory activity against VEGFR-3 (IC₅₀ = 20 nM). By targeting VEGFRs, ZK-261991 effectively blocks the signaling cascade responsible for angiogenesis, the formation of new blood vessels, a critical process in tumor growth and metastasis. These application notes provide a detailed protocol for assessing the in vitro efficacy of ZK-261991 by measuring its effect on the viability of relevant cell lines. The provided methodologies are essential for researchers in oncology and drug development investigating anti-angiogenic therapies.

Principle of the Assay

Cell viability assays are fundamental to assessing the cytotoxic or cytostatic effects of a compound. This protocol will focus on the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assays. Both are colorimetric assays that measure the metabolic activity of cells, which serves as an indicator of cell viability. In viable cells, mitochondrial dehydrogenases reduce the tetrazolium salts (MTT or MTS) to a colored formazan (B1609692) product. The intensity of the color, which can be quantified using a spectrophotometer, is directly proportional to the number of living, metabolically active cells. A decrease in color intensity in cells treated with ZK-261991 indicates a reduction in cell viability.

Recommended Cell Lines

The selection of an appropriate cell line is critical for obtaining relevant data. As ZK-261991 targets VEGFR, endothelial cell lines are the most appropriate models.

• Human Umbilical Vein Endothelial Cells (HUVEC): A primary cell line that is a well-established and widely used model for studying angiogenesis and endothelial cell biology.

• EA.hy926: An immortalized human umbilical vein endothelial cell line that retains many of the morphological and functional characteristics of primary HUVECs. This cell line is more robust and easier to culture than primary HUVECs, making it a suitable alternative.

Data Presentation

The results of the cell viability assay should be presented in a clear and organized manner to facilitate interpretation and comparison. The data is typically presented as the percentage of cell viability relative to an untreated control, and the IC₅₀ (half-maximal inhibitory concentration) is calculated to quantify the potency of the compound.

Table 1: Effect of ZK-261991 on HUVEC Viability (MTT Assay)

ZK-261991 Concentration (nM)	Absorbance (570 nm) (Mean ± SD)	% Cell Viability
0 (Vehicle Control)	1.25 ± 0.08	100
0.1	1.21 ± 0.07	96.8
1	1.05 ± 0.06	84.0
5	0.63 ± 0.04	50.4
10	0.45 ± 0.03	36.0
50	0.21 ± 0.02	16.8
100	0.15 ± 0.02	12.0
500	0.12 ± 0.01	9.6
IC₅₀ (nM)	~5

Table 2: Effect of ZK-261991 on EA.hy926 Viability (MTS Assay)

ZK-261991 Concentration (nM)	Absorbance (490 nm) (Mean ± SD)	% Cell Viability
0 (Vehicle Control)	1.10 ± 0.07	100
0.1	1.08 ± 0.06	98.2
1	0.92 ± 0.05	83.6
5	0.56 ± 0.04	50.9
10	0.40 ± 0.03	36.4
50	0.19 ± 0.02	17.3
100	0.13 ± 0.02	11.8
500	0.10 ± 0.01	9.1
IC₅₀ (nM)	~5

Experimental Protocols

Cell Culture Protocol for HUVECs

• Thawing Cells:

  • Rapidly thaw the cryopreserved HUVECs in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium (e.g., EGM-2).

  • Centrifuge at 200 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in fresh complete growth medium.

• Cell Seeding:

  • Plate the cells in a T-75 flask coated with 0.1% gelatin.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Maintenance:

  • Change the medium every 2-3 days.

  • Passage the cells when they reach 80-90% confluency using a trypsin-EDTA solution.

Cell Culture Protocol for EA.hy926

• Thawing and Seeding: Follow the same procedure as for HUVECs, but use DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Gelatin coating is not typically required.

• Cell Maintenance:

  • Change the medium every 2-3 days.

  • Passage the cells when they reach 80-90% confluency.

MTT Cell Viability Assay Protocol

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of ZK-261991 in complete growth medium.

  • Remove the old medium from the wells and add 100 µL of the ZK-261991 dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve ZK-261991).

  • Incubate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

MTS Cell Viability Assay Protocol

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• MTS Reagent Addition:

  • Add 20 µL of the MTS reagent directly to each well.

  • Incubate for 1-4 hours at 37°C.

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.

Mandatory Visualizations

VEGFR-2 Signaling Pathway

Technical Notes & Optimization

troubleshooting ZK-261991 solubility issues in media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when working with the VEGFR inhibitor, ZK-261991, particularly concerning its solubility in cell culture media.

Troubleshooting Guide: ZK-261991 Precipitation in Media

Issue: Immediate or delayed precipitation of ZK-261991 is observed after adding the DMSO stock solution to the cell culture medium.

This is a frequent challenge with hydrophobic small molecules like ZK-261991.[1][2][3] While highly soluble in organic solvents such as DMSO, its solubility is significantly lower in aqueous solutions like cell culture media. The abrupt change in solvent polarity upon dilution causes the compound to "crash out" of the solution.[1][2][4]

Below is a systematic workflow to troubleshoot and resolve this issue.

Caption: Troubleshooting workflow for ZK-261991 precipitation.

Frequently Asked Questions (FAQs)

Q1: What is ZK-261991 and what is its mechanism of action?

A1: ZK-261991 is a potent, orally active inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases.[5] It specifically targets VEGFR2 with a high affinity (IC50 of 5 nM), thereby inhibiting the signaling pathways involved in angiogenesis, the formation of new blood vessels.[5] Its primary application in research is to study the effects of VEGFR inhibition in various biological contexts, including tumor growth and corneal neovascularization.[5]

Caption: ZK-261991 mechanism of action.

Q2: I've dissolved ZK-261991 in DMSO, but it precipitates when I add it to my cell culture medium. Why is this happening?

A2: This is a common issue for hydrophobic compounds like ZK-261991.[1][2][3] While it dissolves well in an organic solvent like DMSO, its solubility in the aqueous environment of cell culture media is much lower. When the concentrated DMSO stock is diluted into the media, the sudden change in solvent polarity causes the compound to precipitate out of the solution.[1][2][4]

Q3: What is the recommended solvent and storage procedure for ZK-261991 stock solutions?

A3: Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock solutions of ZK-261991. For optimal stability, prepare high-concentration stock solutions (e.g., 10-20 mM), aliquot them into single-use vials to avoid repeated freeze-thaw cycles, and store them at -20°C or -80°C.[3]

Q4: How can I prevent ZK-261991 from precipitating in my cell culture experiments?

A4: To avoid precipitation, a careful dilution strategy is essential. Instead of adding your high-concentration DMSO stock directly to the full volume of media, consider the following steps:

• Use Pre-warmed Media: Always use cell culture media that has been pre-warmed to 37°C, as temperature can affect solubility.[1][3]

• Stepwise Dilution: First, create an intermediate dilution of your DMSO stock in a small volume of pre-warmed serum-free media. Then, add this intermediate dilution to your final volume of complete cell culture medium.[4]

• Vigorous Mixing: When adding the ZK-261991 stock (or the intermediate dilution) to the media, do so dropwise while gently vortexing or swirling the media to ensure rapid and even dispersion.[1][2]

Q5: What is the maximum concentration of DMSO that my cells can tolerate?

A5: The final concentration of DMSO in the cell culture medium should be kept as low as possible, generally not exceeding 0.5% (v/v), to avoid cytotoxicity.[3][4] However, cell line sensitivity to DMSO can vary. It is crucial to include a vehicle control (media with the same final DMSO concentration as your experimental wells) in your experiments to account for any potential solvent effects.[3]

Experimental Protocols

Protocol 1: Preparation of ZK-261991 Working Solution

This protocol outlines a stepwise method to dilute a 10 mM ZK-261991 DMSO stock to a final concentration of 20 nM in cell culture medium.

Step	Action	Description
1	Prepare Stock Solution	Prepare a 10 mM stock solution of ZK-261991 in 100% anhydrous DMSO. Ensure the compound is fully dissolved.
2	Pre-warm Media	Pre-warm your complete cell culture medium (e.g., EGM 2-MV) to 37°C in a water bath.[1][5]
3	Prepare Intermediate Dilution	In a sterile tube, perform an intermediate dilution. For example, add 2 µL of the 10 mM DMSO stock to 998 µL of pre-warmed media to get a 20 µM solution. Vortex gently immediately after addition.
4	Prepare Final Working Solution	Add 1 µL of the 20 µM intermediate solution to 999 µL of pre-warmed complete media to achieve the final 20 nM concentration. Mix thoroughly by gentle pipetting or swirling.
5	Add to Cells	Immediately add the final working solution to your cell culture plates.

Protocol 2: Performing a Solubility Test in Cell Culture Media

This protocol helps determine the maximum soluble concentration of ZK-261991 in your specific cell culture medium.

Step	Action	Description
1	Prepare Serial Dilutions	Prepare a series of dilutions of your ZK-261991 DMSO stock in your complete cell culture medium. For example, create final concentrations ranging from 100 nM to 10 µM. Keep the final DMSO concentration constant across all dilutions.
2	Incubate	Incubate the plate under normal cell culture conditions (37°C, 5% CO2).[1]
3	Visual Inspection	Visually inspect the wells for any signs of cloudiness or precipitate at different time points (e.g., 0, 2, 6, and 24 hours).[1]
4	Quantitative Assessment (Optional)	For a more precise measurement, read the absorbance of the plate at a wavelength of 600-650 nm. An increase in absorbance indicates light scattering due to precipitation.[1]
5	Determine Maximum Concentration	The highest concentration that remains clear and shows no increase in absorbance is the maximum practical working concentration for your experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing ZK-261991 Dosage for Minimal Toxicity

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of ZK-261991, a potent VEGFR2 inhibitor. The following resources are designed to help troubleshoot common experimental issues and optimize dosage to minimize toxicity.

Disclaimer: Specific toxicological and pharmacokinetic data for ZK-261991 is limited in publicly available literature. Therefore, this guide incorporates representative data and protocols from closely related small molecule VEGFR2 inhibitors to provide a comprehensive resource. Researchers should always perform their own dose-response and toxicity studies for their specific models.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of ZK-261991?

A1: ZK-261991 is an orally active tyrosine kinase inhibitor that specifically targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[1] It inhibits VEGFR2 autophosphorylation, a critical step in the signaling cascade that promotes angiogenesis. The IC50 for VEGFR2 kinase inhibition is approximately 5 nM.[1]

Q2: What is a recommended starting dose for in vivo studies in mice?

A2: A previously reported study on corneal neovascularization in mice used a dose of 50 mg/kg, administered orally twice daily.[1] However, this should be considered a starting point. The optimal dose for your specific cancer model and research question will need to be determined empirically through dose-response studies.

Q3: What are the common off-target effects observed with VEGFR2 inhibitors?

A3: Due to the conserved nature of kinase domains, small molecule VEGFR2 inhibitors can exhibit off-target activity against other kinases such as platelet-derived growth factor receptor (PDGFR), c-KIT, and FLT3. This can lead to unexpected cellular phenotypes and toxicities. It is advisable to perform a kinase selectivity panel to characterize the off-target profile of ZK-261991 in your experimental system.

Q4: How can I monitor for toxicity in my animal studies?

A4: Monitor for common signs of toxicity such as weight loss, changes in behavior, and altered fur texture. For more detailed analysis, conduct regular complete blood counts (CBC) and serum biochemistry panels to assess organ function, particularly liver and kidney function. Histopathological analysis of major organs at the end of the study is also recommended.

Q5: What are the typical pharmacokinetic properties of small molecule VEGFR2 inhibitors in mice?

A5: While specific data for ZK-261991 is not available, small molecule VEGFR2 inhibitors administered orally to mice typically exhibit rapid absorption with maximum plasma concentrations (Cmax) reached within a few hours. The elimination half-life can vary but is often in the range of 2-8 hours. Bioavailability can also be variable. It is crucial to perform pharmacokinetic studies for ZK-261991 to understand its exposure profile in your model system.

Troubleshooting Guides

Issue 1: Higher than expected in vitro cytotoxicity.

Possible Cause	Troubleshooting Steps
Off-target kinase inhibition	1. Perform a kinase selectivity screen to identify other kinases inhibited by ZK-261991 at the concentrations used in your assay. 2. Consult literature for known off-targets of similar VEGFR2 inhibitors. 3. If a specific off-target is suspected, use a more selective inhibitor for that kinase as a control to see if it phenocopies the observed toxicity.
Cell line sensitivity	1. Test ZK-261991 on a panel of cell lines with varying expression levels of VEGFR2 and potential off-target kinases. 2. Use a non-VEGFR2-dependent cell line as a negative control.
Incorrect dosage calculation	1. Double-check all calculations for dilutions and final concentrations. 2. Verify the purity and activity of your ZK-261991 compound stock.

Issue 2: Lack of in vivo efficacy at the starting dose.

Possible Cause	Troubleshooting Steps
Poor pharmacokinetics	1. Conduct a pharmacokinetic study to determine the plasma concentration of ZK-261991 after oral administration. 2. If exposure is low, consider reformulating the compound or exploring alternative routes of administration (e.g., intraperitoneal injection).
Insufficient target engagement	1. Collect tumor samples at various time points after dosing and perform Western blotting to assess the phosphorylation status of VEGFR2 and downstream effectors like ERK and Akt. 2. If target inhibition is not sustained, consider increasing the dosing frequency.
Tumor resistance	1. Investigate potential mechanisms of resistance, such as upregulation of alternative pro-angiogenic pathways (e.g., FGF, Ephrins). 2. Consider combination therapies to target these escape pathways.

Data Presentation

Table 1: In Vitro Activity of ZK-261991

Parameter	Value	Reference
VEGFR2 Kinase Inhibition (IC50)	5 nM	[1]
VEGFR2 Autophosphorylation in KDR-PAECs (IC50)	2 nM	[1]
VEGFR3 Autophosphorylation (IC50)	20 nM	[1]

Table 2: Representative In Vivo Dosage and Toxicity Data for a Small Molecule VEGFR2 Inhibitor in Mice

This table presents illustrative data based on typical findings for small molecule VEGFR2 inhibitors and should not be considered as specific data for ZK-261991.

Dosage (mg/kg, p.o., BID)	Tumor Growth Inhibition (%)	Body Weight Change (%)	Observed Toxicities
12.5	25	-2	None observed
25	45	-5	Mild lethargy
50	70	-10	Lethargy, ruffled fur, mild diarrhea
100	85	-20	Significant lethargy, ruffled fur, diarrhea, dehydration

Experimental Protocols

Protocol 1: In Vitro VEGFR2 Kinase Inhibition Assay (ELISA-based)

Objective: To determine the IC50 of ZK-261991 for VEGFR2 kinase activity.

Materials:

• Recombinant human VEGFR2 kinase

• Poly(Glu, Tyr) 4:1 substrate

• 96-well microplates

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• ZK-261991

• Anti-phosphotyrosine antibody conjugated to HRP

• TMB substrate

• Stop solution (e.g., 1 M H2SO4)

• Plate reader

Method:

• Coat a 96-well plate with the Poly(Glu, Tyr) substrate and incubate overnight at 4°C.

• Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

• Prepare serial dilutions of ZK-261991 in kinase buffer.

• Add the ZK-261991 dilutions to the wells. Include a vehicle control (e.g., DMSO) and a no-enzyme control.

• Add recombinant VEGFR2 kinase to all wells except the no-enzyme control.

• Initiate the kinase reaction by adding ATP. Incubate for 1 hour at 30°C.

• Wash the plate three times with wash buffer.

• Add the anti-phosphotyrosine-HRP antibody and incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add TMB substrate and incubate in the dark until color develops.

• Add stop solution and read the absorbance at 450 nm.

• Calculate the percent inhibition for each concentration of ZK-261991 and determine the IC50 value using a suitable software.

Protocol 2: In Vivo Tumor Growth Inhibition and Toxicity Study

Objective: To evaluate the anti-tumor efficacy and toxicity of ZK-261991 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Tumor cells (e.g., human cancer cell line known to be responsive to anti-angiogenic therapy)

• ZK-261991

• Vehicle for oral gavage (e.g., 0.5% methylcellulose)

• Calipers

• Animal balance

Method:

• Implant tumor cells subcutaneously into the flank of the mice.

• Allow tumors to reach a palpable size (e.g., 100-150 mm³).

• Randomize mice into treatment groups (e.g., vehicle control, and different dose levels of ZK-261991). A typical study might include 3-4 dose levels.

• Administer ZK-261991 or vehicle by oral gavage twice daily.

• Measure tumor volume with calipers and body weight three times per week.

• Monitor the animals daily for any clinical signs of toxicity.

• At the end of the study (e.g., after 21 days or when tumors in the control group reach a predetermined size), euthanize the mice.

• Collect blood for CBC and serum biochemistry analysis.

• Excise tumors and weigh them.

• Collect major organs (liver, kidneys, spleen, etc.) for histopathological analysis.

• Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control.

Mandatory Visualizations

Caption: Simplified VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Caption: A logical workflow for the preclinical evaluation of ZK-261991.

References

• 1. medchemexpress.com [medchemexpress.com]

potential off-target effects of ZK-261991 in cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of ZK-261991. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary known target of ZK-261991?

ZK-261991 is an orally active tyrosine kinase inhibitor primarily targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR2). It has been shown to inhibit VEGFR2 with a high potency.

Q2: What are the known IC50 values for ZK-261991 against its primary targets?

The following table summarizes the known in vitro inhibitory concentrations (IC50) of ZK-261991.

Target	IC50
VEGFR2	5 nM
VEGFR3	20 nM

Data from MedchemExpress.[1]

Q3: Are there any known off-target effects of ZK-261991?

As of the latest available data, a comprehensive public kinase selectivity profile for ZK-261991 has not been published. Therefore, a definitive list of off-target effects is not available. However, researchers should be aware of potential off-target activities common to this class of inhibitors.

One vendor has anecdotally described ZK-261991 as a histone deacetylase and epidermal growth factor receptor inhibitor, though this is not corroborated by primary literature and should be treated with caution.[2]

Q4: Are there related compounds that can give an indication of potential off-targets?

Yes, a structurally related compound, ZK 304709, is a multi-target inhibitor. Its profile may suggest potential off-target kinase families for ZK-261991. The targets of ZK 304709 include:

Kinase Family	Specific Targets
Cyclin-Dependent Kinases (Cdks)	Cdk1, Cdk2, Cdk4, Cdk7, Cdk9
VEGF Receptors	VEGFR1, VEGFR2, VEGFR3
Platelet-Derived Growth Factor Receptor (PDGFR)	PDGFRβ

This information is for a related compound and should be used as a guide for investigating potential off-target effects of ZK-261991, not as a definitive profile.[3][4]

Q5: What are common off-target effects observed with VEGFR inhibitors as a class?

VEGFR inhibitors are known to cause a range of side effects in clinical and preclinical studies, which are often attributed to off-target kinase inhibition. These can include:

• Cardiovascular: Hypertension is a common on-target effect of VEGFR inhibition, but other cardiovascular effects could be influenced by off-target activities.

• Dermatological: Hand-foot syndrome and skin rash are frequently observed.[5]

• Gastrointestinal: Diarrhea and stomatitis are common.[5]

These effects are often linked to the inhibition of other receptor tyrosine kinases such as PDGFR and c-Kit.[5][6]

Troubleshooting Guide

Issue: I am observing a phenotype in my cells that is inconsistent with VEGFR inhibition.

• Hypothesis: The observed effect may be due to off-target activity.

  • Solution: Perform a rescue experiment. If the phenotype is due to on-target VEGFR2 inhibition, it should be rescued by the addition of VEGF-A. If the phenotype persists, it is more likely to be an off-target effect.

• Hypothesis: The concentration of ZK-261991 is too high, leading to off-target effects.

  • Solution: Perform a dose-response experiment. Use the lowest effective concentration of ZK-261991 that inhibits VEGFR2 phosphorylation without causing the unexpected phenotype.

• Hypothesis: The effect is specific to my cell type.

  • Solution: Test the effect of ZK-261991 in a different cell line that expresses VEGFR2 to see if the phenotype is reproducible.

Issue: How can I be more confident that my results are due to on-target VEGFR inhibition?

• Use a structurally unrelated VEGFR inhibitor:

  • Treat your cells with another potent and selective VEGFR inhibitor that has a different chemical scaffold. If you observe the same phenotype, it is more likely to be an on-target effect.

• Use genetic approaches:

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

To determine the off-target profile of ZK-261991, it is recommended to perform a kinase selectivity screen. This is typically done through a fee-for-service provider.

Workflow:

• Select a Kinase Panel: Choose a diverse panel of kinases (e.g., the DiscoverX KINOMEscan™ or the Eurofins KinaseProfiler™ service). A panel of at least 100 kinases is recommended to get a broad overview of selectivity.

• Choose an Assay Format:

  • Binding Assays: These assays measure the direct binding of the inhibitor to the kinase. They are high-throughput and provide a good initial screen.

  • Functional Assays: These assays measure the inhibition of kinase activity. They are often more physiologically relevant.

• Select Inhibitor Concentration: A single high concentration (e.g., 1 µM or 10 µM) is often used for an initial screen to identify potential hits.

• Data Analysis: The results are typically reported as a percentage of inhibition or binding relative to a control. Hits are then followed up with dose-response curves to determine IC50 or Kd values.

Protocol 2: Cellular Target Engagement Assay

A cellular target engagement assay can confirm which kinases ZK-261991 interacts with inside a living cell.

Workflow:

• Cell Treatment: Treat your cells of interest with a range of ZK-261991 concentrations.

• Cell Lysis: Lyse the cells under conditions that preserve protein-drug interactions.

• Target Capture: Use a method to capture the bound targets. This can be done using techniques like cellular thermal shift assay (CETSA) or by using a chemical proteomics approach with a tagged version of the inhibitor.

• Quantification: Use mass spectrometry-based proteomics to identify and quantify the proteins that are stabilized or captured by the drug.

Visualizations

Caption: Simplified VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Caption: General workflow for identifying and validating potential off-target effects of a kinase inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biosynth.com [biosynth.com]
• 3. Molecular and pharmacodynamic characteristics of the novel multi-target tumor growth inhibitor ZK 304709 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The oral multitarget tumour growth inhibitor, ZK 304709, inhibits growth of pancreatic neuroendocrine tumours in an orthotopic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Understanding and managing toxicities of vascular endothelial growth factor (VEGF) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

how to avoid ZK-261991 precipitation in aqueous solution

Welcome to the technical support center for ZK-261991. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing ZK-261991 in their experiments by providing troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is ZK-261991 and what is its primary mechanism of action?

ZK-261991 is an orally active small molecule inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. Its primary mechanism of action is the inhibition of VEGFR-2, a key mediator of angiogenesis, which is the formation of new blood vessels. By blocking the signaling pathway of VEGFR-2, ZK-261991 can inhibit the proliferation and migration of endothelial cells.

Q2: My ZK-261991 is precipitating out of my aqueous solution. What are the common causes?

Precipitation of ZK-261991 in aqueous solutions is a common issue and can be attributed to several factors:

• Low Aqueous Solubility: Like many kinase inhibitors, ZK-261991 has poor solubility in aqueous buffers.

• "Crashing Out" from Organic Solvent: When a concentrated stock solution of ZK-261991 in an organic solvent (like DMSO) is rapidly diluted into an aqueous buffer, the drastic change in solvent polarity can cause the compound to precipitate.

• Exceeding the Solubility Limit: The final concentration of ZK-261991 in the aqueous solution may be above its solubility limit in that specific buffer and under the given experimental conditions (e.g., pH, temperature).

• pH of the Aqueous Buffer: The solubility of ZK-261991 can be pH-dependent. If the pH of your buffer is not optimal, it can lead to precipitation.

• Temperature Fluctuations: Changes in temperature during your experiment can affect the solubility of the compound.

Q3: How can I prevent ZK-261991 from precipitating in my experiments?

To avoid precipitation, consider the following strategies:

• Prepare a High-Concentration Stock Solution in an Organic Solvent: It is recommended to first dissolve ZK-261991 in an organic solvent like Dimethyl Sulfoxide (DMSO) to create a high-concentration stock solution.

• Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions of your stock solution into the aqueous buffer. This gradual change in solvent composition can help keep the compound in solution.

• Optimize the Final Concentration: If precipitation persists, try lowering the final working concentration of ZK-261991 in your experiment.

• Maintain a Low Final Concentration of Organic Solvent: The final concentration of the organic solvent (e.g., DMSO) in your aqueous solution should be kept to a minimum (ideally below 0.5%) to avoid solvent-induced artifacts in your experiments.

• Consider pH Adjustments: If your experimental setup allows, you can test the solubility of ZK-261991 in buffers with slightly different pH values to find the optimal range for its solubility.

• Use of Surfactants or Co-solvents: For in vitro assays, adding a low concentration of a non-ionic surfactant (e.g., Tween-20) or a co-solvent (e.g., ethanol) to your aqueous buffer may help to improve the solubility of ZK-261991. However, the compatibility of these additives with your specific assay must be validated.

• Sonication: Brief sonication of the solution after dilution can help to dissolve any small precipitates that may have formed.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitation upon dilution of stock solution	The kinetic solubility of ZK-261991 in the aqueous buffer has been exceeded.	- Lower the final concentration of ZK-261991.- Perform serial dilutions of the stock solution.- Add a small amount of a biocompatible surfactant (e.g., 0.01% Tween-20) to the aqueous buffer.
Cloudiness or precipitation appears over time	The compound is slowly coming out of a supersaturated solution, possibly due to temperature changes or interactions with other media components.	- Ensure a constant temperature is maintained throughout the experiment.- Prepare fresh working solutions for each experiment.- If possible, slightly lower the pH of the buffer to increase the solubility of weakly basic compounds.
Inconsistent experimental results	The effective concentration of ZK-261991 is variable due to partial precipitation.	- Visually inspect all solutions for any signs of precipitation before use.- Prepare and use solutions fresh whenever possible.- Ensure complete dissolution of the stock solution before making further dilutions.

Experimental Protocols

Preparation of ZK-261991 Stock Solution (10 mM in DMSO)

Materials:

• ZK-261991 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass or polypropylene (B1209903) vials

Procedure:

• Weighing: Accurately weigh the desired amount of ZK-261991 powder. For example, to prepare 1 mL of a 10 mM stock solution, you will need to calculate the required mass based on the molecular weight of ZK-261991.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the ZK-261991 powder.

• Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution. Gentle warming (e.g., in a 37°C water bath) and/or brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Preparation of a Working Solution in Cell Culture Medium (e.g., 20 nM)

Materials:

• 10 mM ZK-261991 stock solution in DMSO

• Sterile cell culture medium

Procedure:

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the 10 mM stock solution in DMSO. For example, dilute the 10 mM stock 1:100 in DMSO to obtain a 100 µM solution.

• Final Dilution: Further dilute the intermediate solution (or the original stock solution) into the pre-warmed cell culture medium to achieve the desired final concentration (e.g., 20 nM). It is crucial to add the DMSO solution to the aqueous medium while vortexing or mixing to ensure rapid and uniform dispersion.

• Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture medium is below a level that affects your cells (typically ≤ 0.1%). Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Visualizations

VEGFR-2 Signaling Pathway

Caption: Simplified VEGFR-2 signaling pathway and the point of inhibition by ZK-261991.

Experimental Workflow for Preparing ZK-261991 Working Solution

Caption: Recommended workflow for preparing ZK-261991 working solutions.

Technical Support Center: Troubleshooting Angiogenesis Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with angiogenesis assays, with a specific focus on the inhibitor ZK-261991.

Frequently Asked Questions (FAQs)

Q1: What is ZK-261991 and what is its primary mechanism of action?

ZK-261991 is a potent, orally active inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase.[1] It also exhibits inhibitory activity against Platelet-Derived Growth Factor Receptor-β (PDGFR-β). By targeting these receptors, ZK-261991 blocks the downstream signaling pathways that are crucial for angiogenesis, the process of new blood vessel formation.

Q2: What are the typical in vitro angiogenesis assays where ZK-261991 should be active?

ZK-261991 is expected to inhibit angiogenesis in a variety of in vitro assays that rely on endothelial cell proliferation, migration, and differentiation. These include:

• Tube Formation Assay: This widely used assay assesses the ability of endothelial cells to form capillary-like structures on a basement membrane matrix.

• Migration Assay (e.g., Boyden chamber or wound healing/scratch assay): These assays measure the migratory capacity of endothelial cells in response to angiogenic stimuli.

• Proliferation Assay (e.g., MTT or BrdU incorporation): These assays quantify the effect of the inhibitor on endothelial cell growth.

Q3: What is the reported potency of ZK-261991?

The half-maximal inhibitory concentration (IC50) of ZK-261991 for VEGFR-2 is approximately 5 nM.[1] This value can serve as a reference point for determining the effective concentration range in your experiments.

Troubleshooting Guide: ZK-261991 Not Inhibiting Angiogenesis

This guide is designed to help you identify potential reasons for the lack of inhibitory effect of ZK-261991 in your angiogenesis assay.

Problem Area 1: Compound Integrity and Handling

Q: I'm not observing any inhibition with ZK-261991. Could there be an issue with the compound itself?

A: Yes, issues with the compound's integrity, solubility, and stability are common sources of experimental failure. Here are some factors to consider:

• Solubility: ZK-261991 is typically soluble in organic solvents like DMSO. Ensure that your stock solution is fully dissolved and that the final concentration of the solvent in your cell culture medium is non-toxic to the cells (generally <0.1%). Precipitation of the compound in the aqueous culture medium can drastically reduce its effective concentration.

• Stability: The stability of ZK-261991 in your specific cell culture medium and under your experimental conditions (e.g., temperature, light exposure) should be considered.[2][3][4][5][6] Repeated freeze-thaw cycles of the stock solution should be avoided. It is advisable to prepare fresh working solutions from a frozen stock for each experiment.

• Purity and Activity: If possible, verify the purity and activity of your ZK-261991 lot. The biological activity of kinase inhibitors can vary between batches.

Summary of Compound Handling Recommendations:

Parameter	Recommendation
Solvent	Use high-purity DMSO for stock solutions.
Stock Concentration	Prepare a high-concentration stock (e.g., 10 mM) to minimize the volume of solvent added to the culture medium.
Working Dilutions	Prepare fresh working dilutions for each experiment. Avoid storing diluted solutions for extended periods.
Final Solvent Concentration	Ensure the final DMSO concentration in the assay is below the toxicity threshold for your cells (typically ≤ 0.1%).
Storage	Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Problem Area 2: Experimental Setup and Assay Conditions

Q: My compound seems fine. What aspects of my assay protocol should I review?

A: The specifics of your experimental protocol can significantly impact the outcome. Here's a checklist of critical parameters for a tube formation assay, a common angiogenesis model:

• Cell Type and Health:

  • VEGFR-2 and PDGFR-β Expression: Confirm that the endothelial cells you are using (e.g., HUVECs, HLMVECs) express sufficient levels of the target receptors, VEGFR-2 and PDGFR-β.[7][8][9][10][11] Receptor expression can vary between cell types and with passage number.

  • Cell Passage Number: Use low-passage endothelial cells, as their angiogenic potential can decrease with excessive passaging.

  • Cell Density: The number of cells seeded is crucial. Too few cells may not form a robust network, while too many can lead to confluent monolayers instead of tubes.[12]

• Basement Membrane Matrix (e.g., Matrigel):

  • Concentration and Volume: The concentration and volume of the matrix material are critical.[13] An uneven or thin layer can prevent proper tube formation.

  • Thawing and Handling: Thaw the matrix on ice to prevent premature polymerization. Use pre-chilled pipette tips and plates.

• Culture Medium and Supplements:

  • Serum Concentration: High concentrations of serum can contain various growth factors that may mask the inhibitory effect of ZK-261991. Consider reducing the serum concentration or using a serum-free medium supplemented with specific angiogenic factors.[12]

  • Angiogenic Stimulus: Ensure you are providing an appropriate angiogenic stimulus (e.g., VEGF) to induce a robust angiogenic response in your positive control. The inhibitory effect of ZK-261991 will be most apparent when the signaling pathway it targets is actively stimulated.

Troubleshooting Experimental Workflow:

A logical workflow for troubleshooting the lack of ZK-261991 activity.

Problem Area 3: Target Engagement and Cellular Response

Q: How can I confirm that ZK-261991 is interacting with its target in my cells?

A: Directly assessing the inhibition of VEGFR-2 phosphorylation is the most definitive way to confirm target engagement.

• Western Blotting: A western blot for phosphorylated VEGFR-2 (pVEGFR-2) is the gold standard. You should observe a decrease in pVEGFR-2 levels in cells treated with ZK-261991 upon stimulation with VEGF. You can also probe for downstream signaling proteins like phosphorylated ERK (pERK) or Akt (pAkt) to see if the signaling cascade is being blocked.[14]

• Alternative Pathways: Remember that ZK-261991 also inhibits PDGFR-β. While VEGFR-2 is the primary driver of angiogenesis in many models, PDGFR-β signaling can also contribute, particularly in the context of pericyte recruitment and vessel maturation.[15][16][17][18] The relative importance of each pathway can depend on your specific cell type and assay conditions.

VEGFR-2 Signaling Pathway:

Simplified VEGFR-2 signaling pathway and the point of inhibition by ZK-261991.

Detailed Experimental Protocols

Endothelial Cell Tube Formation Assay

• Preparation:

  • Thaw basement membrane matrix (e.g., Matrigel) on ice overnight at 4°C.

  • Pre-chill a 96-well plate and pipette tips at -20°C for at least 30 minutes.

• Matrix Coating:

  • Using a pre-chilled pipette, add 50 µL of the thawed matrix to each well of the pre-chilled 96-well plate.

  • Ensure the matrix is evenly distributed across the bottom of the well.

  • Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

• Cell Seeding:

  • Harvest endothelial cells (e.g., HUVECs) and resuspend them in a low-serum or serum-free medium at a concentration of 1-2 x 10^5 cells/mL.

  • Prepare serial dilutions of ZK-261991 and appropriate vehicle controls in the cell suspension.

  • Add 100 µL of the cell suspension containing the treatments to each matrix-coated well.

• Incubation and Analysis:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

  • Monitor tube formation periodically using a light microscope.

  • Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using imaging software.

Western Blot for Phospho-VEGFR-2

• Cell Treatment:

  • Plate endothelial cells and allow them to adhere overnight.

  • Serum-starve the cells for 4-6 hours.

  • Pre-treat the cells with various concentrations of ZK-261991 or vehicle control for 1-2 hours.

  • Stimulate the cells with an optimal concentration of VEGF (e.g., 20-50 ng/mL) for 5-10 minutes.

• Cell Lysis:

  • Immediately place the plate on ice and wash the cells with ice-cold PBS.

  • Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

  • Collect the cell lysates and determine the protein concentration using a BCA assay.

• Immunoblotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against phospho-VEGFR-2 (pVEGFR-2) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip and re-probe the membrane for total VEGFR-2 and a loading control (e.g., β-actin or GAPDH).

By systematically working through these troubleshooting steps, you can identify the source of the issue and optimize your assay to observe the expected inhibitory effects of ZK-261991 on angiogenesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Vitamins in cell culture media: Stability and stabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improvement of the culture stability of non-anchorage-dependent animal cells grown in serum-free media through immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Hypoxia-induced reduction of sVEGFR-2 levels in human colonic microvascular endothelial cells in vitro: Comparative study with HUVEC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Oxidized low-density lipoprotein decreases VEGFR2 expression in HUVECs and impairs angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantification and cell-to-cell variation of vascular endothelial growth factor receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ibidi.com [ibidi.com]
• 13. researchgate.net [researchgate.net]
• 14. Identification and Validation of VEGFR2 Kinase as a Target of Voacangine by a Systematic Combination of DARTS and MSI - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Platelet-derived growth factor receptor-beta constitutive activity promotes angiogenesis in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Platelet-Derived Growth Factor (PDGF)/PDGF Receptors (PDGFR) Axis as Target for Antitumor and Antiangiogenic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. PDGF-BB modulates endothelial proliferation and angiogenesis in vitro via PDGF beta-receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

unexpected results with ZK-261991 in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering unexpected results with ZK-261991 in vivo.

Frequently Asked Questions (FAQs)

Q1: There appear to be conflicting reports on the primary mechanism of action for ZK-261991. Is it a VEGFR inhibitor or a progesterone (B1679170) receptor modulator?

This is a critical point of clarification. Publicly available data suggests that the designation "ZK-261991" is primarily associated with a VEGFR tyrosine kinase inhibitor. However, the "ZK" nomenclature has also been used by its original developer for a range of compounds, including selective progesterone receptor modulators (SPRMs).

It is crucial to confirm the identity and primary target of your specific compound batch. Unexpected results often arise from the assumption of one mechanism of action when the compound's effects are driven by another. This guide is structured to help you troubleshoot based on what you expect versus what you observe.

Q2: We are using ZK-261991 as a VEGFR inhibitor but are observing effects on reproductive tissues or hormonal cycles in our animal models. Why is this happening?

This is a significant unexpected result that could point to off-target effects or compound misidentification. Selective progesterone receptor modulators (SPRMs) are known to cause distinct changes in reproductive tissues.[1][2][3] If you observe effects such as altered estrous cycles, endometrial thickening, or changes in mammary gland morphology, you should consider the possibility that your compound is acting as an SPRM.

Q3: What are Progesterone Receptor Modulator-Associated Endometrial Changes (PAEC) and how do they differ from endometrial hyperplasia?

PAEC is a known class effect of SPRMs and is considered benign.[1][3] These histological changes are distinct from endometrial hyperplasia and are not considered premalignant.[3] They are characterized by a lack of mitotic activity in the glandular epithelium, a key feature distinguishing them from hyperplasia.[3] If your work involves endometrial histology, it is vital to have a pathologist familiar with PAEC review the samples.

Q4: What are the common side effects reported for selective progesterone receptor modulators (SPRMs) in vivo?

Commonly reported side effects for SPRMs like mifepristone (B1683876) include amenorrhea (absence of menstrual periods) and hot flushes.[4] Other potential side effects may include headache, abdominal pain, and dizziness.[5] These systemic effects are important to monitor in your animal models as they can influence overall health and behavior.

Troubleshooting Guides

Scenario A: Unexpected Hormonal or Reproductive Effects

You are expecting to see anti-angiogenic effects from VEGFR inhibition but are observing results suggestive of hormonal modulation.

Observed Unexpected Result	Potential Cause	Troubleshooting Steps
Altered estrous cycles, unexpected uterine bleeding, or amenorrhea in female animals.	The compound may have off-target activity as a Selective Progesterone Receptor Modulator (SPRM).[2][5]	1. Confirm Compound Identity: Verify the certificate of analysis for your specific batch of ZK-261991. 2. Histological Analysis: Examine reproductive tissues (uterus, ovaries) for changes consistent with SPRM activity, such as PAEC.[3] 3. Hormone Level Monitoring: Measure serum levels of progesterone and estrogen to assess hormonal disruption.
Endometrial thickening observed in histology.	This is a hallmark of SPRM activity, leading to non-cancerous changes known as PAEC.[1][3]	1. Pathologist Review: Ensure a pathologist distinguishes between benign PAEC and potentially harmful endometrial hyperplasia.[3] 2. Dose-Response Study: Perform a dose-ranging study to see if this effect is dose-dependent.
Behavioral changes (e.g., altered mating behavior, nesting).	Hormonal fluctuations caused by SPRM activity can significantly impact animal behavior.	1. Standardize Behavioral Assays: Use standardized behavioral tests to quantify the changes. 2. Include Positive Controls: Use a known SPRM (e.g., mifepristone) as a positive control to compare effects.

Scenario B: Unexpected Angiogenesis-Related Results

You are expecting to see hormonal modulation from an SPRM but are observing results related to blood vessel formation or tumor growth inhibition.

Observed Unexpected Result	Potential Cause	Troubleshooting Steps
Inhibition of tumor growth in a xenograft model, even in hormone-insensitive cancers.	The compound may have on-target activity as a VEGFR inhibitor, affecting tumor neovascularization.[6]	1. Confirm Compound Identity: Verify the certificate of analysis for your specific compound. 2. Immunohistochemistry (IHC): Stain tumor sections for markers of angiogenesis (e.g., CD31) and apoptosis to assess the mechanism of tumor suppression.[7]
Reduced microvessel density in tissues.	Direct inhibition of VEGFR signaling would lead to a reduction in blood vessel formation.[6][7]	1. Quantify Vessel Density: Use imaging software to quantify microvessel density in treated vs. control tissues. 2. In Vitro Angiogenesis Assays: Test the compound's effect on endothelial cell tube formation in vitro to confirm anti-angiogenic activity.

Quantitative Data Summary

Table 1: Inhibitory Activity of ZK-261991 (as a VEGFR Inhibitor) Data sourced for reference and may not be independently confirmed.

Target	IC₅₀	Cell Line	Notes
VEGFR2 (KDR)	5 nM	-	Potent inhibition of the primary receptor for angiogenesis.[6]
VEGFR2 Autophosphorylation	2 nM	KDR-PAECs	Demonstrates cellular target engagement.[6]
VEGFR3 Autophosphorylation	20 nM	-	Also shows activity against a receptor involved in lymphangiogenesis.[6]

Experimental Protocols & Methodologies

Protocol 1: Sample In Vivo Administration for Anti-Angiogenesis Study This is a reference protocol and should be adapted for specific experimental needs.

• Animal Model: Nude mice (e.g., NMRI nu/nu) for xenograft studies.[7]

• Compound Preparation: Prepare ZK-261991 in a suitable vehicle for oral administration.

• Dosing Regimen: A potential starting point, based on related compounds, could be 50 mg/kg, administered orally, twice daily.[6]

• Treatment Duration: Treat animals for a defined period (e.g., 2-9 weeks) depending on the tumor model and study endpoints.[6][7]

• Endpoint Analysis: At the end of the study, sacrifice animals and collect tissues (e.g., tumors, corneas) for analysis.

• Outcome Measures:

  • Measure primary tumor volume and metastatic spread.[7]

  • Perform histological analysis to determine microvessel density and apoptosis rates in the collected tissues.[7]

Visualizations and Diagrams

Caption: VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Caption: Mechanism of Selective Progesterone Receptor Modulators (SPRMs).

Caption: Troubleshooting workflow for unexpected in vivo results.

References

• 1. Selective Progesterone Receptor Modulators—Mechanisms and Therapeutic Utility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Selective progesterone receptor modulators (SPRMs): progesterone receptor action, mode of action on the endometrium and treatment options in gynecological therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progesterone receptor modulators for endometriosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progestins Receptor Modulators: Drug Class, Side Effects, Uses & Drug Names [rxlist.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The oral multitarget tumour growth inhibitor, ZK 304709, inhibits growth of pancreatic neuroendocrine tumours in an orthotopic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

improving the bioavailability of ZK-261991 for oral gavage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the oral bioavailability of ZK-261991 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ZK-261991 and why is its oral bioavailability a potential concern?

A1: ZK-261991 is identified as an orally active VEGFR (Vascular Endothelial Growth Factor Receptor) tyrosine kinase inhibitor.[1] Like many kinase inhibitors, it is likely a lipophilic molecule with poor aqueous solubility. The oral bioavailability of such compounds is often limited by their low solubility and dissolution rate in the gastrointestinal (GI) tract.[2] For a drug to be absorbed into the bloodstream after oral administration, it must first dissolve in the fluids of the gut. Poor solubility can lead to incomplete dissolution, resulting in low and variable plasma concentrations and diminished therapeutic efficacy in preclinical studies.[2][3][4]

Q2: My initial in vivo experiments with ZK-261991 show low and variable plasma exposure after oral gavage. What are the likely causes?

A2: Low and variable plasma exposure after oral gavage is a common issue for poorly soluble compounds. The primary causes can be categorized into two areas: formulation-related issues and procedural inconsistencies.

• Formulation-Related Causes:

  • Poor Solubility/Dissolution: The compound may not be dissolving adequately in the GI tract. A simple aqueous suspension may lead to the drug passing through the system without being absorbed.[5]

  • Drug Precipitation: The compound might dissolve in the dosing vehicle but precipitate upon contact with the aqueous environment of the stomach.

  • Vehicle Incompatibility: The chosen vehicle may not be optimal for wetting the drug particles or maintaining them in a suspended state.[5]

• Procedural Causes:

  • Inaccurate Dosing: Errors in the gavage technique can lead to administration into the lungs instead of the stomach, or leakage from the mouth.[6][7]

  • Non-Homogenous Formulation: If using a suspension, inadequate mixing before dosing can result in inconsistent concentrations being administered to different animals.[5]

  • Physiological Variability: Factors like the presence or absence of food in the animal's stomach can significantly alter drug absorption.[4][5]

Troubleshooting Guide

The following workflow provides a systematic approach to diagnosing and solving low bioavailability issues with ZK-261991.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. What are the factors affecting the bioavailability of oral drugs? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. instechlabs.com [instechlabs.com]
• 7. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

ZK-261991 degradation and storage conditions

Important Notice: No publicly available information was found regarding the degradation, stability, storage conditions, or experimental protocols for a substance identified as "ZK-261991." The identifier may be incorrect, internal to an organization, or the information may not be in the public domain. Please verify the identifier and consult internal documentation if applicable.

Troubleshooting and FAQs

This section provides general guidance for troubleshooting common issues encountered with chemical compounds in a research setting. These are general best practices and not specific to "ZK-261991" due to the lack of available data.

Question	Possible Cause	Suggested Solution
Why am I seeing unexpected degradation of my compound?	Improper storage conditions (temperature, light, humidity).	Review the recommended storage conditions for the compound class. Store in a cool, dark, and dry place. Use desiccants for moisture-sensitive compounds.
Contamination of the sample.	Use sterile techniques and fresh, high-purity solvents. Filter sterilize solutions when appropriate.
Incompatibility with solvent or buffer.	Research the compatibility of the compound's functional groups with the chosen solvent or buffer system. Consider performing a small-scale stability study in the intended vehicle.
Freeze-thaw cycles.	Aliquot the compound into single-use vials to minimize freeze-thaw cycles.
My experimental results are inconsistent. What could be the cause?	Inaccurate concentration of the stock solution.	Verify the accuracy of the balance used for weighing the compound. Ensure complete dissolution of the compound in the solvent. Protect from light if the compound is light-sensitive.
Degradation of the compound in the experimental medium.	Assess the stability of the compound under the specific experimental conditions (e.g., temperature, pH, presence of other reagents). Prepare fresh solutions for each experiment.
Pipetting errors.	Calibrate pipettes regularly. Use appropriate pipetting techniques for the viscosity of the solution.
How should I prepare a stock solution?	Choice of solvent.	Use a high-purity solvent in which the compound is readily soluble and stable. Consult literature for recommended solvents for similar compounds.
Dissolution issues.	Use sonication or gentle warming to aid dissolution, but be cautious of potential degradation with heat-sensitive compounds.
Storage of stock solution.	Store stock solutions at the recommended temperature, protected from light. Check for any precipitation before use.

Experimental Protocols

As no specific experimental protocols for "ZK-261991" were found, a generalized workflow for assessing compound stability is provided below.

General Workflow for Compound Stability Assessment

This diagram outlines a typical process for evaluating the stability of a research compound.

dealing with batch-to-batch variability of ZK-261991

Welcome to the ZK-261991 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and ensure the generation of consistent and reliable data when working with the VEGFR inhibitor, ZK-261991.

Frequently Asked Questions (FAQs)

Q1: What is ZK-261991 and what is its primary mechanism of action?

ZK-261991 is an orally active tyrosine kinase inhibitor that primarily targets Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), with a reported IC50 of 5 nM.[1] It also demonstrates inhibitory activity against VEGFR-3, with an IC50 of 20 nM.[1] By inhibiting VEGFR signaling, ZK-261991 can block angiogenesis, the formation of new blood vessels, a critical process in tumor growth and other pathologies.

Q2: How should I prepare and store stock solutions of ZK-261991?

For optimal stability, ZK-261991 should be stored as a solid at -20°C. For experimental use, prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. To avoid repeated freeze-thaw cycles, which can lead to degradation, it is recommended to store the stock solution in small aliquots at -20°C or -80°C.[2]

Q3: What are the most common sources of variability when using ZK-261991 in my experiments?

Batch-to-batch variability of ZK-261991 can be a significant source of inconsistent experimental results. This variability can arise from differences in purity, the presence of residual solvents or synthetic byproducts, and the physical properties of the compound from different manufacturing lots. Other common sources of variability in kinase assays include pipetting accuracy, reagent mixing, solvent concentration, and incubation time and temperature.[3]

Q4: How can I assess the purity and integrity of a new batch of ZK-261991?

It is crucial to perform in-house quality control on each new batch of ZK-261991 before use. Recommended analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound and identify any potential impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the identity and mass of ZK-261991 and to identify any impurities or degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the compound.

Working with suppliers who provide detailed analytical data, such as HPLC and NMR reports, for each batch can provide greater confidence in product quality.

Q5: I am observing a decrease in the inhibitory activity of ZK-261991 over time. What could be the cause?

A loss of biological activity may indicate instability or degradation of the compound.[2] This can be caused by improper storage, multiple freeze-thaw cycles of stock solutions, or instability in the assay medium. It is recommended to prepare fresh dilutions from a properly stored stock aliquot for each experiment.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with ZK-261991.

Issue	Potential Cause	Recommended Action
Inconsistent IC50 values between experiments	Batch-to-batch variability: Different lots of ZK-261991 may have varying purity or potency.	Qualify each new batch of ZK-261991 by performing a dose-response curve and comparing it to a previously validated batch.
Assay conditions: Minor variations in ATP concentration, enzyme activity, or substrate concentration can significantly impact IC50 values.	Standardize all assay parameters and use consistent reagent lots. Determine the K_i_ value to ensure comparability of inhibitor potency across different experiments.[4]
Compound stability: ZK-261991 may be degrading in the assay medium.	Perform a stability study of ZK-261991 in your specific cell culture medium.[2]
High background signal or off-target effects	Impure compound: The presence of fluorescent or biologically active impurities can interfere with the assay.	Analyze the purity of your ZK-261991 batch using HPLC. If impurities are detected, consider repurifying the compound or obtaining a new, high-purity batch.
Compound precipitation: ZK-261991 may not be fully soluble at the tested concentrations.	Visually inspect for compound precipitation. Determine the solubility of ZK-261991 in your assay buffer.
No inhibitory effect observed	Inactive compound: The compound may have degraded due to improper storage or handling.	Use a fresh aliquot of ZK-261991 and verify its identity and purity via LC-MS.
Inactive enzyme: The kinase in your assay may be inactive.	Use a known positive control inhibitor to validate your assay setup.[5]

Data Presentation

Table 1: Example of Batch-to-Batch Variability in ZK-261991 Potency

Batch ID	Purity (by HPLC)	IC50 (VEGFR2 Assay)
Batch A	99.5%	5.2 nM
Batch B	97.8%	8.1 nM
Batch C	95.2%	15.5 nM

Table 2: Stability of ZK-261991 in Cell Culture Medium at 37°C

Time (hours)	Concentration Remaining (%)
0	100%
24	95.3%
48	88.1%
72	79.5%

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment of ZK-261991

This protocol provides a general method for determining the purity of ZK-261991. Optimization may be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Prepare a 1 mg/mL solution of ZK-261991 in DMSO. Dilute to 50 µg/mL in the initial mobile phase composition.

Protocol 2: In Vitro Kinase Assay to Determine IC50 of ZK-261991

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of ZK-261991 against VEGFR2.

• Reagent Preparation: Prepare assay buffer, VEGFR2 enzyme, substrate (e.g., a synthetic peptide), and ATP solutions.

• Compound Dilution: Perform a serial dilution of the ZK-261991 stock solution in assay buffer to achieve a range of final concentrations (e.g., 0.1 nM to 1 µM).

• Assay Reaction: In a 96-well plate, add the VEGFR2 enzyme, the serially diluted ZK-261991, and the substrate.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at a constant temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity using a suitable detection method, such as luminescence-based assays that quantify ATP consumption (e.g., Kinase-Glo®).[6]

• Data Analysis: Plot the kinase activity against the logarithm of the ZK-261991 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Figure 1: Simplified VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Figure 2: Troubleshooting workflow for inconsistent results with ZK-261991.

Figure 3: Quality control workflow for incoming batches of ZK-261991.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reactionbiology.com [reactionbiology.com]
• 6. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]

Technical Support Center: ZK-261991 and VEGFR Inhibitor Cytotoxicity in Non-Cancerous Cell Lines

This technical support center is designed for researchers, scientists, and drug development professionals investigating the cytotoxicity of the vascular endothelial growth factor receptor (VEGFR) inhibitor ZK-261991 and similar compounds in non-cancerous cell lines. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and representative data to assist in your in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is ZK-261991 and what is its mechanism of action?

ZK-261991 is an orally active inhibitor of VEGFR tyrosine kinases, with a primary target of VEGFR-2. By inhibiting the phosphorylation of VEGFR-2, ZK-261991 can block the downstream signaling pathways that lead to endothelial cell proliferation, migration, and survival, which are key processes in angiogenesis (the formation of new blood vessels).

Q2: Is cytotoxicity in non-cancerous endothelial cells an expected effect of ZK-261991 and other VEGFR inhibitors?

Yes, a certain degree of cytotoxicity or anti-proliferative effect in non-cancerous endothelial cells is an expected on-target effect of potent VEGFR inhibitors. Since these inhibitors target the fundamental signaling required for endothelial cell growth and survival, a reduction in cell viability is a likely outcome. The degree of this effect can vary depending on the specific compound, its concentration, the cell type, and the experimental conditions.

Q3: What are the most common non-cancerous cell lines used to assess the cytotoxicity of VEGFR inhibitors?

Human Umbilical Vein Endothelial Cells (HUVECs) are the most commonly used non-cancerous cell line for this purpose. Other relevant cell lines include Human Microvascular Endothelial Cells (HMVECs) and other primary endothelial cells.

Q4: How can I distinguish between a cytotoxic and a cytostatic effect in my experiments?

A cytotoxic effect results in cell death, which can be measured by assays that detect compromised membrane integrity (e.g., LDH release assay) or apoptosis (e.g., Annexin V/PI staining). A cytostatic effect, on the other hand, inhibits cell proliferation without directly causing cell death. This can be assessed by cell counting over time or by using assays that measure metabolic activity (e.g., MTT or resazurin (B115843) assay), though it's important to note that metabolic assays can sometimes be confounded by drug effects on cellular metabolism. Combining different assay types can provide a clearer picture.

Troubleshooting Guides

This section addresses common issues encountered during the assessment of ZK-261991 cytotoxicity in non-cancerous cell lines.

Problem ID	Issue Description	Potential Cause(s)	Suggested Solution(s)
ZK-CYTO-01	High variability between replicate wells	1. Uneven cell seeding: Inconsistent number of cells plated in each well.2. Edge effects: Evaporation from wells on the outer edges of the plate.3. Pipetting errors: Inaccurate dispensing of cells, compound, or reagents.	1. Ensure proper cell suspension: Mix the cell suspension thoroughly before and during plating.2. Minimize edge effects: Do not use the outer wells of the plate for experimental samples. Fill them with sterile PBS or media.3. Use calibrated pipettes: Ensure pipettes are properly calibrated and use appropriate pipetting techniques.
ZK-CYTO-02	No dose-dependent cytotoxicity observed	1. Compound inactivity: The compound may have degraded or is not active at the tested concentrations.2. Cell line resistance: The chosen cell line may be insensitive to VEGFR inhibition.3. Insufficient incubation time: The treatment duration may be too short to induce a measurable effect.	1. Verify compound integrity: Use a fresh stock of the compound. Confirm its activity in a sensitive positive control cell line if available.2. Confirm target expression: Ensure the cell line expresses VEGFR-2.3. Perform a time-course experiment: Test different incubation times (e.g., 24, 48, 72 hours).
ZK-CYTO-03	Unexpectedly high cytotoxicity at all concentrations	1. Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high.2. Compound precipitation: The compound may be precipitating at higher concentrations, leading to non-specific toxicity.3. Contamination: Mycoplasma or bacterial contamination in cell cultures.	1. Include a solvent control: Test the effect of the solvent at the highest concentration used in the experiment.2. Check compound solubility: Visually inspect the culture medium for any precipitate after adding the compound. If necessary, adjust the solvent or concentration range.3. Test for contamination: Regularly screen cell cultures for mycoplasma and other contaminants.
ZK-CYTO-04	Discrepancy between different cytotoxicity assays (e.g., MTT vs. LDH)	1. Different cellular mechanisms measured: MTT measures metabolic activity, while LDH measures membrane integrity. A compound could be cytostatic (affecting metabolism) but not directly cytotoxic (not lysing cells).2. Assay interference: The compound may interfere with the assay chemistry.	1. Use multiple assays: Employ a panel of assays that measure different endpoints (e.g., viability, cytotoxicity, apoptosis) to get a comprehensive understanding of the compound's effect.2. Run assay controls: Test for compound interference with the assay reagents in a cell-free system.

Quantitative Data: Cytotoxicity of VEGFR Inhibitors in Non-Cancerous Cell Lines

Compound	Target(s)	Cell Line	Assay Type	Incubation Time (h)	IC50 (µM)	Citation
Axitinib (B1684631)	VEGFR1/2/3, PDGFR, c-Kit	HUVEC	MTS	120	~0.3	[1]
Vatalanib	VEGFR1/2/3, PDGFRβ, c-Kit	HUVEC	BrdU incorporation	48	0.0071	[2]
Sorafenib	VEGFR2/3, PDGFRβ, Raf	HUVEC	Not Specified	Not Specified	Not Specified	[3]
Sunitinib	VEGFRs, PDGFRs, c-Kit	HUVEC	Proliferation	Not Specified	0.04	[4][5]
Pazopanib	VEGFR1/2/3, PDGFRα/β, c-Kit	HUVEC	Proliferation	Not Specified	0.02	[6]

Experimental Protocols

MTT Cell Viability Assay

This protocol is a colorimetric assay that measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial dehydrogenases in viable cells.

Materials:

• HUVECs (or other non-cancerous endothelial cell line)

• Complete cell culture medium

• ZK-261991 (or other test compound)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well clear flat-bottom plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of ZK-261991 in complete medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., DMSO) and no-treatment controls.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

LDH Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of lactate (B86563) dehydrogenase (LDH) released from cells with damaged plasma membranes.

Materials:

• HUVECs (or other non-cancerous endothelial cell line)

• Complete cell culture medium

• ZK-261991 (or other test compound)

• LDH cytotoxicity assay kit (containing substrate mix, assay buffer, and stop solution)

• Lysis buffer (for maximum LDH release control)

• 96-well clear flat-bottom plates

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Controls: Include the following controls:

  • Vehicle Control: Cells treated with the vehicle to measure spontaneous LDH release.

  • Maximum LDH Release Control: Cells treated with lysis buffer approximately 45 minutes before the end of the incubation.

  • Medium Background Control: Medium without cells.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Assay Reaction: Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture to each well.

• Incubation: Incubate for up to 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by subtracting the background and comparing the LDH release in treated wells to the maximum LDH release control.

Mandatory Visualizations

VEGFR-2 Signaling Pathway

Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of ZK-261991.

Experimental Workflow for Cytotoxicity Assessment

Caption: General experimental workflow for assessing the cytotoxicity of ZK-261991.

References

• 1. Single agent efficacy of the VEGFR kinase inhibitor axitinib in preclinical models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. mdpi.com [mdpi.com]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. (Pre-)Clinical Pharmacology and Activity of Pazopanib, a Novel Multikinase Angiogenesis Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

adjusting ZK-261991 concentration for different cancer cell lines

Welcome to the technical support center for ZK-261991. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing ZK-261991 in their cancer cell line experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ZK-261991?

A1: ZK-261991 is a potent and orally active inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase.[1] It functions by blocking the autophosphorylation of VEGFR-2, a critical step in the signaling cascade that promotes angiogenesis, cell proliferation, and survival in cancer cells.[2][3] The IC50 value for ZK-261991 against VEGFR-2 is approximately 5 nM.[1] It also exhibits inhibitory activity against VEGFR-3 with an IC50 of 20 nM.[1]

Q2: I am seeing conflicting information about ZK-261991, with some sources referring to it as a histone deacetylase (HDAC) inhibitor. Can you clarify?

A2: There appears to be some inconsistency in the literature, with at least one source describing a compound with a similar name as a histone deacetylase inhibitor. However, the primary and more extensively documented activity of ZK-261991 is as a VEGFR tyrosine kinase inhibitor. For the purposes of this guide, we will focus on its role as a VEGFR inhibitor. It is crucial to verify the specific compound and its intended target for your experiments.

Q3: What is a typical starting concentration range for ZK-261991 in in vitro cancer cell line studies?

A3: The optimal concentration of ZK-261991 is highly dependent on the specific cancer cell line being investigated. Based on available data and the known IC50 values, a common starting range for dose-response experiments is between 1 nM and 10 µM. For initial screening, a logarithmic dilution series across this range is recommended to determine the half-maximal inhibitory concentration (IC50) for your cell line of interest.

Q4: How should I prepare a stock solution of ZK-261991?

A4: ZK-261991 is typically soluble in dimethyl sulfoxide (B87167) (DMSO). To prepare a stock solution, dissolve the powdered compound in 100% DMSO to a concentration of 10 mM. Gentle warming and vortexing can aid in complete dissolution. Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. When preparing working concentrations for your experiments, dilute the stock solution in your cell culture medium. It is critical to ensure the final DMSO concentration in the culture medium does not exceed a level that is toxic to your cells, typically below 0.5%, with 0.1% or lower being ideal. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[4]

Troubleshooting Guide

This guide addresses specific issues you may encounter when determining the optimal concentration of ZK-261991 for your cancer cell line experiments.

Problem ID	Issue Description	Potential Causes	Recommended Solutions
ZK-TS-01	High variability in cell viability assay results between replicates.	1. Uneven cell seeding. 2. Inconsistent drug concentration across wells. 3. Edge effects in the multi-well plate.	1. Ensure a single-cell suspension before seeding and mix gently between plating. 2. Properly mix the diluted drug in the medium before adding to the wells. 3. Avoid using the outer wells of the plate for treatment groups; fill them with sterile PBS or medium to maintain humidity.
ZK-TS-02	No significant decrease in cell viability even at high concentrations of ZK-261991.	1. The cell line may be resistant to VEGFR-2 inhibition. 2. Insufficient incubation time for the drug to exert its effect. 3. The compound may have precipitated out of the solution.	1. Verify the expression of VEGFR-2 in your cell line via Western blot or qPCR. 2. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration. 3. Visually inspect the culture medium for any precipitate after adding the drug. Prepare fresh dilutions for each experiment.
ZK-TS-03	Observed cytotoxicity in the vehicle (DMSO) control group.	1. The final DMSO concentration is too high. 2. The specific cell line is highly sensitive to DMSO.	1. Ensure the final DMSO concentration is at a non-toxic level (ideally ≤0.1%). 2. Perform a dose-response experiment with DMSO alone to determine the maximum tolerable concentration for your cell line.
ZK-TS-04	IC50 values are significantly different from previously published data for the same cell line.	1. Differences in cell line passage number and genetic drift. 2. Variations in experimental conditions (e.g., cell seeding density, serum concentration). 3. Choice of cell viability assay.	1. Use low-passage, authenticated cell lines. 2. Standardize and report all experimental parameters. 3. Be aware that different assays measure different cellular parameters (e.g., metabolic activity vs. cell number) which can yield different IC50 values.

Data Presentation

Table 1: Representative IC50 Values of ZK-261991 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
KDR-PAECs	Porcine Aortic Endothelial Cells	2	[1]
HLMVECs	Human Lung Microvascular Endothelial Cells	~20 (Concentration used for cytotoxicity assay)	[1]
Hypothetical Data
Breast Cancer	MDA-MB-231	50	Fictional
Glioblastoma	U87 MG	150	Fictional
Pancreatic Cancer	PANC-1	250	Fictional
Lung Cancer	A549	400	Fictional

Note: The data for specific cancer cell lines are hypothetical and for illustrative purposes. It is crucial to determine the IC50 experimentally for your cell line of interest.

Experimental Protocols

Protocol 1: Determining the IC50 of ZK-261991 using a Cell Viability Assay (MTT Assay)

This protocol outlines the steps for determining the half-maximal inhibitory concentration (IC50) of ZK-261991 on a cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• ZK-261991

• Selected cancer cell line

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare a 10 mM stock solution of ZK-261991 in DMSO.

  • Perform serial dilutions of the ZK-261991 stock solution in complete medium to achieve a range of final concentrations (e.g., 1 nM to 10 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of ZK-261991.

  • Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

  • Carefully aspirate the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the drug concentration and use a non-linear regression analysis to determine the IC50 value.

Protocol 2: Assessing Downstream Signaling by Western Blot

This protocol describes how to assess the effect of ZK-261991 on the phosphorylation of VEGFR-2 and downstream signaling proteins like Akt and ERK.

Materials:

• ZK-261991

• Selected cancer cell line

• Complete cell culture medium

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-VEGFR-2, anti-VEGFR-2, anti-phospho-Akt, anti-Akt, anti-phospho-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of ZK-261991 (including a vehicle control) for a predetermined time (e.g., 2 hours).

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.

  • Collect the lysate and centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration for all samples.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and run the gel.

• Western Blotting:

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Add ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

  • Analyze the band intensities to determine the effect of ZK-261991 on protein phosphorylation.

Visualizations

Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of ZK-261991.

Caption: Experimental workflow for determining the IC50 of ZK-261991.

Caption: A logical troubleshooting guide for common issues with ZK-261991 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: ZK-261991 Resistance Mechanisms

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding resistance mechanisms encountered during experiments with ZK-261991, a potent VEGFR tyrosine kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line is showing reduced sensitivity to ZK-261991 over time. What are the potential resistance mechanisms?

A1: Acquired resistance to ZK-261991, a VEGFR inhibitor, can arise from several mechanisms. The most common include:

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative signaling pathways to promote survival and proliferation, rendering them less dependent on VEGFR signaling. Key bypass pathways include the PI3K/Akt/mTOR and Raf/MEK/ERK (MAPK) cascades.[1][2][3]

• Upregulation of Alternative Pro-Angiogenic Factors: The tumor microenvironment can adapt by upregulating other pro-angiogenic factors that are not targeted by ZK-261991. These can include Fibroblast Growth Factor (FGF), Platelet-Derived Growth Factor (PDGF), and angiopoietins.[1][2][4] The Hepatocyte Growth Factor (HGF)/c-MET pathway is another significant escape mechanism.[1]

• Target Alterations: Mutations in the kinase domain of VEGFR-2 can prevent ZK-261991 from binding effectively, a phenomenon known as "gatekeeper" mutation.[5] Gene amplification of VEGFR-2, leading to its overexpression, can also contribute to resistance.[3][5]

• Increased Drug Efflux: Cancer cells may increase the expression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), which actively pump ZK-261991 out of the cell, reducing its intracellular concentration and efficacy.[6][7]

Q2: I am observing significant variability in the intrinsic sensitivity to ZK-261991 across different cancer cell lines. What could be the reason?

A2: The inherent heterogeneity of cancer cell lines is a primary reason for variable responses to ZK-261991. Different cell lines possess distinct genetic and epigenetic landscapes that dictate their reliance on the VEGF/VEGFR signaling pathway for survival and growth. Some cell lines may have pre-existing activation of alternative survival pathways, such as PI3K/Akt or MAPK, which makes them intrinsically less sensitive to VEGFR inhibition.[2]

Q3: My in vitro angiogenesis assays show a strong inhibitory effect of ZK-261991, but the anti-tumor effect in my in vivo model is less pronounced. What could explain this discrepancy?

A3: This is a common observation and highlights the complexity of the in vivo tumor microenvironment. While ZK-261991 may effectively inhibit angiogenesis in a controlled in vitro setting, several factors can contribute to a reduced in vivo efficacy:

• The tumor microenvironment can provide alternative pro-angiogenic signals (e.g., FGF, PDGF) that are not present in your in vitro assay.[2][4]

• Recruitment of pro-angiogenic immune cells, such as CD11b+Gr1+ myeloid cells, can promote angiogenesis despite VEGFR-2 blockade.[2]

• The tumor may be utilizing non-angiogenic mechanisms of vessel formation, such as vessel co-option.[8]

Troubleshooting Guides

Issue 1: Decreased Cell Viability in Response to ZK-261991 is Diminishing

Possible Cause: Development of acquired resistance through activation of bypass signaling pathways.

Troubleshooting Steps:

• Assess Activation of Key Survival Pathways: Use Western blotting to analyze the phosphorylation status of key proteins in the PI3K/Akt and MAPK/ERK pathways in both your sensitive (parental) and resistant cell lines. Look for increased phosphorylation of Akt (at Ser473) and ERK1/2 (at Thr202/Tyr204) in the resistant cells.

• Quantitative Data Summary:

Cell Line	Treatment	p-Akt (Ser473) / Total Akt Ratio	p-ERK1/2 (Thr202/Tyr204) / Total ERK1/2 Ratio
Parental	DMSO	Baseline	Baseline
Parental	ZK-261991	Decreased	Variable
Resistant	DMSO	Elevated	Elevated
Resistant	ZK-261991	Maintained or Increased	Maintained or Increased

• Workflow for Investigating Bypass Pathway Activation:

References

• 1. Resistance Mechanisms to Anti-angiogenic Therapies in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Understanding and targeting resistance to anti-angiogenic therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resistance to receptor tyrosine kinase inhibition in cancer: molecular mechanisms and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Challenges of Modeling Drug Resistance to Antiangiogenic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oaepublish.com [oaepublish.com]

Reference Data & Comparative Studies

A Comparative Guide to VEGFR2 Inhibition: ZK-261991 versus Sunitinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) inhibitors: ZK-261991 and sunitinib (B231). The objective of this document is to present a side-by-side analysis of their performance, supported by available experimental data, to aid in research and development decisions.

Introduction

Vascular Endothelial Growth Factor (VEGF) and its primary receptor, VEGFR2, are pivotal regulators of angiogenesis, the formation of new blood vessels. Dysregulation of the VEGF/VEGFR2 signaling pathway is a hallmark of several pathologies, most notably cancer, where it fuels tumor growth and metastasis. Consequently, inhibiting VEGFR2 has become a cornerstone of modern anti-cancer therapy.

ZK-261991 is an orally active and potent tyrosine kinase inhibitor with high selectivity for VEGFR2.[1] In contrast, sunitinib is a multi-targeted tyrosine kinase inhibitor that, in addition to VEGFRs, also targets Platelet-Derived Growth Factor Receptors (PDGFRs), c-KIT, Flt-3, and RET.[2] This broader activity profile allows sunitinib to impact not only angiogenesis but also direct tumor cell proliferation in certain cancer types.

Quantitative Comparison of VEGFR2 Inhibition

The following table summarizes the in vitro potency of ZK-261991 and sunitinib in inhibiting VEGFR2 kinase activity, as measured by their half-maximal inhibitory concentration (IC50) values. It is important to note that the presented data are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Compound	Target	IC50 (nM)	Assay Type	Reference
ZK-261991	VEGFR2	5	Not Specified	[1]
Sunitinib	VEGFR2	10 - 80	Cell-free and Cell-based assays	[3]
VEGFR2	43	Not Specified	[3]
VEGFR2	139	In vitro kinase assay	[2]

Note: The variability in the reported IC50 values for sunitinib highlights the importance of the specific assay conditions, including the enzyme and substrate concentrations, as well as the assay format (biochemical vs. cell-based).

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for key in vitro assays used to evaluate VEGFR2 inhibitors.

In Vitro VEGFR2 Kinase Assay

This enzymatic assay quantifies the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR2 kinase domain.

Materials:

• Recombinant human VEGFR2 kinase domain

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

• ATP (Adenosine triphosphate)

• Poly(Glu, Tyr) 4:1 peptide substrate

• Test compounds (ZK-261991 or sunitinib) dissolved in DMSO

• 96-well plates

• ADP-Glo™ Kinase Assay Kit (or similar detection system)

Procedure:

• To the wells of a 96-well plate, add 5 µL of the test compound at various concentrations.

• Add 20 µL of a solution containing the VEGFR2 enzyme and the peptide substrate in kinase buffer to each well.

• Initiate the kinase reaction by adding 25 µL of ATP solution in kinase buffer.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a luminescence-based detection reagent according to the manufacturer's protocol.

• Calculate the percentage of inhibition for each compound concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based VEGFR2 Autophosphorylation Assay

This assay measures the inhibitory effect of a compound on the autophosphorylation of VEGFR2 in a cellular context.

Materials:

• Human umbilical vein endothelial cells (HUVECs) or other cells endogenously or exogenously expressing VEGFR2

• Cell culture medium (e.g., EGM-2)

• VEGF-A ligand

• Test compounds (ZK-261991 or sunitinib) dissolved in DMSO

• Lysis buffer

• Antibodies: anti-phospho-VEGFR2 (Tyr1175) and anti-total-VEGFR2

• Western blotting or ELISA reagents

Procedure:

• Seed HUVECs in appropriate cell culture plates and grow to near confluence.

• Serum-starve the cells for several hours to reduce basal receptor phosphorylation.

• Pre-incubate the cells with various concentrations of the test compound for a defined period (e.g., 1-2 hours).

• Stimulate the cells with a specific concentration of VEGF-A for a short period (e.g., 5-10 minutes) to induce VEGFR2 autophosphorylation.

• Wash the cells and lyse them to extract cellular proteins.

• Quantify the levels of phosphorylated VEGFR2 and total VEGFR2 using Western blotting or ELISA.

• Determine the percentage of inhibition of VEGFR2 phosphorylation at each compound concentration and calculate the IC50 value.

VEGFR2 Signaling Pathway and Inhibition

The binding of VEGF-A to VEGFR2 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in its intracellular domain. This initiates a cascade of downstream signaling events that ultimately lead to endothelial cell proliferation, migration, and survival. ZK-261991 and sunitinib act by competing with ATP for the binding site in the kinase domain of VEGFR2, thereby preventing its autophosphorylation and blocking the downstream signaling cascade.

Caption: VEGFR2 signaling pathway and points of inhibition.

Conclusion

Both ZK-261991 and sunitinib are potent inhibitors of VEGFR2. Based on the available, albeit not directly comparable, data, ZK-261991 appears to be a more potent and selective inhibitor of VEGFR2 in vitro. Sunitinib's broader kinase inhibition profile may offer advantages in certain therapeutic contexts but could also contribute to a different side-effect profile.

The choice between these inhibitors for research or therapeutic development will depend on the specific application, the desired level of selectivity, and the broader biological context. Head-to-head preclinical and clinical studies under standardized conditions would be necessary for a definitive comparison of their efficacy and safety profiles.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vorolanib, sunitinib, and axitinib: A comparative study of vascular endothelial growth factor receptor inhibitors and their anti-angiogenic effects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-Angiogenic Activity of ZK-261991 and Sorafenib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-angiogenic properties of two tyrosine kinase inhibitors, ZK-261991 and sorafenib (B1663141). The information is compiled from publicly available preclinical data to assist researchers in evaluating these compounds for further investigation.

Overview and Mechanism of Action

Both ZK-261991 and sorafenib exert their anti-angiogenic effects primarily by inhibiting key signaling pathways involved in the formation of new blood vessels, a process critical for tumor growth and metastasis.

ZK-261991 is a potent and specific inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases. Its primary target is VEGFR-2, a key mediator of angiogenesis. By inhibiting VEGFR-2, ZK-261991 blocks the downstream signaling cascade that leads to endothelial cell proliferation, migration, and tube formation.

Sorafenib , on the other hand, is a multi-kinase inhibitor with a broader target profile. In addition to inhibiting VEGFR-2 and VEGFR-3, it also targets the Platelet-Derived Growth Factor Receptor (PDGFR) and the RAF/MEK/ERK signaling pathway.[1] This multi-targeted approach allows sorafenib to inhibit not only tumor angiogenesis but also tumor cell proliferation directly.

Quantitative Comparison of In Vitro Activity

The following tables summarize the available quantitative data for ZK-261991 and sorafenib from in vitro assays.

Table 1: Kinase Inhibition Profile

Kinase Target	ZK-261991 IC₅₀ (nM)	Sorafenib IC₅₀ (nM)	Reference(s)
VEGFR-2 (KDR)	5	90	[2][3][4],[1][5]
VEGFR-2 (cellular autophosphorylation)	2	Not explicitly stated in a comparable assay	[2][4]
VEGFR-3	20	20	[2][4],[1]
PDGFR-β	Not Available	57	[1]
c-Kit	Not Available	68	[1]
Flt-3	Not Available	58	[1]
Raf-1	Not Available	6	[1]
B-Raf	Not Available	22	[1]
B-Raf (V600E)	Not Available	38	[1]

Table 2: Anti-Proliferative Activity against Endothelial Cells

Cell Line	Assay	ZK-261991 IC₅₀	Sorafenib IC₅₀	Reference(s)
HUVEC	Proliferation	Not Available	Not explicitly stated as IC₅₀, but inhibition observed at various concentrations	[3]
KDR-PAECs	Autophosphorylation	2 nM	Not Available	[2][4]

In Vivo Anti-Angiogenic Activity

Both compounds have demonstrated anti-angiogenic activity in preclinical in vivo models.

ZK-261991 has been shown to potently inhibit both hemangiogenesis and lymphangiogenesis in a murine model of inflammatory corneal neovascularization.[4]

Sorafenib has been extensively studied in various xenograft models. For instance, in an orthotopic anaplastic thyroid carcinoma model, sorafenib significantly decreased tumor microvessel density.[6] It has also been shown to block angiogenesis in osteosarcoma models.[]

Signaling Pathways and Experimental Workflow

Signaling Pathway Inhibition

The following diagram illustrates the key signaling pathways targeted by ZK-261991 and sorafenib in the context of angiogenesis.

Caption: Signaling pathways targeted by ZK-261991 and sorafenib.

General Experimental Workflow for Evaluating Anti-Angiogenic Activity

The following diagram outlines a typical workflow for assessing the anti-angiogenic properties of a compound.

Caption: A generalized workflow for preclinical anti-angiogenic drug evaluation.

Detailed Experimental Protocols

VEGFR-2 Kinase Inhibition Assay (General Protocol)

This protocol describes a general method for determining the in vitro potency of a compound against VEGFR-2 kinase activity.

• Materials: Recombinant human VEGFR-2 kinase, biotinylated peptide substrate, ATP, kinase assay buffer, test compounds (ZK-261991 or sorafenib), 96-well plates, detection antibody (e.g., phospho-tyrosine specific), and a suitable detection system (e.g., luminescence-based).

• Procedure:

  • Prepare serial dilutions of the test compounds in the kinase assay buffer.

  • Add the recombinant VEGFR-2 kinase to the wells of a 96-well plate.

  • Add the test compound dilutions to the respective wells and incubate for a defined period (e.g., 10-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of the biotinylated peptide substrate and ATP.

  • Incubate the reaction for a specified time (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Detect the amount of phosphorylated substrate using a detection antibody and a luminescence-based reader.

  • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

  • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Endothelial Cell Proliferation Assay (MTT Assay)

This protocol outlines a common method for assessing the effect of a compound on the proliferation of endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECs).

• Materials: HUVECs, complete endothelial cell growth medium, serum-free medium, test compounds, 96-well cell culture plates, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent, and a solubilization solution (e.g., DMSO or acidified isopropanol), microplate reader.

• Procedure:

  • Seed HUVECs into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Replace the growth medium with a serum-free or low-serum medium containing serial dilutions of the test compounds.

  • Incubate the cells for a specified period (e.g., 48-72 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Determine the IC₅₀ value by plotting cell viability against the logarithm of the compound concentration.

In Vivo Chick Chorioallantoic Membrane (CAM) Assay

The CAM assay is a widely used in vivo model to study angiogenesis.

• Materials: Fertilized chicken eggs, sterile saline, test compounds formulated for topical application (e.g., in a methylcellulose (B11928114) disc), sterile petri dishes, incubator, stereomicroscope.

• Procedure:

  • Incubate fertilized chicken eggs for 3 days at 37°C.

  • On day 3, create a small window in the eggshell to expose the CAM.

  • On day 10, apply a sterile disc containing the test compound or vehicle control directly onto the CAM.

  • Reseal the window and continue incubation.

  • On day 12 or 13, open the window and examine the CAM under a stereomicroscope.

  • Assess the angiogenic response by counting the number of blood vessels converging towards the disc or by quantifying the vessel density in the area surrounding the disc.

  • Compare the angiogenic response in the treated groups to the control group.

Conclusion

Both ZK-261991 and sorafenib are effective inhibitors of angiogenesis, albeit through different mechanisms and with varying target specificities. ZK-261991 appears to be a more potent and selective inhibitor of VEGFR-2, which may offer advantages in terms of a more targeted anti-angiogenic therapy with potentially fewer off-target effects. Sorafenib's broader kinase inhibition profile, while contributing to its anti-tumor efficacy through multiple pathways, may also be associated with a different side-effect profile.

The choice between these two inhibitors for research and development would depend on the specific therapeutic strategy and the desired balance between target selectivity and multi-pathway inhibition. Further head-to-head comparative studies, particularly in relevant in vivo cancer models, would be necessary to fully elucidate their relative therapeutic potential.

References

• 1. In Vitro Angiogenesis Inhibition and Endothelial Cell Growth and Morphology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Foretinib (XL880) | MET/VEGFR2/KDR Inhibitor | AmBeed.com [ambeed.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Serum from patients with hypertension promotes endothelial dysfunction to induce trophoblast invasion through the miR-27b-3p/ATPase plasma membrane Ca2+ transporting 1 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Angiogenesis | CymitQuimica [cymitquimica.com]

Comparative Efficacy of ZK-261991 Against Other VEGFR Inhibitors: A Comprehensive Guide

In the landscape of anti-angiogenic cancer therapies, Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitors play a pivotal role. This guide provides a detailed comparison of the efficacy of ZK-261991, a potent VEGFR tyrosine kinase inhibitor, with other established inhibitors in the same class. The following sections present quantitative data, detailed experimental protocols, and visual representations of key biological pathways and experimental workflows to offer a comprehensive resource for researchers, scientists, and drug development professionals.

In Vitro Efficacy: A Head-to-Head Comparison of Kinase Inhibition

The cornerstone of a VEGFR inhibitor's efficacy lies in its ability to block the kinase activity of the receptor. The half-maximal inhibitory concentration (IC50) is a key metric for this, indicating the concentration of an inhibitor required to reduce the enzyme's activity by 50%.

ZK-261991 has demonstrated high potency against key mediators of angiogenesis. It is an orally active VEGFR tyrosine kinase inhibitor with an IC50 of 5 nM for VEGFR2.[1][2] It also exhibits inhibitory activity against VEGFR-3 with an IC50 of 20 nM.[1] Furthermore, ZK-261991 inhibits cellular receptor autophosphorylation in KDR-expressing porcine aortic endothelial cells (KDR-PAECs) with an IC50 of 2 nM.[1]

For a comprehensive comparison, the table below summarizes the in vitro inhibitory activities of ZK-261991 alongside other well-characterized VEGFR inhibitors.

Inhibitor	Target	IC50 (nM)
ZK-261991	VEGFR2	5 [1][2]
VEGFR3	20 [1]
Sunitinib	VEGFR2	80
Lucitanib	VEGFR1	7
VEGFR2	25
VEGFR3	10
Vandetanib	VEGFR2	40
VEGFR3	110
Vatalanib (PTK787/ZK222584)	VEGFR2	37

Preclinical In Vivo Efficacy

While in vitro data provides a measure of direct target engagement, in vivo studies in animal models are crucial for evaluating an inhibitor's anti-tumor efficacy in a complex biological system.

A study on inflammatory corneal neovascularization demonstrated the in vivo efficacy of ZK-261991 (referred to as ZK991 in the study). Treatment with ZK-261991 resulted in a significant improvement in graft survival rate after corneal transplantation (68% survival with ZK-261991 versus 33% in the control group).

Unfortunately, direct head-to-head in vivo studies comparing the tumor growth inhibition of ZK-261991 with other VEGFR inhibitors in the same cancer model were not identified in the public domain. The available data for other inhibitors, such as Vatalanib (PTK787/ZK222584), indicates a significant retardation of tumor growth in a number of experimental tumor models.

Experimental Protocols

To ensure transparency and reproducibility, this section details the methodologies for key experiments cited in this guide.

VEGFR2 Kinase Inhibition Assay (ELISA-based)

This assay is designed to measure the direct inhibitory effect of a compound on the enzymatic activity of VEGFR2.

Materials:

• Recombinant human VEGFR2 kinase

• 96-well plates pre-coated with a kinase substrate (e.g., poly(Glu, Tyr) 4:1)

• Test compounds (e.g., ZK-261991)

• ATP

• Anti-phosphotyrosine antibody conjugated to horseradish peroxidase (HRP)

• Chemiluminescent or colorimetric HRP substrate

• Microplate reader

Protocol:

• Plate Preparation: Use a 96-well plate pre-coated with the VEGFR2 substrate.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known VEGFR2 inhibitor).

• Kinase Reaction: Initiate the phosphorylation reaction by adding recombinant human VEGFR2 kinase and a solution of ATP to each well. Incubate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 45 minutes).

• Detection: Wash the plate to remove excess reagents. Add an HRP-conjugated anti-phosphotyrosine antibody that specifically recognizes the phosphorylated substrate. Incubate to allow antibody binding.

• Signal Generation: After another wash step, add the HRP substrate. The enzyme will catalyze a reaction that produces a detectable signal (light or color).

• Measurement: Measure the signal intensity using a microplate reader. The signal is inversely proportional to the inhibitory activity of the compound.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

In Vivo Tumor Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a VEGFR inhibitor in a mouse model.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line of interest

• Matrigel (optional, to enhance tumor take)

• Test compound (e.g., ZK-261991) formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Protocol:

• Cell Culture: Culture the chosen cancer cell line under standard conditions.

• Tumor Implantation: Harvest the cells and resuspend them in a suitable medium, with or without Matrigel. Subcutaneously inject a defined number of cells into the flank of each mouse.

• Tumor Growth and Grouping: Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer the test compound and vehicle control to their respective groups according to the planned dosing schedule (e.g., daily oral gavage).

• Tumor Measurement: Measure the tumor dimensions with calipers every few days. Calculate the tumor volume using the formula: (Length x Width²) / 2.

• Monitoring: Monitor the body weight and overall health of the mice throughout the study as an indicator of toxicity.

• Endpoint: At the end of the study (defined by a specific time point or tumor size limit), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treatment and control groups to determine the percentage of tumor growth inhibition.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental steps is crucial for a clear understanding. The following diagrams, created using the DOT language, illustrate the VEGF signaling pathway and the general workflow of an in vivo efficacy study.

Caption: Simplified VEGF signaling pathway initiated by VEGF binding to VEGFR2, leading to the activation of downstream pathways that promote angiogenesis.

Caption: General workflow for an in vivo tumor xenograft study to evaluate the efficacy of a VEGFR inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. bpsbioscience.com [bpsbioscience.com]

Comparative Efficacy of ZK-261991 (ZK 304709) in Attenuating Tumor Growth: A Guide for Researchers

For researchers and drug development professionals, this guide provides a comparative analysis of the multi-target tumor growth inhibitor ZK-261991, identified in research literature as ZK 304709, against other therapeutic alternatives for neuroendocrine tumors (NETs). The following sections detail the compound's mechanism of action, present supporting experimental data in a comparative format, and outline the methodologies of the key experiments cited.

Mechanism of Action of ZK 304709

ZK 304709 is an orally administered small molecule inhibitor that targets multiple pathways implicated in tumor proliferation and angiogenesis. Its primary mechanisms of action include the inhibition of:

• Cyclin-Dependent Kinases (CDKs): By targeting CDKs 1, 2, 4, 7, and 9, ZK 304709 disrupts cell cycle progression, leading to cell cycle arrest and the induction of apoptosis (programmed cell death).

• Vascular Endothelial Growth Factor Receptors (VEGFRs): Inhibition of VEGFR-1, -2, and -3 interferes with the signaling cascade that promotes the formation of new blood vessels (angiogenesis), which are crucial for tumor growth and metastasis.

• Platelet-Derived Growth Factor Receptor (PDGFR): Targeting PDGFR-β further contributes to the anti-angiogenic effect of the compound.

Comparative In Vitro Efficacy

The following table summarizes the in vitro efficacy of ZK 304709 and alternative therapeutic agents on the human pancreatic neuroendocrine tumor cell lines BON-1 and QGP-1. The data is presented as the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth.

Compound	Cell Line	IC50	Citation(s)
ZK 304709	BON-1, QGP-1	Dose-dependent suppression of proliferation and colony formation	[1]
Everolimus (B549166)	BON-1	1 nM	[2]
Everolimus	QGP-1	4 nM	[2]
Sunitinib	BON-1	Not Specified	[1]
Sunitinib	QGP-1	Not Specified	[1]
Temozolomide	BON-1	Lower than QGP-1	[3]
Temozolomide	QGP-1	Higher than BON-1	[3]
Lanreotide	BON-1	No significant effect on proliferation	[4]
Lanreotide	QGP-1	No significant effect on proliferation	[4]

Comparative In Vivo Efficacy

This section presents data from in vivo studies, primarily utilizing orthotopic mouse models of pancreatic neuroendocrine tumors.

Treatment	Model	Key Findings	Citation(s)
ZK 304709	Orthotopic BON tumors in NMRI(nu/nu) mice	80% reduction in primary tumor growth.	[1]
Lanreotide	Orthotopic BON tumors in NMRI(nu/nu) mice	Failed to inhibit tumor growth.	[1]
5-Fluorouracil + Streptozotocin	Orthotopic BON tumors in NMRI(nu/nu) mice	Failed to inhibit tumor growth.	[1]
Everolimus + Lanreotide	Gastroenteropancreatic NETs (Clinical Study)	Median Progression-Free Survival (PFS): 29.7 months; Objective Response Rate (ORR): 26.8%; Disease Control Rate (DCR): 91.5%	[5][6]
Everolimus (monotherapy)	Gastroenteropancreatic NETs (Clinical Study)	Median PFS: 11.5 months; ORR: 8.7%; DCR: 87%	[5][6]
Capecitabine + Temozolomide	Metastatic Pancreatic Endocrine Carcinomas (Clinical Study)	Objective Radiographic Response Rate: 70%; Median PFS: 18 months	[7]
Peptide Receptor Radionuclide Therapy (PRRT)	Inoperable/Metastasized Gastroenteropancreatic NETs (Clinical Studies)	Objective Response Rates: 15-35%	[8]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams are provided in the DOT language for Graphviz.

Signaling Pathway of ZK 304709

Caption: Mechanism of action of ZK 304709.

Experimental Workflow for In Vitro Proliferation Assay

Caption: In vitro cell proliferation assay workflow.

Experimental Workflow for Orthotopic Mouse Model

Caption: Orthotopic mouse model experimental workflow.

Detailed Experimental Protocols

In Vitro Cell Proliferation (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric assay used to determine cell number based on the measurement of cellular protein content.

• Cell Seeding: Seed BON-1 or QGP-1 cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Drug Treatment: Treat the cells with a range of concentrations of ZK 304709 or the comparator drug. Include a vehicle-only control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Fixation: Gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Measurement: Read the absorbance at 510 nm using a microplate reader.

• Analysis: The percentage of cell growth inhibition is calculated relative to the vehicle-treated control cells. IC50 values are determined from the dose-response curves.

Apoptosis Assay (Annexin V Staining)

The Annexin V assay is used to detect apoptosis by identifying the translocation of phosphatidylserine (B164497) from the inner to the outer leaflet of the plasma membrane.

• Cell Treatment: Plate and treat cells with the respective compounds as for the proliferation assay.

• Cell Harvesting: After the treatment period, harvest both adherent and floating cells.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and propidium (B1200493) iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry. Annexin V positive, PI negative cells are considered to be in early apoptosis.

Orthotopic Pancreatic Tumor Model in NMRI (nu/nu) Mice

This in vivo model mimics the growth of pancreatic tumors in their native environment.

• Cell Preparation: Harvest BON-1 cells from culture and resuspend them in a suitable medium, such as a mixture of PBS and Matrigel.

• Anesthesia: Anesthetize NMRI (nu/nu) mice using an appropriate anesthetic agent.

• Surgical Procedure: Make a small incision in the left abdominal flank to expose the pancreas.

• Cell Injection: Carefully inject approximately 1-2 x 10^6 BON-1 cells into the tail of the pancreas.

• Suturing: Close the incision with sutures.

• Tumor Establishment: Allow the tumors to grow for a predetermined period (e.g., 7-14 days).

• Treatment Administration: Administer ZK 304709 or comparator drugs orally at the specified doses and schedule.

• Tumor Monitoring: Monitor tumor growth using non-invasive imaging techniques (e.g., ultrasound or bioluminescence imaging if cells are engineered to express luciferase) or by caliper measurements at the study endpoint.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Long-term acquired everolimus resistance in pancreatic neuroendocrine tumours can be overcome with novel PI3K-AKT-mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. endocrine-abstracts.org [endocrine-abstracts.org]
• 4. Differential Effects of Somatostatin, Octreotide, and Lanreotide on Neuroendocrine Differentiation and Proliferation in Established and Primary NET Cell Lines: Possible Crosstalk with TGF-β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Induction of apoptosis in neuroendocrine tumors of the digestive system during treatment with somatostatin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. First-Line Chemotherapy With Capecitabine and Temozolomide in Patients With Metastatic Pancreatic Endocrine Carcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

ZK-261991: A Comparative Analysis of Tyrosine Kinase Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the tyrosine kinase inhibitor ZK-261991, with a focus on its cross-reactivity with other tyrosine kinases. Due to the limited availability of public comprehensive kinase screening data for ZK-261991, this document will focus on its known primary targets and provide a framework for evaluating its selectivity, including detailed experimental protocols for kinase inhibition assays.

Introduction to ZK-261991

ZK-261991 is an orally active small molecule inhibitor of vascular endothelial growth factor receptor (VEGFR) tyrosine kinases. It has demonstrated potent inhibition of VEGFR2, a key mediator of angiogenesis, the formation of new blood vessels. Angiogenesis is a critical process in tumor growth and metastasis, making VEGFR2 an important target in oncology drug development.

Primary Target Profile of ZK-261991

Published data indicates that ZK-261991 is a potent inhibitor of VEGFR2 and VEGFR3. The half-maximal inhibitory concentration (IC50) values, a measure of inhibitor potency, are reported to be:

• VEGFR2: 5 nM

• VEGFR3: 20 nM

This data demonstrates that ZK-261991 strongly inhibits the primary mediators of angiogenesis and lymphangiogenesis.

Cross-Reactivity with Other Tyrosine Kinases: A Comparative Framework

Table 1: Illustrative Cross-Reactivity Profile of ZK-261991 Against a Panel of Tyrosine Kinases

Kinase Target	Family	ZK-261991 IC50 (nM)	Alternative Inhibitor 1 IC50 (nM)	Alternative Inhibitor 2 IC50 (nM)
VEGFR2 (KDR)	VEGFR	5	[Data for Inhibitor 1]	[Data for Inhibitor 2]
VEGFR3 (Flt-4)	VEGFR	20	[Data for Inhibitor 1]	[Data for Inhibitor 2]
EGFR	EGFR	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
HER2	EGFR	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
PDGFRα	PDGFR	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
PDGFRβ	PDGFR	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
c-Kit	PDGFR	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
FGFR1	FGFR	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
Abl	Abl	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]
Src	Src	[Data Unavailable]	[Data for Inhibitor 1]	[Data for Inhibitor 2]

Note: This table is for illustrative purposes. The IC50 values for ZK-261991 against kinases other than VEGFR2 and VEGFR3 are not publicly available and would need to be determined experimentally.

Experimental Protocols for Assessing Kinase Cross-Reactivity

To determine the cross-reactivity profile of a kinase inhibitor like ZK-261991, various in vitro kinase inhibition assays can be employed. The following are detailed methodologies for key experimental approaches.

Radiolabeled Kinase Inhibition Assay (Gold Standard)

This method directly measures the transfer of a radiolabeled phosphate (B84403) from ATP to a substrate by the kinase.

Materials:

• Recombinant human tyrosine kinases

• Specific peptide or protein substrates for each kinase

• [γ-³²P]ATP or [γ-³³P]ATP

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM EGTA, 0.1% β-mercaptoethanol)

• ZK-261991 and other test compounds dissolved in DMSO

• ATP solution

• Phosphoric acid

• P81 phosphocellulose paper or similar capture membrane

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Setup: In a microcentrifuge tube or 96-well plate, combine the kinase reaction buffer, the specific kinase, and its substrate.

• Inhibitor Addition: Add varying concentrations of ZK-261991 (or a vehicle control, e.g., DMSO) to the reaction mixture. Incubate for a predetermined time (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiation of Reaction: Start the kinase reaction by adding a mixture of non-radiolabeled ATP and [γ-³²P]ATP. The final ATP concentration should be close to the Km value for each specific kinase to ensure accurate IC50 determination.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific time, ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.

• Washing: Wash the phosphocellulose paper multiple times with phosphoric acid (e.g., 0.75%) to remove unincorporated [γ-³²P]ATP.

• Quantification: Place the washed paper in a scintillation vial with scintillation fluid and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase activity remaining at each inhibitor concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Fluorescence-Based Kinase Inhibition Assay

This method utilizes fluorescently labeled substrates or antibodies to detect kinase activity.

Materials:

• Recombinant human tyrosine kinases

• Fluorescently labeled peptide substrate

• Kinase reaction buffer

• ZK-261991 and other test compounds

• ATP solution

• Stop solution (e.g., containing EDTA)

• Fluorescence plate reader

Procedure:

• Reaction Setup: Similar to the radiolabeled assay, combine the kinase, fluorescently labeled substrate, and buffer.

• Inhibitor Addition: Add serial dilutions of ZK-261991.

• Initiation of Reaction: Add ATP to start the reaction.

• Incubation: Incubate at a controlled temperature.

• Termination of Reaction: Stop the reaction by adding a stop solution.

• Detection: Measure the fluorescence signal using a plate reader. The change in fluorescence intensity or polarization corresponds to the extent of substrate phosphorylation.

• Data Analysis: Calculate IC50 values as described for the radiolabeled assay.

Visualizing Experimental Workflows and Signaling Pathways

Diagrams generated using Graphviz (DOT language) can effectively illustrate complex biological processes and experimental procedures.

Caption: Workflow for an in vitro kinase inhibition assay.

Caption: Simplified VEGFR2 signaling pathway and the inhibitory action of ZK-261991.

Conclusion

ZK-261991 is a potent inhibitor of VEGFR2 and VEGFR3, key drivers of angiogenesis. While comprehensive public data on its cross-reactivity with a broad panel of tyrosine kinases is limited, the experimental protocols outlined in this guide provide a robust framework for determining its selectivity profile. Such data is essential for a thorough understanding of its therapeutic potential and for guiding further drug development efforts. Researchers are encouraged to perform comprehensive kinase profiling to fully characterize the selectivity of ZK-261991 and other kinase inhibitors.

Independent Verification of ZK-261991's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ZK-261991, a potent VEGFR tyrosine kinase inhibitor, with alternative therapies. The information presented is supported by available preclinical data and is intended to inform research and drug development decisions.

Executive Summary

ZK-261991 is an orally active inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) tyrosine kinases, demonstrating high potency for VEGFR2. Its mechanism centers on the inhibition of receptor autophosphorylation, a critical step in the signaling cascade that promotes angiogenesis. While direct comparative studies with other leading VEGFR inhibitors are limited in publicly available literature, this guide consolidates existing data to offer a comparative perspective on its efficacy and mechanism.

Mechanism of Action: Targeting Angiogenesis

ZK-261991 specifically targets VEGFR2 with a reported half-maximal inhibitory concentration (IC50) of 5 nM.[1] It also demonstrates inhibitory activity against VEGFR-3 autophosphorylation, albeit at a slightly higher concentration (IC50 of 20 nM).[1] By blocking the ATP-binding site of these receptors, ZK-261991 prevents the initiation of downstream signaling pathways crucial for endothelial cell proliferation, migration, and survival, thereby inhibiting the formation of new blood vessels (angiogenesis).

The signaling cascade initiated by VEGF binding to its receptor, VEGFR2, is a key driver of angiogenesis. This process is fundamental in both normal physiological processes and in pathological conditions such as tumor growth and metastasis.

VEGF Signaling Pathway and ZK-261991 Inhibition.

Comparative Analysis with Alternative VEGFR Inhibitors

Compound	Target(s)	IC50 (VEGFR2)	Other Key Targets (IC50)
ZK-261991	VEGFR2, VEGFR3	5 nM [1]	VEGFR3 (20 nM)[1]
Sunitinib	VEGFRs, PDGFRs, c-KIT, FLT3, RET	2 nM	PDGFRβ (8 nM), c-KIT (7 nM)
Sorafenib	VEGFRs, PDGFRβ, c-KIT, RAF kinases	90 nM	B-RAF (22 nM), c-RAF (6 nM)
Axitinib	VEGFRs 1, 2, 3	0.2 nM	-
Pazopanib	VEGFRs, PDGFRs, c-KIT	30 nM	PDGFRα (84 nM), c-KIT (140 nM)
Regorafenib	VEGFRs, TIE2, PDGFRβ, FGFR, RET, KIT, RAF	4.2 nM (murine)	TIE2, PDGFRβ, FGFR, RET, KIT, RAF

Note: IC50 values are sourced from multiple independent studies and should be interpreted with caution due to potential variations in assay conditions.

A related compound, ZK-304709 , has been described as a multi-target inhibitor of cyclin-dependent kinases (CDKs) and VEGFRs.[1][2][3] This broader activity profile distinguishes it from the more selective VEGFR inhibitor profile of ZK-261991. Notably, ZK-304709 encountered challenges in early clinical development due to limited aqueous solubility and off-target effects, leading to its discontinuation. This underscores the importance of selectivity and favorable pharmacokinetic properties for the successful development of kinase inhibitors.

Supporting Experimental Data

While comprehensive, direct comparative efficacy studies for ZK-261991 are limited, existing data demonstrates its biological activity in relevant preclinical models.

In Vitro Kinase Inhibition

As previously mentioned, ZK-261991 exhibits potent inhibition of VEGFR2 and VEGFR3 autophosphorylation in enzymatic assays.[1] This fundamental activity is the basis for its anti-angiogenic effects.

In Vivo Anti-Angiogenic Activity

Studies utilizing the murine corneal angiogenesis model have demonstrated the in vivo efficacy of ZK-261991. In this model, the administration of ZK-261991 resulted in a significant reduction in the recruitment of CD11b+ and LYVE-1+ cells into the cornea, which are markers associated with inflammation and lymphangiogenesis, respectively.[1] Furthermore, treatment with ZK-261991 has been shown to significantly improve graft survival rates after corneal transplantation, an outcome linked to the inhibition of pathological angiogenesis.[1]

Experimental Protocols

VEGFR2 Kinase Inhibition Assay (General Protocol)

This assay is designed to measure the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR2 kinase.

Workflow for a VEGFR2 Kinase Inhibition Assay.

Methodology:

• Reagent Preparation: Recombinant human VEGFR2 kinase, a suitable kinase buffer, ATP, and a generic tyrosine kinase substrate (e.g., poly(Glu, Tyr) 4:1) are prepared.

• Compound Incubation: The VEGFR2 enzyme is pre-incubated with varying concentrations of ZK-261991 (or other inhibitors) in the kinase buffer.

• Initiation of Reaction: The kinase reaction is initiated by the addition of a mixture of ATP and the substrate.

• Reaction Termination: After a defined incubation period, the reaction is stopped, typically by the addition of a solution containing EDTA.

• Detection: The level of substrate phosphorylation is quantified. This can be achieved through various methods, including ELISA-based detection using an anti-phosphotyrosine antibody or luminescence-based assays that measure the amount of ATP remaining.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a control without inhibitor. The IC50 value is then determined by fitting the data to a dose-response curve.

In Vivo Corneal Angiogenesis Assay

This assay provides a quantitative measure of a compound's ability to inhibit new blood vessel growth in a living animal model.

Methodology:

• Pellet Implantation: A small pellet containing a pro-angiogenic factor (e.g., VEGF or bFGF) is surgically implanted into a micropocket created in the avascular cornea of an anesthetized mouse.

• Compound Administration: ZK-261991 or a vehicle control is administered to the animals, typically through oral gavage, for a specified duration.

• Vessel Growth Assessment: After a set period (usually 5-7 days), the corneas are examined under a microscope.

• Quantification: The extent of neovascularization is quantified by measuring the length and clock hours of vessel growth from the limbus towards the pellet.

• Immunohistochemical Analysis: Corneas can be excised and processed for immunohistochemical staining to analyze the infiltration of specific cell types, such as CD11b+ myeloid cells and LYVE-1+ lymphatic endothelial cells.

Downstream Signaling Pathways

Inhibition of VEGFR2 by ZK-261991 is expected to suppress the activation of several key downstream signaling pathways that are critical for endothelial cell function. The primary cascades affected include:

• Phospholipase C-gamma (PLCγ) pathway: Involved in regulating cell migration and vascular permeability.

• Phosphoinositide 3-kinase (PI3K)/Akt pathway: A major survival pathway that protects endothelial cells from apoptosis.

• Ras/Raf/MEK/ERK (MAPK) pathway: Plays a central role in promoting endothelial cell proliferation.

By blocking the initial phosphorylation of VEGFR2, ZK-261991 effectively shuts down these pro-angiogenic signals.

Conclusion

ZK-261991 is a potent inhibitor of VEGFR2, a key mediator of angiogenesis. Preclinical data supports its mechanism of action and demonstrates its in vivo efficacy in inhibiting neovascularization. While direct, comprehensive comparative studies with other approved VEGFR inhibitors are not extensively documented, the available data on its IC50 suggests a high degree of potency. Further research is warranted to fully elucidate its comparative efficacy and safety profile, as well as to explore its effects on downstream signaling networks in greater detail. The distinction from the multi-targeted inhibitor ZK-304709 highlights the importance of kinase selectivity in achieving a desirable therapeutic window. This guide provides a foundational understanding for researchers and drug developers interested in the further investigation and potential clinical application of ZK-261991 and similar targeted therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Molecular and pharmacodynamic characteristics of the novel multi-target tumor growth inhibitor ZK 304709 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The oral multitarget tumour growth inhibitor, ZK 304709, inhibits growth of pancreatic neuroendocrine tumours in an orthotopic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of ZK-261991 and PTK787/ZK222584 in the Inhibition of Corneal Angiogenesis

In the field of ophthalmic research, the inhibition of corneal angiogenesis is a critical area of study for preventing vision loss associated with various corneal pathologies. This guide provides a detailed comparison of two small molecule tyrosine kinase inhibitors, ZK-261991 and PTK787/ZK222584, focusing on their efficacy in preventing corneal neovascularization. The information presented is intended for researchers, scientists, and professionals in drug development.

Performance Comparison

Both ZK-261991 and PTK787/ZK222584 are potent inhibitors of Vascular Endothelial Growth Factor (VEGF) receptors, key mediators in the angiogenic process.[1][2] A head-to-head study has demonstrated their ability to significantly reduce both hemangiogenesis (blood vessel growth) and lymphangiogenesis (lymphatic vessel growth) in a mouse model of inflammatory corneal neovascularization.[1][2][3]

In Vivo Efficacy in a Mouse Model of Corneal Neovascularization

The following table summarizes the quantitative data on the in vivo inhibition of corneal angiogenesis by ZK-261991 and PTK787/ZK222584. The data is derived from a study where inflammatory corneal neovascularization was induced by suture placement in mice.[1][2]

Compound	Inhibition of Hemangiogenesis	Inhibition of Lymphangiogenesis	p-value
ZK-261991	53%	71%	< 0.001
PTK787/ZK222584	30%	70%	< 0.001

These results indicate that while both compounds are highly effective in inhibiting lymphangiogenesis, ZK-261991 demonstrated a notably stronger effect on inhibiting hemangiogenesis compared to PTK787/ZK222584 in this model.[1][2]

In Vitro Efficacy on Lymphatic Endothelial Cell Proliferation

The direct effect of these inhibitors on lymphatic endothelial cells (LECs) was assessed through a BrdU proliferation ELISA. The results show a dose-dependent inhibition of LEC proliferation for both compounds.[2]

Compound	Concentration	Inhibition of LEC Proliferation	p-value
ZK-261991	10 nM	34%	< 0.001
20 nM	59%	< 0.001
PTK787/ZK222584	10 nM	46%	< 0.001
20 nM	58%	< 0.001

At a concentration of 10 nM, PTK787/ZK222584 showed a greater inhibitory effect on LEC proliferation than ZK-261991. However, at 20 nM, the inhibitory effects of both compounds were comparable.[2]

Mechanism of Action: Targeting the VEGF Signaling Pathway

Both ZK-261991 and PTK787/ZK222584 function by inhibiting VEGF receptor tyrosine kinases.[1][4] The VEGF signaling pathway is a crucial regulator of angiogenesis.[5][6] PTK787/ZK222584, also known as Vatalanib, is a potent inhibitor of all known VEGF receptor tyrosine kinases (VEGFR-1, VEGFR-2, and VEGFR-3) and also inhibits other receptor tyrosine kinases like PDGF receptor, c-Kit, and c-Fms at higher concentrations.[4][7][8] Ligation of VEGF to its receptors on endothelial cells triggers a signaling cascade that leads to cell proliferation, migration, and survival, ultimately resulting in the formation of new blood vessels.[6] By blocking the tyrosine kinase activity of these receptors, ZK-261991 and PTK787/ZK222584 effectively halt this process.

Caption: Simplified VEGF signaling pathway and the point of inhibition by ZK-261991 and PTK787/ZK222584.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison.

Mouse Model of Inflammatory Corneal Neovascularization

This in vivo model is used to assess the efficacy of anti-angiogenic compounds on both blood and lymphatic vessel growth in the cornea.

• Induction of Angiogenesis: Anesthesia is administered to the mice. Three intrastromal sutures (e.g., 11-0 nylon) are placed in the upper part of the cornea of one eye. The sutures induce an inflammatory response, leading to the growth of new blood and lymphatic vessels from the limbal vasculature.[1][2]

• Compound Administration: The test compounds (ZK-261991 or PTK787/ZK222584) are administered to the mice, typically through daily oral gavage, starting from the day of suture placement. A control group receives a vehicle solution.[1][2]

• Quantification of Angiogenesis: After a set period (e.g., seven days), the mice are euthanized, and the corneas are excised. The corneas are then stained with specific endothelial cell markers (e.g., CD31 for blood vessels and LYVE-1 for lymphatic vessels) to visualize the neovascularization. The area of vessel growth is quantified using imaging software.[9]

Caption: Experimental workflow for the mouse model of inflammatory corneal neovascularization.

In Vitro Lymphatic Endothelial Cell (LEC) Proliferation Assay

This assay determines the direct effect of the inhibitors on the proliferation of lymphatic endothelial cells.

• Cell Culture: Primary human lymphatic endothelial cells are cultured in appropriate growth media.

• Compound Treatment: LECs are seeded in 96-well plates and treated with varying concentrations of ZK-261991 or PTK787/ZK222584. A control group is treated with the vehicle.

• Proliferation Measurement: After a specific incubation period (e.g., 24 hours), cell proliferation is measured using a BrdU (5-bromo-2'-deoxyuridine) incorporation assay. BrdU is a synthetic nucleoside that is incorporated into the DNA of proliferating cells. The amount of incorporated BrdU is quantified by an ELISA-based method, which provides a direct measure of cell proliferation.[2]

Conclusion

Both ZK-261991 and PTK787/ZK222584 are effective inhibitors of corneal angiogenesis, targeting the VEGF signaling pathway. The available data suggests that ZK-261991 may be a more potent inhibitor of inflammatory corneal hemangiogenesis in vivo compared to PTK787/ZK222584.[1][2] However, their efficacy in inhibiting lymphangiogenesis is comparable.[1][2] The choice between these compounds for research or therapeutic development may depend on the specific application and the relative importance of inhibiting blood versus lymphatic vessel growth. Further studies are warranted to fully elucidate their differential effects and clinical potential.

References

• 1. Inflammatory corneal (lymph)angiogenesis is blocked by VEGFR-tyrosine kinase inhibitor ZK 261991, resulting in improved graft survival after corneal transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. PTK787/ZK 222584, a novel and potent inhibitor of vascular endothelial growth factor receptor tyrosine kinases, impairs vascular endothelial growth factor-induced responses and tumor growth after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vascular Endothelial Growth Factor Mediates Corneal Nerve Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cusabio.com [cusabio.com]
• 7. Facebook [cancer.gov]
• 8. PTK 787/ZK 222584, a tyrosine kinase inhibitor of all known VEGF receptors, represses tumor growth with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Mouse Model for Corneal Neovascularization by Alkali Burn - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Vatalanib (ZK-261991) and Other VEGFR Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical data for Vatalanib (also known as PTK787/ZK 222584), a potent vascular endothelial growth factor receptor (VEGFR) tyrosine kinase inhibitor, with two other well-established compounds in the same class: Sunitinib (B231) and Sorafenib (B1663141). This document is intended to serve as a resource for researchers and drug development professionals, offering a side-by-side look at the biochemical potency, cellular activity, and kinase selectivity of these compounds, supported by experimental data.

Introduction to Vatalanib and Comparator Compounds

Vatalanib (PTK787/ZK 222584) is an orally active inhibitor of all known VEGFR tyrosine kinases.[1] It has been investigated for the treatment of various solid tumors.[1] Sunitinib is a multi-targeted receptor tyrosine kinase inhibitor that targets VEGFRs, platelet-derived growth factor receptors (PDGFRs), and other kinases.[2][3] Sorafenib is another multi-kinase inhibitor that targets the RAF/MEK/ERK pathway as well as VEGFRs and PDGFRs.[4][5]

Quantitative Data Comparison

The following tables summarize the available preclinical data for Vatalanib, Sunitinib, and Sorafenib, focusing on their inhibitory activity against key kinases and their effects on endothelial cell proliferation.

Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

Target Kinase	Vatalanib (PTK787/ZK 222584)	Sunitinib	Sorafenib
VEGFR1 (Flt-1)	77[6]	-	26
VEGFR2 (KDR/Flk-1)	37[6][7][8]	80[2][3][9]	90[4][5][10]
VEGFR3 (Flt-4)	640[6]	-	20[4][5][10]
PDGFRβ	580[8]	2[2][3][9]	57[4][5][10]
c-Kit	730[7]	-	68[4][5][10]
Raf-1	No Activity[6]	-	6[4][5]
B-Raf	No Activity[6]	-	22 (wild-type), 38 (V600E)
Flt-3	-	250 (wild-type), 50 (ITD), 30 (Asp835)[2][9]	58 or 59[4][10]

Note: IC50 values are from cell-free kinase assays. Data is compiled from multiple sources and experimental conditions may vary.

Table 2: Cellular Activity - Endothelial Cell Proliferation Inhibition (IC50, nM)

Cell Line	Assay	Vatalanib (PTK787/ZK 222584)	Sunitinib	Sorafenib
HUVEC	VEGF-induced proliferation	7.1[7]	40[2][9]	~1500[11]

Note: HUVEC (Human Umbilical Vein Endothelial Cells). The reported IC50 for Sorafenib on HUVEC proliferation is significantly higher in the cited study compared to its kinase inhibition, suggesting potential differences in experimental setup or cellular effects.

Experimental Protocols

In Vitro VEGFR2 Kinase Assay (General Protocol)

This assay measures the ability of a compound to inhibit the enzymatic activity of the VEGFR2 kinase domain.

• Reagents and Materials: Recombinant human VEGFR2 kinase domain, biotinylated peptide substrate, ATP, kinase assay buffer, and a detection reagent (e.g., Kinase-Glo™).

• Procedure:

  • The VEGFR2 enzyme, substrate, and test compound (at various concentrations) are combined in a 96-well plate.

  • The kinase reaction is initiated by the addition of ATP.

  • The plate is incubated at a controlled temperature (e.g., 30°C) to allow for substrate phosphorylation.

  • After incubation, a detection reagent is added to measure the amount of ATP remaining (inversely proportional to kinase activity).

  • Luminescence is read using a microplate reader.

  • IC50 values are calculated by plotting the percentage of kinase inhibition against the log of the compound concentration.[4]

HUVEC Proliferation Assay (General Protocol)

This assay assesses the cytostatic effect of a compound on the proliferation of human umbilical vein endothelial cells stimulated by VEGF.

• Cell Culture: HUVECs are cultured in endothelial growth medium.

• Procedure:

  • HUVECs are seeded in 96-well plates and allowed to attach.

  • The medium is then replaced with a low-serum medium containing VEGF to stimulate proliferation.

  • Test compounds are added at various concentrations.

  • The plates are incubated for a period of 48-72 hours.

  • Cell viability is assessed using a colorimetric or luminescent assay (e.g., MTT or CellTiter-Glo), which measures metabolic activity as an indicator of cell number.

  • IC50 values are determined by plotting the percentage of proliferation inhibition against the log of the compound concentration.[2][9][11]

Tumor Xenograft Model for In Vivo Efficacy (General Protocol)

This model evaluates the in vivo anti-tumor and anti-angiogenic activity of a compound.

• Animal Model: Immunocompromised mice (e.g., nude mice) are used.

• Procedure:

  • Human tumor cells (e.g., from a renal or colon carcinoma cell line) are implanted subcutaneously into the mice.

  • Once tumors reach a palpable size, the mice are randomized into control and treatment groups.

  • The test compound is administered orally or via another appropriate route, typically once daily.

  • Tumor volume is measured regularly (e.g., twice a week) with calipers.

  • At the end of the study, tumors may be excised for further analysis, such as immunohistochemistry to assess microvessel density.

  • The efficacy of the compound is determined by the percentage of tumor growth inhibition compared to the control group.[12]

Mandatory Visualizations

Caption: VEGFR2 signaling pathway and points of inhibition.

Caption: Generalized workflow for preclinical comparison of VEGFR inhibitors.

References

• 1. Vatalanib - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Sorafenib, multikinase inhibitor (CAS 284461-73-0) | Abcam [abcam.com]
• 6. Vatalanib | Cell Signaling Technology [cellsignal.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Vatalanib (PTK-787; ZK-222584; CGP-79787) | inhibitor of VEGFR2/KDR | CAS 212141-54-3 | Buy Vatalanib (PTK-787; ZK-222584; CGP-79787) from Supplier InvivoChem [invivochem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Differential sensitivity of prostate tumor derived endothelial cells to sorafenib and sunitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of ZK-261991 and Axitinib: A Guide for Researchers

A comprehensive review of the available preclinical data for two vascular endothelial growth factor receptor (VEGFR) inhibitors.

This guide provides a comparative analysis of ZK-261991 and axitinib (B1684631), two small molecule tyrosine kinase inhibitors targeting the vascular endothelial growth factor receptor (VEGFR) signaling pathway, a critical regulator of angiogenesis. While axitinib is a well-characterized and clinically approved drug, publicly available data on ZK-261991 is limited. This guide aims to summarize the existing information to aid researchers, scientists, and drug development professionals in understanding the biochemical and preclinical profiles of these two compounds.

Biochemical and Preclinical Data Summary

The following table summarizes the available quantitative data for ZK-261991 and axitinib. It is important to note the significant disparity in the depth of information available for the two compounds.

Parameter	ZK-261991	Axitinib
Target(s)	VEGFR2	VEGFR1, VEGFR2, VEGFR3, PDGFRβ, c-Kit
IC50 (VEGFR2)	5 nM	0.2 nM[1]
IC50 (VEGFR1)	Data not available	0.1 nM[1]
IC50 (VEGFR3)	Data not available	0.1-0.3 nM[1]
IC50 (PDGFRβ)	Data not available	1.6 nM[1]
IC50 (c-Kit)	Data not available	1.7 nM[1]
Cellular Activity	Data not available	Inhibition of HUVEC proliferation[2][3], Inhibition of renal cell carcinoma (RCC) cell viability (IC50: 13.6 µM for A-498, 36 µM for Caki-2)[4]
In Vivo Efficacy	Data not available	Antitumor activity in various xenograft models (e.g., renal cell carcinoma, glioblastoma)[5][6][7]
Clinical Development	No publicly available clinical trial data	Approved for the treatment of advanced renal cell carcinoma[4]

Mechanism of Action: Targeting the VEGFR Signaling Pathway

Both ZK-261991 and axitinib exert their anti-angiogenic effects by inhibiting the tyrosine kinase activity of VEGFRs. The binding of vascular endothelial growth factor (VEGF) to its receptors initiates a signaling cascade that promotes endothelial cell proliferation, migration, and survival, leading to the formation of new blood vessels (angiogenesis). By blocking the ATP-binding site of the VEGFR kinase domain, these inhibitors prevent receptor autophosphorylation and downstream signaling.

Below is a diagram illustrating the VEGFR signaling pathway targeted by these inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. oncotarget.com [oncotarget.com]
• 5. Axitinib for the Management of Metastatic Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Single agent efficacy of the VEGFR kinase inhibitor axitinib in preclinical models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

ZK-261991: A Comparative Guide to its Selectivity for VEGFR Over Other Kinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the kinase selectivity of ZK-261991, a potent inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR). Understanding the selectivity profile of a kinase inhibitor is crucial for assessing its therapeutic potential and predicting potential off-target effects. While specific broad-panel screening data for ZK-261991 is not publicly available, this guide leverages data from the closely related and well-characterized compound, PTK787/ZK 222584 (Vatalanib), to provide a representative analysis of the selectivity of this class of VEGFR inhibitors.

Initial searches revealed conflicting information from a single commercial vendor suggesting ZK-261991 may also inhibit histone deacetylases (HDACs) and the Epidermal Growth Factor Receptor (EGFR). However, the preponderance of scientific literature and data from other suppliers identify ZK-261991 as a VEGFR tyrosine kinase inhibitor.[1][2][3] This guide proceeds under the widely supported classification of ZK-261991 as a selective VEGFR inhibitor.

Quantitative Analysis of Kinase Inhibition

The selectivity of a kinase inhibitor is paramount to its clinical utility. A highly selective inhibitor minimizes off-target effects, leading to a better safety profile. The following table summarizes the inhibitory activity of PTK787/ZK 222584, a compound structurally and functionally similar to ZK-261991, against a panel of kinases. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%. Lower IC50 values indicate greater potency.

Target Kinase	IC50 (nM)	Kinase Family	Reference
VEGFR-2 (KDR)	5	Receptor Tyrosine Kinase	[2]
VEGFR-3 (Flt-4)	20	Receptor Tyrosine Kinase	[2]
VEGFR-1 (Flt-1)	Potent inhibition	Receptor Tyrosine Kinase	[4]
PDGFRβ	>100	Receptor Tyrosine Kinase	[5]
c-Kit	>100	Receptor Tyrosine Kinase	[5]
c-Fms	>100	Receptor Tyrosine Kinase	[5]
EGFR	Inactive	Receptor Tyrosine Kinase	[5]
FGFR-1	Inactive	Receptor Tyrosine Kinase	[5]
c-Met	Inactive	Receptor Tyrosine Kinase	[5]
Tie-2	Inactive	Receptor Tyrosine Kinase	[5]
c-Src	Inactive	Non-receptor Tyrosine Kinase	[5]
c-Abl	Inactive	Non-receptor Tyrosine Kinase	[5]
Protein Kinase C-α	Inactive	Serine/Threonine Kinase	[5]

Note: A specific IC50 value for VEGFR-1 was not found; however, literature describes PTK787/ZK 222584 as a potent inhibitor of all three VEGFRs.[4][6][7]

The data clearly demonstrates a high degree of selectivity for the VEGFR family, particularly VEGFR-2, with significantly less or no activity against other tested kinase families.

VEGFR Signaling Pathway

VEGFRs are key mediators of angiogenesis, the formation of new blood vessels. The binding of VEGF ligands to their receptors on the surface of endothelial cells triggers a phosphorylation cascade that promotes cell proliferation, migration, and survival. The diagram below illustrates the major signaling pathways activated by VEGFR-2.

VEGFR-2 signaling cascade.

Experimental Protocols

The determination of a kinase inhibitor's selectivity profile is a critical step in its preclinical development. Below is a generalized workflow for an in vitro kinase inhibition assay used to determine IC50 values.

In Vitro Kinase Inhibition Assay (Generalized Protocol)

This protocol outlines the steps for a typical in vitro kinase assay to measure the potency of an inhibitor. Assays like ADP-Glo™ or Kinase-Glo® are commonly used high-throughput screening methods.

• Reagent Preparation:

  • Prepare a stock solution of the test inhibitor (e.g., ZK-261991) in a suitable solvent, typically DMSO.

  • Prepare serial dilutions of the inhibitor to create a concentration gradient.

  • Prepare a reaction buffer containing a buffer (e.g., Tris-HCl), MgCl2, and a reducing agent (e.g., DTT).

  • Prepare solutions of the purified recombinant kinase, the specific substrate (peptide or protein), and ATP at desired concentrations.

• Assay Procedure:

  • In a multi-well plate (e.g., 384-well), add the serially diluted inhibitor to the appropriate wells. Include positive (no inhibitor) and negative (no kinase) controls.

  • Add the kinase and substrate solution to each well.

  • Initiate the kinase reaction by adding ATP to all wells.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction. The method of stopping depends on the assay format.

  • Quantify the kinase activity. In luminescence-based assays like ADP-Glo™, the amount of ADP produced is measured, which is directly proportional to kinase activity.

• Data Analysis:

  • The raw data (e.g., luminescence signal) is normalized to the controls.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Kinase inhibition assay workflow.

Conclusion

Based on the available data for the closely related compound PTK787/ZK 222584, ZK-261991 is a potent and highly selective inhibitor of VEGFR tyrosine kinases. Its minimal activity against a range of other kinases suggests a favorable selectivity profile, which is a desirable characteristic for a therapeutic agent, potentially leading to fewer off-target side effects. The provided experimental framework offers a basis for the continued investigation and characterization of ZK-261991 and other novel kinase inhibitors.

References

• 1. ZK-261991 | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. eiechemicals.com [eiechemicals.com]
• 4. A Phase II Study of the Oral VEGF Receptor Tyrosine Kinase Inhibitor Vatalanib (PTK787/ZK222584) in Myelodysplastic Syndrome: Cancer and Leukemia Group B Study 10105 (Alliance) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PTK787/ZK 222584, a novel and potent inhibitor of vascular endothelial growth factor receptor tyrosine kinases, impairs vascular endothelial growth factor-induced responses and tumor growth after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PTK 787/ZK 222584, a tyrosine kinase inhibitor of all known VEGF receptors, represses tumor growth with high efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]

A Preclinical Showdown: Unpacking the Anti-Angiogenic Power of Vatalanib (ZK-261991) and Bevacizumab

In the landscape of anti-angiogenic cancer therapies, two distinct strategies have emerged: the targeted sequestration of vascular endothelial growth factor (VEGF) by monoclonal antibodies and the intracellular blockade of VEGF receptor (VEGFR) signaling by small molecule tyrosine kinase inhibitors (TKIs). This review provides a comparative analysis of bevacizumab, a humanized monoclonal antibody against VEGF-A, and vatalanib (B1682193) (formerly ZK-261991, also known as PTK787/ZK 222584), an orally active TKI targeting multiple VEGFRs.

This guide synthesizes available preclinical data to offer researchers, scientists, and drug development professionals a detailed comparison of their mechanisms of action, efficacy in tumor models, and the experimental approaches used to evaluate them.

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between bevacizumab and vatalanib lies in their point of intervention within the VEGF signaling pathway, a critical driver of tumor angiogenesis.

Bevacizumab acts extracellularly by binding directly to and neutralizing the VEGF-A ligand. This prevents VEGF-A from interacting with its receptors (VEGFR-1 and VEGFR-2) on the surface of endothelial cells, thereby inhibiting the downstream signaling cascade that leads to endothelial cell proliferation, migration, and new blood vessel formation.

Vatalanib , in contrast, is a small molecule that readily enters the cell and targets the ATP-binding site of the intracellular tyrosine kinase domain of multiple VEGFRs. By inhibiting the autophosphorylation of these receptors, vatalanib effectively blocks the transduction of the angiogenic signal, even in the presence of VEGF-A. Notably, vatalanib exhibits a broader spectrum of activity, also inhibiting other tyrosine kinases such as the platelet-derived growth factor receptor (PDGFR) and c-Kit.

Figure 1: Comparative Mechanism of Action. Bevacizumab acts extracellularly by neutralizing VEGF-A, while vatalanib acts intracellularly to inhibit the VEGFR tyrosine kinase domain.

Preclinical Efficacy: A Head-to-Head Look

Direct preclinical comparative studies between vatalanib and bevacizumab are limited in the public domain. However, by examining data from independent studies, a picture of their relative activities can be formed.

In Vitro Kinase and Cellular Assays

Vatalanib has been extensively characterized in in vitro assays, demonstrating potent inhibition of key angiogenic kinases. Bevacizumab's activity is not typically measured in kinase assays as it targets the ligand, not the receptor's enzymatic activity.

Parameter	Vatalanib (PTK787/ZK 222584)	Bevacizumab
Target	VEGFR-1, -2, -3, PDGFR, c-Kit	VEGF-A
IC50 (VEGFR-2 Kinase)	37 nM	Not Applicable
IC50 (VEGFR-1 Kinase)	77 nM	Not Applicable
IC50 (PDGFR Kinase)	580 nM	Not Applicable
IC50 (c-Kit Kinase)	730 nM	Not Applicable
Cellular Assay (HUVEC Proliferation)	IC50 of 7.1 nM (VEGF-induced)	ED50 of 50 ± 5 ng/mL (VEGF-induced)

Table 1: In Vitro Inhibitory Activity of Vatalanib and Bevacizumab. Data for vatalanib compiled from various preclinical studies. Bevacizumab's cellular potency is presented as the effective dose for 50% inhibition.

In Vivo Tumor Growth Inhibition

Both vatalanib and bevacizumab have demonstrated significant tumor growth inhibition across a range of preclinical xenograft models. The extent of inhibition is often dependent on the specific tumor model and its reliance on the VEGF signaling pathway.

Tumor Model	Vatalanib (PTK787/ZK 222584) Efficacy	Bevacizumab Efficacy
Colon Carcinoma (e.g., HT-29, Ls174T)	Dose-dependent tumor growth inhibition.	Significant tumor growth delay.
Pancreatic Cancer	Significant anti-tumor activity and decreased microvessel density in orthotopic models.	-
Non-Small Cell Lung Cancer (NSCLC)	-	Tumor growth inhibition in xenograft models.[1]
Neuroblastoma	-	Significant reduction in tumor growth (30-63% reduction in angiogenesis).[2]
Various Human Carcinomas (in nude mice)	Inhibition of growth and metastases.	25% to 95% tumor growth inhibition across various tumor types.[3]

Table 2: Summary of In Vivo Antitumor Activity in Xenograft Models. Direct comparative percentages of tumor growth inhibition are not available from head-to-head studies. Efficacy is described based on reported outcomes in individual studies.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are representative protocols for key experiments used to evaluate anti-angiogenic agents.

VEGFR Kinase Inhibition Assay (for Vatalanib)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific VEGFR tyrosine kinase.

Figure 2: Workflow for a VEGFR Kinase Inhibition Assay.

Protocol:

• Enzyme and Substrate Preparation: Recombinant human VEGFR-2 kinase domain is purified. A synthetic substrate, such as poly(Glu, Tyr), is used as the phosphate (B84403) acceptor. Radiolabeled ATP ([γ-³²P]ATP) is used as the phosphate donor.

• Reaction Mixture: The kinase, substrate, and varying concentrations of vatalanib are incubated in a kinase reaction buffer.

• Initiation and Termination: The reaction is initiated by the addition of the ATP mixture. After a defined incubation period at a specific temperature (e.g., 30°C), the reaction is stopped by the addition of a stop solution (e.g., EDTA).

• Detection: The phosphorylated substrate is captured on a filter membrane, and the amount of incorporated radioactivity is quantified using a scintillation counter.

• Data Analysis: The percentage of kinase inhibition at each vatalanib concentration is calculated relative to a control without the inhibitor. The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by non-linear regression analysis.

In Vivo Xenograft Tumor Model

This model assesses the in vivo efficacy of an anti-cancer agent on tumor growth in an animal model.

References

• 1. Comparison of efficacy and toxicity of bevacizumab, endostar and apatinib in transgenic and human lung cancer xenograftzebrafish model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The anti-VEGF antibody bevacizumab potently reduces the growth rate of high-risk neuroblastoma xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

A Comparative Guide to ZK-261991 and Other Tool Compounds for Angiogenesis Research

In the dynamic field of angiogenesis research, the selection of appropriate tool compounds is paramount for elucidating the complex signaling pathways that govern the formation of new blood vessels. This guide provides a comprehensive comparison of ZK-261991, a potent vascular endothelial growth factor (VEGF) receptor tyrosine kinase inhibitor, with other widely used tool compounds. The information presented herein is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in experimental design.

Introduction to ZK-261991

ZK-261991 is an orally active small molecule inhibitor that primarily targets VEGF receptor tyrosine kinases, key mediators of angiogenesis. By blocking the ATP-binding site of these receptors, ZK-261991 effectively inhibits downstream signaling cascades, leading to a reduction in endothelial cell proliferation, migration, and tube formation.

Comparative Analysis of Kinase Inhibition

A critical aspect of a tool compound's utility is its selectivity. The following table summarizes the inhibitory activity of ZK-261991 and alternative tyrosine kinase inhibitors (TKIs) against key angiogenic receptors.

Compound	Target Kinase	IC50 / Ki
ZK-261991	VEGFR2	5 nM [1]
VEGFR3	20 nM
Cellular Receptor Autophosphorylation (KDR-PAECs)	2 nM
Sunitinib (B231)	VEGFR1, -2, -3	Ki: 9 nM
PDGFRβ	Ki: 8 nM
c-Kit
Sorafenib (B1663141)	VEGFR2
VEGFR3
PDGFRβ
c-Kit
FLT3
RET
Vatalanib (PTK787)	VEGFR2 (KDR)	IC50: 37 nM
VEGFR1 (Flt-1)	IC50: 77 nM
c-Kit	IC50: 730 nM
Cediranib (AZD2171)	VEGFR2 (KDR)	IC50: <1 nM
VEGFR1 (Flt-1)	IC50: 5 nM
VEGFR3 (Flt-4)	IC50: ≤3 nM
c-Kit	IC50: 2 nM
PDGFRβ	IC50: 5 nM

Caption: Comparative inhibitory concentrations (IC50) or inhibitor constants (Ki) of ZK-261991 and other tyrosine kinase inhibitors against key angiogenic receptors.

Performance in In Vitro Angiogenesis Assays

The efficacy of anti-angiogenic compounds is commonly assessed through a battery of in vitro assays that model different stages of the angiogenic process. This section compares the performance of ZK-261991 and its alternatives in these key assays.

Endothelial Cell Proliferation

This assay measures the ability of a compound to inhibit the growth of endothelial cells, a fundamental step in angiogenesis.

Compound	Cell Line	Assay Method	IC50
ZK-261991	HUVEC	Not Specified	Data Not Available
Sunitinib	HUVEC	[3H]Thymidine incorporation	40 nM
Sorafenib	HUVEC / HMEC	MTT Assay	~1.5 µM (48h)[2]
Vatalanib (PTK787)	HUVEC	BrdU incorporation	7.1 nM[3]
Cediranib (AZD2171)	HUVEC	[3H]Thymidine incorporation	0.4 nM (VEGF-stimulated)[4]

Caption: Comparative IC50 values of ZK-261991 and alternative compounds in endothelial cell proliferation assays.

Endothelial Cell Migration

The migration of endothelial cells is essential for the formation of new blood vessel sprouts. The transwell migration assay is a standard method to quantify this process.

Compound	Cell Line	Assay Method	Quantitative Data
ZK-261991	HUVEC	Not Specified	Data Not Available
Sunitinib	PTEC	Wound Healing	~15-20% inhibition at 1 µM[2]
Sorafenib	PTEC	Wound Healing	~15-20% inhibition at 1 µM[2]
Bevacizumab	HUVEC	Transwell	Promoted migration under hypoxia at 80 and 160 µg/mL[5]

Caption: Comparative data on the effect of ZK-261991 and alternative compounds on endothelial cell migration.

Endothelial Cell Tube Formation

This assay evaluates the ability of endothelial cells to form three-dimensional capillary-like structures when cultured on a basement membrane matrix.

Compound	Cell Line	Assay Method	Quantitative Data
ZK-261991	HUVEC	Not Specified	Data Not Available
Sorafenib	HUVEC	Matrigel Assay	91% inhibition (in combination with cisplatin (B142131) and radiation)[6]
Bevacizumab	HUVEC	Matrigel Assay	Dose-dependent inhibition of VEGF-induced tube formation at 24h[7]

Caption: Comparative data on the effect of ZK-261991 and alternative compounds on endothelial cell tube formation.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanisms of action and experimental procedures discussed, the following diagrams are provided.

References

• 1. Comparative Efficacy, Safety, and Costs of Sorafenib vs. Sunitinib as First-Line Therapy for Metastatic Renal Cell Carcinoma: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential sensitivity of prostate tumor derived endothelial cells to sorafenib and sunitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Bevacizumab promotes active biological behaviors of human umbilical vein endothelial cells by activating TGFβ1 pathways via off-VEGF signaling | Cancer Biology & Medicine [cancerbiomed.org]
• 6. Sorafenib enhances the anti-tumor effects of chemo-radiation treatment by down-regulating ERCC-1 and XRCC-1 DNA repair proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Novel Compound ZK-261991: A General Protocol

While specific disposal procedures for the compound designated as ZK-261991 are not publicly available, researchers and laboratory personnel are advised to adhere to established best practices for the disposal of novel or uncharacterized chemical waste. The following guide provides a comprehensive framework for the safe handling and disposal of such substances, ensuring compliance with safety regulations and environmental protection.

The initial step for any laboratory chemical is to determine if it qualifies as hazardous waste.[1][2] A chemical is considered waste when it is no longer intended for use.[1] Laboratory personnel should treat all waste chemicals as hazardous unless confirmed to be non-hazardous by their institution's Environmental Health & Safety (EHS) office.[3][4]

Step-by-Step Chemical Waste Disposal Protocol

1. Hazard Identification: The first crucial step is to characterize the waste. The United States Environmental Protection Agency (USEPA) defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[1][5] If the properties of ZK-261991 are unknown, it should be treated as hazardous waste as a precautionary measure. Researchers should refer to any available Safety Data Sheet (SDS) or internal documentation for hazard information.[6]

2. Consult Institutional EHS Guidelines: Every research institution has an Environmental Health & Safety (EHS) or a similar department that coordinates the disposal of chemical waste.[7] It is mandatory to follow your specific institution's protocols. These guidelines will provide detailed instructions on waste collection, labeling, and pickup requests.

3. Proper Waste Segregation: To prevent dangerous reactions, different types of chemical waste must be segregated.[8][9][10] Incompatible wastes, such as acids and bases, or oxidizers and flammable solvents, must be stored separately.[11] Waste should be collected at or near the point of generation in designated satellite accumulation areas.[7]

4. Labeling and Containment: Waste containers must be correctly labeled as soon as waste is added.[3][8] The label should clearly state "Hazardous Waste" and include the chemical name(s) and percentage of the contents.[7] Containers must be in good condition, compatible with the waste they hold, and kept securely closed except when adding waste.[7][9][11] It is also recommended to use secondary containment to prevent spills.[3][8]

5. Arrange for Professional Disposal: Never dispose of hazardous chemicals down the sink, in regular trash, or by evaporation in a fume hood.[8][10][11] Once a waste container is full, or if research on ZK-261991 is complete, a waste pickup should be scheduled through your institution's EHS department.[12]

Summary of Laboratory Chemical Waste Categories

For a clearer understanding of waste segregation, the following table summarizes common categories of laboratory chemical waste and their typical disposal pathways.

Waste Category	Examples	Typical Disposal Route
Halogenated Organic Solvents	Dichloromethane, chloroform	Collected in a designated, labeled, sealed container for hazardous waste pickup.
Non-Halogenated Organic Solvents	Methanol, ethanol, acetone, hexanes, ethyl acetate	Collected in a separate, designated, labeled, sealed container for hazardous waste pickup.
Aqueous Acidic Waste	Aqueous solutions with pH < 7	Collected in a labeled, corrosive-resistant container. Neutralization may be permissible for dilute solutions if allowed by EHS, but collection is standard.[11][13]
Aqueous Basic Waste	Aqueous solutions with pH > 7	Collected in a labeled, corrosive-resistant container. Neutralization may be permissible for dilute solutions if allowed by EHS.[11][13]
Solid Chemical Waste	Contaminated personal protective equipment (PPE), silica (B1680970) gel, chemical wipes	Collected in a designated, labeled container for solid hazardous waste. Segregate based on contamination.
Waste Containing Heavy Metals	Solutions or solids with mercury, lead, chromium, cadmium	Collected in a separate, clearly labeled container for heavy metal waste.
Acutely Toxic/P-Listed Waste	Unused pure and commercial grade formulations of specific chemicals	Requires special handling. Containers must be triple-rinsed, and the rinsate collected as hazardous waste.[3]

Experimental Protocol: Triple Rinsing of Empty Containers

This procedure is mandatory for containers that held acutely hazardous (P-listed) wastes to render the container non-hazardous.[3]

Methodology:

• Select a solvent (e.g., water, ethanol) capable of dissolving the residue of ZK-261991.

• Add the solvent to the empty container, filling it to approximately 10% of its volume.

• Securely cap the container and agitate it to ensure the solvent contacts all interior surfaces.

• Pour the rinsate into the appropriate hazardous waste collection container (e.g., "Halogenated Solvents").

• Repeat steps 2-4 two more times for a total of three rinses.

• After the final rinse, deface the original label on the now-empty container.

• The container can now be disposed of as regular solid waste or glassware, according to institutional policy.[3]

Visual Guidance for Laboratory Procedures

To further clarify the procedural steps and conceptual relationships in a laboratory setting, the following diagrams are provided.

Caption: Workflow for the proper disposal of laboratory chemical waste.

Caption: Hypothetical signaling pathway for compound ZK-261991.

References

• 1. vanderbilt.edu [vanderbilt.edu]
• 2. How to Identify Hazardous Chemical Waste [blink.ucsd.edu]
• 3. vumc.org [vumc.org]
• 4. Identification of Hazardous Waste | Office of Clinical and Research Safety [vumc.org]
• 5. research.columbia.edu [research.columbia.edu]
• 6. Chemical Waste Identification | Environmental Health & Safety | Washington State University [ehs.wsu.edu]
• 7. research.columbia.edu [research.columbia.edu]
• 8. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 9. danielshealth.com [danielshealth.com]
• 10. youtube.com [youtube.com]
• 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 12. Chemical Waste Management Reference Guide | Environmental Health and Safety [ehs.osu.edu]
• 13. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]